Clobutinol

• CAS: 25085-17-0

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Clobutinol on hERG Channels

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clobutinol (B83508), a centrally acting non-opioid antitussive agent, was withdrawn from the market due to its potential to prolong the QT interval and induce life-threatening cardiac arrhythmias.[1][2][3] The primary mechanism underlying this cardiotoxicity is the direct blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[4][5] This channel is responsible for the rapid component of the delayed rectifier potassium current (IKr), which is critical for the repolarization of the cardiac action potential.[6][7] Inhibition of the hERG channel by clobutinol delays ventricular repolarization, leading to a prolongation of the action potential duration and, consequently, the QT interval on an electrocardiogram (ECG).[8][9] This document provides a comprehensive overview of the mechanism of action of clobutinol on hERG channels, summarizing quantitative data, detailing experimental protocols, and visualizing the involved pathways.

Quantitative Analysis of hERG Channel Inhibition by Clobutinol

The inhibitory effect of clobutinol on hERG channels has been characterized by its concentration-dependent block. The half-maximal inhibitory concentration (IC50) is a key parameter indicating the potency of the block.

Parameter	Value	Cell Line	Source
IC50	2.9 ± 0.7 µM	COS-7	[10]
IC50	1.9 µM	HEK293	[11]
Hill Coefficient	0.9	COS-7	[10]
Half-activation Potential (V1/2)	-10.4 ± 5 mV (Control)	COS-7	[10]

• IC50: The concentration of clobutinol required to block 50% of the hERG potassium current. The low micromolar values indicate a potent blocking effect.[10][11]

• Hill Coefficient: A value close to 1 suggests a 1:1 binding stoichiometry between clobutinol and the hERG channel.[10]

• Half-activation Potential (V1/2): This represents the membrane potential at which half of the hERG channels are activated. Clobutinol has been noted to slightly but significantly modify the slope factor of activation.[10]

Characteristics of Clobutinol-Induced hERG Block

Clobutinol's interaction with the hERG channel displays several key features:

• Voltage-Dependence: The blocking effect of clobutinol is positively voltage-dependent, meaning the block is more pronounced at more depolarized potentials.[10][12] This suggests that clobutinol preferentially binds to the open or inactivated states of the channel over the closed state.[10] At a concentration of 10 µM, clobutinol was shown to induce a slow decay of the activating current, which is indicative of a voltage-dependent block.[10]

• State-Dependent Binding: The voltage dependency strongly implies that clobutinol binds to the hERG channel in a state other than the closed state, most likely the open and/or inactivated state.[10][13]

• Direct Channel Interaction: The primary mechanism of clobutinol-induced QT prolongation is a direct interaction with the hERG channel rather than a complex signaling cascade.[6]

Experimental Protocols

The characterization of clobutinol's effect on hERG channels primarily relies on the patch-clamp electrophysiology technique .[5][14]

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the measurement of ionic currents across the cell membrane of a single cell expressing hERG channels.

Objective: To measure the hERG potassium current (IKr) in the presence and absence of clobutinol to determine the concentration-dependent inhibition and characteristics of the block.[6][15]

General Procedure:

• Cell Culture: Mammalian cell lines, such as HEK293 or COS-7 cells, are stably transfected to express the hERG channel.[10][11]

• Cell Preparation: On the day of the experiment, cells are detached from the culture flask and placed in a recording chamber on the stage of a microscope.[15]

• Patch-Clamp Recording: A glass micropipette with a very small tip diameter is pressed against the cell membrane to form a high-resistance seal. The membrane patch is then ruptured to achieve the whole-cell configuration, allowing control of the intracellular solution and the membrane potential.[15]

• Voltage Protocol: A specific voltage protocol is applied to elicit hERG currents. A typical protocol involves:

  • A holding potential of around -80 mV.

  • A depolarizing step to a potential between 0 mV and +40 mV to activate the channels.

  • A repolarizing step to a potential around -50 mV to elicit a large tail current as the channels recover from inactivation before deactivating. The peak amplitude of this tail current is measured to assess the extent of channel block.[16]

• Compound Application: The vehicle (e.g., DMSO) is first applied to establish a baseline recording, followed by increasing concentrations of clobutinol to determine the dose-response relationship.[15]

• Data Analysis: The recorded currents are analyzed to determine the percentage of channel inhibition at various concentrations. This data is then fitted to the Hill equation to calculate the IC50 value and the Hill coefficient.[16][17]

Solutions:

• External Solution (in mM): NaCl 140, KCl 4, CaCl2 2, MgCl2 1, HEPES 10, Glucose 10; pH adjusted to 7.4 with NaOH.[18]

• Internal (Pipette) Solution (in mM): Typically contains a high concentration of potassium, a chelating agent like EGTA, and ATP, with the pH adjusted to around 7.2.

Signaling Pathways and Logical Relationships

The mechanism of clobutinol-induced cardiotoxicity is a direct consequence of its physical interaction with the hERG channel, leading to a cascade of electrophysiological changes at the cellular and organ levels.

Caption: Consequence pathway of clobutinol-induced QT prolongation.

The diagram above illustrates the direct pathway from the molecular interaction of clobutinol with the hERG channel to the clinical manifestation of potential cardiac arrhythmias. The block of the IKr current by clobutinol is the initiating event that slows down the repolarization phase of the cardiac action potential.[6][8] This leads to a longer action potential duration, which is reflected as a prolonged QT interval on the surface ECG.[6] A prolonged QT interval is a well-established risk factor for the development of Torsades de Pointes, a life-threatening ventricular arrhythmia.[7]

Experimental Workflow for hERG Assay

The following diagram outlines a typical workflow for assessing the effect of a compound like clobutinol on hERG channels using automated patch-clamp systems, which are commonly used in drug safety screening.

Caption: Workflow for determining the IC50 of a compound on hERG channels.

This streamlined workflow enables the efficient screening of compounds for their potential to block hERG channels. The use of automated systems allows for higher throughput compared to manual patch-clamp, which is crucial in the early stages of drug development to identify and mitigate cardiotoxicity risks.

Conclusion

The primary mechanism of action of clobutinol on hERG channels is a direct, potent, and voltage-dependent block. This inhibition of the rapid delayed rectifier potassium current (IKr) leads to a delay in cardiac repolarization, prolongation of the action potential duration, and a consequent increase in the QT interval.[4][18] The quantitative data and experimental protocols described herein provide a clear understanding of the electrophysiological basis for the cardiotoxicity observed with clobutinol, which ultimately led to its withdrawal from the market.[2][19] This case serves as a critical example for the importance of thorough cardiac safety profiling during drug development.

References

• 1. pharmtech.com [pharmtech.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. What are hERG blockers and how do they work? [synapse.patsnap.com]
• 8. benchchem.com [benchchem.com]
• 9. Toward a broader view of mechanisms of drug cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Redirecting [linkinghub.elsevier.com]
• 13. Mechanism of HERG potassium channel inhibition by tetra-n-octylammonium bromide and benzethonium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. European Medicines Agency recommends withdrawal of marketing authorisations for cough medicines containing clobutinol | European Medicines Agency (EMA) [ema.europa.eu]

Clobutinol: A Comprehensive Technical Guide to its Synthesis and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract: Clobutinol (B83508) is a centrally acting antitussive agent that was previously used for the symptomatic treatment of non-productive cough.[1][2] Despite its efficacy, it was withdrawn from the market in 2007 due to concerns about its potential to cause cardiac arrhythmias by prolonging the QT interval.[1][2] This technical guide provides an in-depth overview of the synthesis and chemical properties of clobutinol, intended as a resource for researchers and drug development professionals. It includes detailed experimental protocols, tabulated quantitative data, and visualizations of key processes.

Chemical Properties

Clobutinol, with the IUPAC name (RS)-1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol, is a chiral molecule that was used as a racemic mixture.[2] The hydrochloride salt is a white to off-white solid powder.[3]

Physicochemical Properties

A summary of the key chemical and physical properties of clobutinol and its hydrochloride salt is presented in Table 1.

Property	Value	Source(s)
IUPAC Name	(RS)-1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol	[2]
CAS Number	14860-49-2 (Clobutinol)	[2]
1215-83-4 (Clobutinol Hydrochloride)	[1]
Molecular Formula	C₁₄H₂₂ClNO	[2][4]
C₁₄H₂₃Cl₂NO (Hydrochloride)	[1][3]
Molecular Weight	255.79 g/mol	[2]
292.24 g/mol (Hydrochloride)	[1][3]
Monoisotopic Mass	255.138992038 Da	[5]
291.1156698 Da (Hydrochloride)	[1]
Boiling Point	145-148 °C	[2][5]
Appearance	White to off-white solid (Hydrochloride)	[3]
Water Solubility	0.535 mg/mL	[1][5]
logP	3.15	[1]
pKa (Strongest Basic)	9.41	[1]
pKa (Strongest Acidic)	14.64	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	5	[1]
Topological Polar Surface Area	23.5 Ų	[1]

Stability and Storage

Clobutinol hydrochloride in solid form should be stored in a sealed container at 4°C for short-term storage (days to weeks) or -20°C for long-term storage (months to years), protected from moisture and light.[3] Stock solutions in solvents like DMSO should be stored in sealed vials at -80°C for up to 6 months or at -20°C for up to 1 month, and repeated freeze-thaw cycles should be avoided.[3] The compound is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[3]

Synthesis of Clobutinol

The synthesis of clobutinol was described in U.S. Patent 3,121,087 and involves a two-step process commencing with a Grignard reaction followed by amination.[2][6]

Caption: Synthesis workflow for Clobutinol.[6]

Experimental Protocol for Synthesis

The following is a detailed experimental protocol derived from the patent literature.[6]

Step 1: Grignard Reaction

• Reaction Setup: Prepare a solution of 1-(p-chlorophenyl)-2-chloro-propanone-(1) (203 g, 1.0 mol) in 500 cc of absolute ether.

• Grignard Reagent Addition: Add the solution dropwise to a Grignard reagent prepared from isopropyl-magnesium chloride.

• Work-up: After the reaction is complete, decompose the reaction mixture with an aqueous solution of ammonium (B1175870) chloride. The ether layer is separated, and the aqueous layer is extracted with ether. The combined ether extracts are washed with water and dried over anhydrous sodium sulfate. The ether is then evaporated to yield the intermediate 1-(p-chlorophenyl)-2,3-dimethyl-4-chloro-butanol-(2).

Step 2: Amination Reaction

• Reaction Setup: Dissolve the intermediate 1-(p-chlorophenyl)-2,3-dimethyl-4-chloro-butanol-(2) (247.5 g, 1.0 mol) in 500 cc of benzene.

• Amination: Heat the solution in an autoclave with an excess of dimethylamine (approximately 2.0 mol) at a temperature of 100-120°C for several hours.

• Work-up: After cooling, shake the reaction mixture with 2 N sodium hydroxide. The benzene layer is separated and washed with water. Extract the clobutinol with 2 N hydrochloric acid. The acidic extract is then made alkaline, and the liberated clobutinol base is extracted with ether. The ether is evaporated, and the residue is purified by distillation.

Chemical Reactivity and Mechanism of Action

Clobutinol's primary therapeutic effect as an antitussive is attributed to its action on the central nervous system, where it is believed to raise the threshold for the cough reflex in the medulla oblongata.[7][8] Unlike opioid-based cough suppressants, it does not act on opioid receptors.[7]

However, the significant off-target effect of clobutinol involves the cardiovascular system.[1] Research has demonstrated that clobutinol is an inhibitor of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[1][7] This channel is critical for cardiac action potential repolarization.[1] Inhibition of the hERG channel by clobutinol delays ventricular repolarization, which manifests as a prolongation of the QT interval on an electrocardiogram.[1] This delay increases the risk of developing potentially fatal cardiac arrhythmias, such as Torsades de Pointes.[1][8]

Caption: Mechanism of Clobutinol-induced QT prolongation.[1][9]

Experimental Protocols

Preparation of Stock Solutions for In Vitro Cellular Assays

This protocol describes the preparation of a high-concentration stock solution of clobutinol hydrochloride in dimethyl sulfoxide (B87167) (DMSO).[3][10]

Materials:

• Clobutinol hydrochloride powder (CAS: 1215-83-4)

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene (B1209903) centrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Sterile, filter-barrier pipette tips

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• Weighing: Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance. Carefully weigh the desired amount of clobutinol hydrochloride powder into the tube. For a 10 mM stock solution, weigh out 2.92 mg.[10]

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube to achieve the target concentration. For a 10 mM stock, add 1 mL of DMSO.[10]

• Dissolution: Vortex the solution and use an ultrasonic bath until the solution is clear to aid dissolution.[3]

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles and store as recommended in Section 1.2.

Conceptual In Vitro hERG Channel Inhibition Assay (Thallium Flux Assay)

This conceptual protocol is based on standard thallium flux assays used to determine the half-maximal inhibitory concentration (IC₅₀) of a compound on the hERG potassium channel.[3]

Caption: Conceptual workflow for an in vitro hERG inhibition assay.[3]

Procedure Outline:

• Cell Plating: Plate cells stably expressing the hERG channel (e.g., HEK293-hERG) in a multi-well plate and incubate to allow for adherence.[3]

• Dye Loading: Load the cells with a thallium-sensitive fluorescent dye.[3]

• Compound Addition: Add varying concentrations of clobutinol hydrochloride (prepared from a DMSO stock) to the wells. Include a vehicle control (DMSO) and a known hERG blocker as a positive control.[3]

• Incubation: Incubate the plate to allow the compound to interact with the hERG channels.[3]

• Stimulation & Reading: Add a stimulation buffer containing thallium to open the hERG channels and immediately measure the fluorescence intensity kinetically using a plate reader. Thallium influx through open channels increases fluorescence.[3]

• Data Analysis: Normalize the fluorescence signal to the controls. Plot the percent inhibition against the logarithm of the clobutinol concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[3] An IC₅₀ value of 1.9 µM has been reported for clobutinol's inhibition of the outward current in hERG transfected cells.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Clobutinol (CAS 14860-49-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. benchchem.com [benchchem.com]
• 7. Clobutinol | 14860-49-2 | Benchchem [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. medchemexpress.com [medchemexpress.com]

Pharmacological Profile of Clobutinol Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clobutinol (B83508) hydrochloride is a centrally acting, non-opioid antitussive agent that was previously utilized for the symptomatic treatment of non-productive cough.[1] Despite its demonstrated efficacy in reducing cough frequency, clobutinol was withdrawn from global markets due to significant safety concerns, primarily related to its potential to induce cardiac arrhythmias.[1][2][3] This technical guide provides a comprehensive overview of the pharmacological profile of clobutinol hydrochloride, with a detailed focus on its mechanism of action, pharmacodynamics, and the critical safety findings that led to its market withdrawal. The primary mechanism underlying its cardiotoxicity is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which leads to a prolongation of the QT interval and an increased risk of life-threatening cardiac arrhythmias, such as Torsades de Pointes (TdP).[1][4] This document is intended to serve as a detailed resource for researchers, scientists, and drug development professionals, offering insights into the pharmacological risks associated with clobutinol.

Introduction

Clobutinol was introduced as a centrally acting cough suppressant and was in clinical use for several decades. Its antitussive effects are believed to be mediated through the inhibition of the cough reflex at the medullary cough center.[5][6] However, in 2007, accumulating evidence of its potential to cause cardiac arrhythmias prompted its worldwide withdrawal from the market.[3][7] The primary safety issue is its ability to prolong the QT interval on an electrocardiogram (ECG), a well-established risk factor for ventricular tachyarrhythmias.[2][8][9]

Mechanism of Action

Antitussive Effect

Clobutinol is a centrally acting antitussive, and its primary therapeutic effect is believed to stem from the suppression of the cough reflex at the level of the medullary cough center in the brainstem.[5][6]

Cardiovascular Effects (Off-Target)

The most significant pharmacological action of clobutinol, from a safety perspective, is its potent inhibition of the hERG potassium channel.[1][4] The hERG channel is responsible for the rapid delayed rectifier potassium current (IKr), which plays a crucial role in the repolarization phase (Phase 3) of the cardiac action potential.[4] By blocking this channel, clobutinol delays ventricular repolarization, leading to a prolongation of the action potential duration and, consequently, a prolongation of the QT interval on the ECG.[1][4] This electrophysiological alteration creates a substrate for early afterdepolarizations and can trigger life-threatening polymorphic ventricular tachycardia, specifically Torsades de Pointes (TdP).[4][9]

Pharmacodynamics

The primary pharmacodynamic effect of concern for clobutinol is its dose-dependent inhibition of the hERG potassium current. This inhibitory action has been demonstrated in various in vitro and in vivo models. Studies utilizing the patch-clamp technique on cell lines expressing the hERG channel have quantified the inhibitory potency of clobutinol.[8][10]

Pharmacokinetics

Detailed pharmacokinetic data for clobutinol hydrochloride, including absorption, distribution, metabolism, and excretion parameters, are not widely available in publicly accessible literature. A 1977 study compared the pharmacokinetics of clobutinol HCl in different formulations in humans, but the abstract does not provide specific quantitative data.[8]

Data Presentation

Table 1: Inhibitory Potency of Clobutinol on hERG Potassium Channel

Parameter	Value	Cell Line	Method	Reference
IC₅₀	~2.9 µM	COS-7 cells expressing WT hERG	Patch-clamp	[8][11]
IC₅₀	1.9 µM	hERG transfected cells	Not specified	[12]

Table 2: In Vivo Effects of Clobutinol on Cardiac Repolarization in Guinea Pigs

Dose (i.v.)	Effect	Model	Reference
1 and 10 mg/kg	Dose-dependent prolongation of QT interval and monophasic action potential (MAP) duration	Anesthetized guinea pigs	[13]
3 µM (in vitro)	Prolonged action potential duration	Isolated guinea pig ventricular tissues	[13]

Experimental Protocols

In Vitro hERG Channel Inhibition Assay (Manual Patch-Clamp)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of clobutinol hydrochloride on the hERG potassium channel current.

Cell Line: Human Embryonic Kidney (HEK293) cells stably transfected with the hERG channel.[14]

Methodology:

• Cell Culture: HEK293 cells expressing hERG are cultured under standard conditions.

• Electrophysiological Recording: Whole-cell patch-clamp recordings are performed using a patch-clamp amplifier.[15]

• Solutions:

  • Internal (Pipette) Solution (in mM): e.g., 130 KCl, 1 MgCl₂, 1 CaCl₂, 10 EGTA, 10 HEPES, adjusted to pH 7.2 with KOH.

  • External (Bath) Solution (in mM): e.g., 137 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 Glucose, 10 HEPES, adjusted to pH 7.4 with NaOH.

• Voltage Protocol:

  • Cells are held at a holding potential of -80 mV.

  • A depolarizing step to +20 mV for 1 second is applied to activate the hERG channels.

  • The membrane potential is then repolarized to -50 mV to elicit the hERG tail current, which is measured.[10]

• Compound Application:

  • A stable baseline hERG current is established by perfusing the cells with the external solution.

  • Increasing concentrations of clobutinol hydrochloride (e.g., 0.1, 1, 10, 100 µM) are sequentially applied to the cells.

  • The steady-state block at each concentration is recorded.

• Data Analysis:

  • The peak amplitude of the hERG tail current is measured before and after drug application.

  • The percentage of current inhibition is calculated for each concentration.

  • A concentration-response curve is plotted, and the IC₅₀ value is determined by fitting the data to the Hill equation.

In Vivo QT Prolongation Study (Anesthetized Guinea Pig Model)

Objective: To assess the effect of clobutinol hydrochloride on the QT interval in an in vivo model.

Animal Model: Male Hartley guinea pigs.[5]

Methodology:

• Anesthesia: Animals are anesthetized (e.g., with a combination of Inactin and urethane).[5]

• Surgical Preparation: A tracheotomy is performed for artificial ventilation. The jugular vein is cannulated for intravenous drug administration, and the carotid artery is cannulated for blood pressure monitoring.

• ECG Recording: Subcutaneous needle electrodes are placed to record a standard lead II ECG.

• Drug Administration:

  • A baseline ECG is recorded.

  • Clobutinol hydrochloride is administered intravenously at various doses (e.g., 1 and 10 mg/kg).[13]

  • The ECG is continuously monitored during and after drug administration.

• Data Analysis:

  • The QT interval is measured from the ECG recordings.

  • The heart rate is also determined.

  • The QT interval is corrected for heart rate (QTc) using a species-specific formula (e.g., Bazett's or Fridericia's formula, though species-specific corrections are preferred).

  • The change in QTc from baseline is calculated for each dose.

Mandatory Visualizations

Caption: Signaling pathway of Clobutinol-induced QT prolongation.

Caption: Experimental workflow for in vitro hERG assay.

Conclusion

The pharmacological profile of clobutinol hydrochloride is characterized by its central antitussive activity, which is overshadowed by a significant and potentially life-threatening off-target effect: the blockade of the hERG potassium channel.[1] This action leads to a delay in cardiac repolarization, manifesting as QT interval prolongation and a heightened risk of Torsades de Pointes.[9] The withdrawal of clobutinol from the market serves as a critical case study in drug safety and underscores the importance of thorough cardiovascular safety profiling during all stages of drug development. For researchers and scientists, the well-documented proarrhythmic properties of clobutinol make it a useful positive control in preclinical and clinical QT prolongation studies.[11]

References

• 1. European Medicines Agency recommends withdrawal of marketing authorisations for cough medicines containing clobutinol | European Medicines Agency (EMA) [ema.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. Clobutinol HCl | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. scielo.br [scielo.br]
• 5. Predicting QT prolongation in humans during early drug development using hERG inhibition and an anaesthetized guinea-pig model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. evotec.com [evotec.com]
• 8. [Pharmacokinetic comparison of clobutinol HCl (with and without orciprenaline SO4) in solution, juice and syrup in man] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Clobutinol delays ventricular repolarization in the guinea pig heart: comparison with cardiac effects of HERG K+ channel inhibitor E-4031 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. porsolt.com [porsolt.com]
• 15. GLP hERG testing assay validation for ICH E14/S7B 2022 Q&A [metrionbiosciences.com]

Clobutinol: A Technical Guide to its Historical Clinical Use as an Antitussive

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clobutinol (B83508) was a centrally acting, non-opioid antitussive agent once marketed for the symptomatic relief of cough under various trade names, including Silomat and Lomisat.[1] While demonstrating efficacy comparable to other cough suppressants, it was withdrawn from the global market in 2007 due to significant safety concerns, specifically its potential to prolong the QT interval and induce life-threatening cardiac arrhythmias.[1][2] This technical guide provides an in-depth review of the historical clinical and preclinical data for clobutinol, focusing on its efficacy, proposed mechanism of action, and the experimental protocols used in its evaluation.

Clinical Efficacy: Quantitative Data from Comparative Trials

Clinical investigations into the antitussive efficacy of clobutinol primarily involved comparative studies with other active treatments. The following tables summarize the key quantitative outcomes from these trials.

Table 1: Comparative Efficacy of Clobutinol versus Butamirate (B195433) Citrate (B86180) in Patients with Irritative or Chronic Cough [2][3]

Parameter	Clobutinol	Butamirate Citrate	p-value (between groups)
Overall Efficacy (n=60)
Improvement in Cough Severity	Highly Significant (p < 0.001)	Highly Significant (p < 0.001)	Not Significant
Improvement in Cough Frequency	Highly Significant (p < 0.001)	Highly Significant (p < 0.001)	Not Significant
Subgroup: Cough due to Carcinoma (n=14)
Effect on Cough Frequency	-	Significantly Better	p = 0.026
Global Scores	-	Significantly Better	p = 0.013
Physician's Opinion	-	Significantly Better	p = 0.026

Table 2: Comparative Efficacy of Clobutinol versus Oxomemazine-Guaifenesin Syrup in Acute Dry Cough of Infectious Origin [2]

Parameter	Clobutinol (S)	Oxomemazine-Guaifenesin (T)	p-value (between groups)
Reduction in Cough Intensity (VAS)	-4.3 ± 2.3	-5.2 ± 2.3	-
Cough Disappearance Rate	29%	46%	p = 0.05
Time to Cough Disappearance (days)	4.0 ± 1.1	4.0 ± 1.1	Not Significant

Experimental Protocols: Clinical Trials

Comparative Study: Clobutinol vs. Butamirate Citrate

• Objective: To compare the antitussive efficacy and tolerability of clobutinol syrup with butamirate citrate linctus.[4]

• Study Design: A double-blind, randomized controlled trial.[4]

• Patient Population: 60 patients with irritative cough from seasonal respiratory disorders or chronic cough of any etiology.[4]

• Dosing Regimen:

  • Clobutinol Group: 3 tablespoons of Silomat® syrup daily for 5 days.[4]

  • Butamirate Citrate Group: 3 tablespoons of Sinecod® linctus daily for 5 days.[4]

• Efficacy Assessment:

  • Primary endpoints were the reduction in the severity and frequency of cough, assessed by the physician.[4]

  • Secondary endpoint was the global opinion of the physician.[4]

• Key Inclusion/Exclusion Criteria: Specific inclusion and exclusion criteria were not detailed in the available literature.

• Statistical Analysis: The significance of observed effects was determined using appropriate statistical tests, with a p-value of less than 0.05 considered significant.[4]

Comparative Study: Clobutinol vs. Oxomemazine-Guaifenesin

• Objective: To compare the efficacy and tolerability of clobutinol with an oxomemazine-guaifenesin syrup in the treatment of acute dry cough of infectious origin.[2]

• Study Design: A multicenter, randomized, single-blind study.[5]

• Patient Population: 130 adult patients (18-70 years) with a dry cough of infectious origin.[2]

• Dosing Regimen:

  • Clobutinol Group (S): Details on the specific dosage were not provided in the available literature.

  • Oxomemazine-Guaifenesin Group (T): Toplexil® syrup, a combination of oxomemazine (B1678065) (a phenothiazine (B1677639) derivative with antihistamine and anticholinergic properties) and guaifenesin (B1672422) (an expectorant).[6] The exact dosage was not specified.

• Efficacy Assessment:

  • The primary criterion was the evolution of cough intensity measured on a Visual Analog Scale (VAS) from 0 to 10 cm.[2]

  • Secondary criteria included the frequency of cough disappearance, time to cough disappearance, induction of sleep, frequency of nocturnal awakenings, and diurnal quality of life.[2]

• Key Inclusion/Exclusion Criteria: Patients with a dry cough of infectious origin were included. Further specifics were not available.

• Statistical Analysis: Statistical comparisons were made between the two treatment groups, with p-values reported for significant findings.[2]

Experimental Workflow: A Generalized Antitussive Clinical Trial

The following diagram illustrates a generalized workflow for a clinical trial evaluating an antitussive agent like clobutinol.

A typical workflow for an antitussive clinical trial.

Proposed Mechanism of Antitussive Action

While the precise central nervous system targets for clobutinol's antitussive effect are not well-elucidated, it is hypothesized to act on non-opioid pathways in the brainstem's cough center.[3] Potential targets include sigma-1 and NMDA receptors, similar to other non-opioid antitussives like dextromethorphan.

The proposed signaling pathway involves the modulation of neuronal excitability within the cough center. Activation of sigma-1 receptors can, in turn, modulate NMDA receptor function, which is crucial for synaptic plasticity and neuronal signaling. By interacting with these receptors, clobutinol may have suppressed the cough reflex.

Proposed central antitussive mechanism of Clobutinol.

Preclinical Experimental Protocol: Citric Acid-Induced Cough in Guinea Pigs

A standard preclinical model to assess the efficacy of antitussive agents is the citric acid-induced cough model in guinea pigs.[3]

• Objective: To determine the ability of a test compound like clobutinol to suppress chemically induced cough in a conscious animal model.

• Animals: Male Dunkin-Hartley guinea pigs (300-400 g) are typically used and acclimatized for at least one week before the experiment.[2]

• Apparatus:

  • A whole-body plethysmograph chamber to house the unrestrained animal.

  • An ultrasonic nebulizer to generate a citric acid aerosol.

  • A microphone and pressure transducer within the chamber to record cough sounds and pressure changes.

• Procedure:

  • Baseline Cough Response: Each guinea pig is placed in the plethysmograph chamber and exposed to a nebulized solution of 0.4 M citric acid in saline for a defined period (e.g., 7-10 minutes) to establish a baseline cough count.[2]

  • Drug Administration: Animals are pre-treated with clobutinol, a positive control (e.g., codeine), or a vehicle, usually via oral or intraperitoneal administration.

  • Post-Treatment Cough Challenge: After a specified pre-treatment time (e.g., 60 minutes), the animals are re-exposed to the citric acid aerosol.[2]

• Data Acquisition and Analysis:

  • The number of coughs, latency to the first cough, and cough intensity are recorded.

  • The antitussive effect is quantified as the percentage reduction in the number of coughs compared to the baseline or vehicle-treated group.

  • Statistical analysis is performed to determine the significance of the observed effects.[3]

Experimental Workflow: Preclinical Antitussive Study

The following diagram outlines the workflow for a preclinical study evaluating the antitussive properties of a compound like clobutinol.

Workflow for a preclinical antitussive study.

Pharmacokinetics

Detailed pharmacokinetic data for clobutinol, including its absorption, distribution, metabolism, and excretion, are not extensively available in the public domain.[2]

Reason for Market Withdrawal: Cardiotoxicity

The primary reason for the worldwide withdrawal of clobutinol was the emergence of post-marketing data and a dedicated clinical trial that revealed a significant risk of QT interval prolongation.[2] This cardiac side effect is a precursor to potentially fatal arrhythmias, such as Torsades de Pointes. The underlying mechanism was identified as the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is crucial for cardiac repolarization.[3]

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Comparative evaluation of the antitussive activity of butamirate citrate linctus versus clobutinol syrup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comprehensive evidence-based review on European antitussives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toplexil® (oxomemazine, guaifenesin), from Laboratoires Specia (Paris), 1972 - Oncowitan [oncowitan.com]

The Advent of a Novel Antitussive: The Initial Discovery and Synthesis of Clobutinol in the 1960s

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

In the landscape of mid-20th century pharmaceutical innovation, the quest for effective and non-addictive antitussive agents was a significant area of research. It was within this context that Clobutinol, a centrally acting cough suppressant, emerged from the laboratories of Dr. Karl Thomae GmbH, later a part of Boehringer Ingelheim. This technical guide provides a detailed exploration of the initial discovery and synthesis of Clobutinol, with a focus on the pioneering work of Herbert Köppe and Otto Quadbeck, as documented in the primary patent literature of the 1960s.

Initial Discovery and Patenting

Clobutinol, chemically known as 1-(p-chlorophenyl)-2,3-dimethyl-4-dimethylamino-butanol-(2), was first disclosed in U.S. Patent 3,121,087. The patent was filed on March 21, 1962, and subsequently granted on February 11, 1964, identifying Herbert Köppe and Otto Quadbeck as the inventors. This patent laid the foundational groundwork for a series of novel amino-butanol derivatives, with Clobutinol being a key compound recognized for its potent cough-suppressing properties.

Synthesis of Clobutinol: A Detailed Protocol

The synthesis of Clobutinol, as outlined in the 1962 patent, is a multi-step process commencing with a Grignard reaction, followed by amination of the resulting chlorohydrin intermediate. The following sections provide a detailed experimental protocol based on the information available from that era.

Table 1: Quantitative Data for the Synthesis of Clobutinol and Intermediates

Compound/Intermediate	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Yield (%)
1-(p-chlorophenyl)-2,3-dimethyl-4-chloro-butanol-(2)	C₁₂H₁₆Cl₂O	247.16	128-130 at 0.4 mm Hg	Not Specified	Not Explicitly Stated
1-(p-chlorophenyl)-2,3-dimethyl-4-dimethylamino-butanol-(2) (Clobutinol)	C₁₄H₂₂ClNO	255.79	Not Specified	89-90	Not Explicitly Stated
Clobutinol Hydrochloride	C₁₄H₂₃Cl₂NO	292.25	Not Specified	170-171	Not Explicitly Stated

Experimental Protocols

Step 1: Synthesis of 1-(p-chlorophenyl)-2,3-dimethyl-4-chloro-butanol-(2)

The initial step involves the reaction of 1-(p-chlorophenyl)-2-chloro-propanone-(1) with isopropyl-magnesium chloride via a Grignard reaction.

• Reactants:

  • 1-(p-chlorophenyl)-2-chloro-propanone-(1)

  • Isopropyl-magnesium chloride (Grignard reagent)

  • Anhydrous ether (solvent)

• Procedure:

  • A solution of 1-(p-chlorophenyl)-2-chloro-propanone-(1) in anhydrous ether is prepared in a reaction vessel equipped with a stirrer, dropping funnel, and a reflux condenser.

  • The solution is cooled, and a solution of isopropyl-magnesium chloride in anhydrous ether is added dropwise with continuous stirring.

  • After the addition is complete, the reaction mixture is stirred for a specified period at a controlled temperature to ensure the completion of the Grignard reaction.

  • The reaction mixture is then hydrolyzed by pouring it onto a mixture of ice and a suitable acid (e.g., dilute hydrochloric acid or ammonium (B1175870) chloride solution) to decompose the magnesium complex.

  • The ether layer is separated, and the aqueous layer is extracted with ether.

  • The combined ether extracts are washed, dried over a suitable drying agent (e.g., anhydrous sodium sulfate), and the solvent is evaporated under reduced pressure.

  • The resulting crude chlorohydrin, 1-(p-chlorophenyl)-2,3-dimethyl-4-chloro-butanol-(2), is purified by vacuum distillation.

Step 2: Synthesis of 1-(p-chlorophenyl)-2,3-dimethyl-4-dimethylamino-butanol-(2) (Clobutinol)

The second step is the amination of the chlorohydrin intermediate with dimethylamine (B145610).

• Reactants:

  • 1-(p-chlorophenyl)-2,3-dimethyl-4-chloro-butanol-(2)

  • Dimethylamine (aqueous or anhydrous solution)

  • A suitable solvent (e.g., benzene (B151609) or ethanol)

• Procedure:

  • A solution of 1-(p-chlorophenyl)-2,3-dimethyl-4-chloro-butanol-(2) in a suitable solvent is placed in a pressure vessel (autoclave).

  • An excess of dimethylamine is added to the solution.

  • The vessel is sealed and heated to a specified temperature for several hours to facilitate the nucleophilic substitution reaction.

  • After cooling, the reaction mixture is processed to isolate the final product. This typically involves removing the excess dimethylamine and solvent.

  • The residue is then treated with a dilute acid to separate the basic product from any unreacted starting material or byproducts.

  • The acidic aqueous solution is washed with a water-immiscible organic solvent.

  • The aqueous solution is then made alkaline with a suitable base (e.g., sodium hydroxide (B78521) solution) to liberate the free base of Clobutinol.

  • The liberated base is extracted with an organic solvent (e.g., ether).

  • The organic extract is washed with water, dried, and the solvent is evaporated to yield crude Clobutinol.

  • The crude product is purified by recrystallization from a suitable solvent (e.g., petroleum ether).

Step 3: Preparation of Clobutinol Hydrochloride

For pharmaceutical use, the free base of Clobutinol is typically converted to its hydrochloride salt.

• Reactants:

  • 1-(p-chlorophenyl)-2,3-dimethyl-4-dimethylamino-butanol-(2) (Clobutinol free base)

  • Anhydrous hydrogen chloride (gas or in a suitable solvent like ether or ethanol)

  • A suitable solvent (e.g., ether or acetone)

• Procedure:

  • The purified Clobutinol free base is dissolved in a suitable anhydrous solvent.

  • A solution of anhydrous hydrogen chloride in the same or a compatible solvent is added dropwise with stirring until the precipitation of the hydrochloride salt is complete.

  • The precipitated Clobutinol hydrochloride is collected by filtration, washed with the anhydrous solvent, and dried under vacuum.

Visualizing the Synthesis Pathway

The chemical synthesis of Clobutinol can be represented by the following logical workflow.

Caption: Synthetic pathway of Clobutinol from its starting materials.

Early Pharmacological Evaluation

The initial pharmacological assessments of Clobutinol in the 1960s focused on its antitussive effects. While detailed protocols from the original patent are not extensively elaborated in publicly available documents, the methodologies of that era for evaluating cough suppressants typically involved animal models.

Experimental Workflow for Antitussive Activity Screening

A generalized workflow for testing the antitussive properties of a compound like Clobutinol in the 1960s would have likely followed these steps:

• Animal Model Selection: Guinea pigs were a common model for cough research due to their reliable cough reflex in response to various stimuli.

• Induction of Cough: The cough reflex was typically induced by chemical irritants such as ammonia (B1221849) vapor, sulfur dioxide, or citric acid aerosol. Mechanical stimulation of the trachea was also a method employed.

• Drug Administration: The test compound (Clobutinol) would be administered to the animals, often orally or via injection, at varying doses. A control group would receive a placebo or a standard antitussive of the time, such as codeine, for comparison.

• Observation and Data Collection: After a set period for drug absorption, the animals would be exposed to the cough-inducing stimulus. The number of coughs within a specific timeframe would be counted and recorded.

• Data Analysis: The efficacy of the antitussive agent was determined by the percentage reduction in the number of coughs in the treated group compared to the control group. A dose-response relationship would often be established.

Caption: Generalized workflow for 1960s antitussive activity screening.

Conclusion

The discovery and synthesis of Clobutinol in the early 1960s represent a notable chapter in the development of non-opioid antitussive agents. The synthetic route, centered around a Grignard reaction and subsequent amination, proved to be an effective method for producing this novel amino-butanol derivative. The early pharmacological evaluations, though rudimentary by modern standards, successfully identified its potent cough-suppressing activity, paving the way for its clinical use for several decades. This technical guide provides a retrospective look at the foundational science that introduced Clobutinol to the pharmacopeia.

Unraveling the Molecular Basis of Clobutinol-Induced Cardiotoxicity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clobutinol (B83508), a centrally acting antitussive agent, was withdrawn from the market due to its association with QT interval prolongation and an increased risk of life-threatening cardiac arrhythmias.[1][2][3][4] This technical guide provides a comprehensive examination of the molecular mechanisms underlying clobutinol-induced cardiotoxicity. The primary focus is its inhibitory action on the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is a critical component of cardiac repolarization.[5][6][7] This document details the quantitative data from electrophysiological studies, outlines the experimental protocols used to assess these effects, and visually represents the key signaling pathways and experimental workflows.

Core Mechanism: hERG Potassium Channel Blockade

The cardiotoxic effects of clobutinol are primarily attributed to its direct blockade of the hERG potassium channel.[8][9] This channel conducts the rapid component of the delayed rectifier potassium current (IKr), which is essential for the repolarization phase of the cardiac action potential.[1][7][10] Inhibition of the hERG channel by clobutinol delays this repolarization process, leading to a prolongation of the action potential duration (APD).[7][10] This cellular-level effect manifests as a prolonged QT interval on an electrocardiogram (ECG), a well-established risk factor for Torsades de Pointes (TdP), a polymorphic ventricular tachycardia that can be fatal.[1][11][12]

The interaction of clobutinol with the hERG channel is characterized by its voltage- and state-dependence. The blockade is more pronounced at more depolarized potentials, suggesting a preferential binding of the drug to the open or inactivated states of the channel over the closed state.[11][13][14]

Quantitative Analysis of hERG Channel Inhibition

Electrophysiological studies, primarily using the whole-cell patch-clamp technique, have quantified the inhibitory effect of clobutinol on the hERG channel. The key parameters are summarized below, providing a clear comparison of its potency.

Parameter	Value	Cell Line	Source(s)
IC50	1.9 µM - 2.9 µM	COS-7, CHO	[2][3][11][12][15]
Hill Coefficient	~0.9	COS-7	[3][11][12]
Voltage Dependence	Positive	COS-7	[3][11][14]
State Dependence	Open/Inactivated	-	[11][13]

Table 1: Quantitative Data on Clobutinol's hERG Channel Blockade. The IC50 value represents the concentration of clobutinol required to block 50% of the hERG current. A Hill coefficient close to 1 suggests a 1:1 binding stoichiometry between clobutinol and the hERG channel.

Signaling Pathway of Clobutinol-Induced Cardiotoxicity

The arrhythmogenic effect of clobutinol follows a clear consequential pathway, beginning with the direct interaction with the hERG channel and culminating in the clinical manifestation of QT prolongation and arrhythmia.

Figure 1: Signaling pathway of clobutinol-induced cardiotoxicity.

Experimental Protocols

The primary experimental technique used to characterize the effects of clobutinol on the hERG channel is the whole-cell patch-clamp electrophysiology assay .[11][12][16]

Objective

To measure the inhibitory effect of clobutinol on the hERG potassium current (IKr) in a heterologous expression system.

Materials and Reagents

• Cell Line: A mammalian cell line (e.g., HEK293 or CHO cells) stably transfected with the gene encoding the hERG channel.[16]

• Recording Pipettes: Borosilicate glass capillaries pulled to a resistance of 2-5 MΩ when filled with internal solution.

• Internal Solution (Pipette Solution): Containing (in mM): 130 KCl, 1 MgCl2, 5 EGTA, 10 HEPES, 5 Mg-ATP, adjusted to pH 7.2 with KOH.

• External Solution (Bath Solution): Containing (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, adjusted to pH 7.4 with NaOH.

• Test Compound: Clobutinol stock solution prepared in a suitable solvent (e.g., DMSO) and serially diluted to final concentrations in the external solution.[10]

• Patch-Clamp Amplifier and Data Acquisition System.

Experimental Workflow

The following diagram outlines the typical workflow for a whole-cell patch-clamp experiment to assess clobutinol's effect on hERG channels.

Figure 2: Experimental workflow for hERG patch-clamp assay.

Step-by-Step Procedure

• Cell Preparation: hERG-expressing cells are cultured and plated onto glass coverslips suitable for microscopy and electrophysiological recording.[8]

• Seal Formation: A recording pipette filled with internal solution is brought into contact with a single cell, and gentle suction is applied to form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.[7]

• Whole-Cell Configuration: The patch of membrane under the pipette tip is ruptured to allow electrical access to the cell's interior.

• Voltage Protocol: A specific voltage-clamp protocol is applied to elicit hERG currents. A typical protocol involves holding the cell at -80 mV, followed by a depolarizing step to +20 mV to activate the channels, and then a repolarizing step to -50 mV to measure the deactivating tail current.[8][10]

• Baseline Recording: Stable baseline hERG currents are recorded in the presence of the vehicle control solution.[12]

• Compound Application: The external solution is exchanged for solutions containing increasing concentrations of clobutinol, and the current is allowed to reach a steady-state at each concentration.[12]

• Data Analysis: The peak amplitude of the hERG tail current is measured for each concentration. The percentage of current inhibition is calculated relative to the baseline. A concentration-response curve is then plotted and fitted with the Hill equation to determine the IC50 value.[9]

In Vivo Correlation

In vivo studies in animal models, such as guinea pigs, have confirmed that clobutinol administration leads to a dose-dependent prolongation of the QT interval, which is consistent with the in vitro findings of hERG channel blockade.[5] This correlation between in vitro hERG inhibition and in vivo QT prolongation solidifies the understanding of clobutinol's cardiotoxic mechanism.

Conclusion

The molecular basis of clobutinol-induced cardiotoxicity is unequivocally linked to its potent blockade of the hERG potassium channel.[9] This action disrupts normal cardiac repolarization, leading to a prolongation of the QT interval and a heightened risk of life-threatening arrhythmias.[1][6] The quantitative data derived from patch-clamp electrophysiology provides a clear measure of its inhibitory potency. For drug development professionals, the case of clobutinol serves as a critical reminder of the importance of early and thorough screening for hERG channel liability to mitigate the risk of adverse cardiac events.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Clobutinol: severe cardiac arrhythmias. Old drugs should also be monitored - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Redirecting [linkinghub.elsevier.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

In Vitro Electrophysiological Profile of Clobutinol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the in vitro electrophysiological effects of Clobutinol, a withdrawn antitussive agent. The primary focus of this document is to detail the compound's interaction with key cardiac ion channels, a critical factor in its safety profile and subsequent market removal. The predominant mechanism of Clobutinol's adverse cardiac effects is the potent blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which can lead to QT interval prolongation and life-threatening arrhythmias.[1][2][3] This guide synthesizes quantitative data from electrophysiological studies, outlines detailed experimental methodologies, and presents visual representations of the underlying mechanisms and workflows to serve as a thorough resource for the scientific community.

Quantitative Data Summary

The inhibitory effects of Clobutinol on cardiac ion channels have been quantified primarily through patch-clamp electrophysiology. The following tables summarize the available data for the hERG potassium channel, with qualitative information provided for sodium and calcium channels due to limited publicly available direct patch-clamp data.[4]

Table 1: Inhibitory Effects of Clobutinol on hERG (IKr) Channels

Parameter	Value	Cell Line	Assay Method	Reference
IC50	2.9 µM	COS-7	Whole-cell Patch Clamp	[1][4][5]
IC50	1.9 µM	HEK293 (hERG transfected)	Patch-clamp electrophysiology	[6]
Hill Coefficient	0.9	COS-7	Whole-cell Patch Clamp	[1][5]
Voltage Dependence	Block is more effective at depolarized potentials	COS-7	Whole-cell Patch Clamp	[1][4]

Table 2: Effects of Clobutinol on Cardiac Sodium (Nav1.5) and Calcium (Cav1.2) Channels

Ion Channel	Parameter	Observation	Experimental Model	Reference
Nav1.5 (INa)	Effect on Maximum Upstroke Velocity of Action Potential	No significant effect, suggesting low affinity for the channel.	Guinea pig ventricular tissue	[4]
Cav1.2 (ICa,L)	Effect on Action Potential	Prolongs action potential duration, consistent with IKr blockade.	Guinea pig ventricular tissue	[4]

Signaling Pathways and Mechanisms

The primary mechanism of Clobutinol-induced cardiotoxicity is the direct blockade of the hERG potassium channel. This action disrupts the normal repolarization phase of the cardiac action potential.

Figure 1: Mechanism of Clobutinol-induced QT prolongation.

Experimental Protocols

The gold standard for characterizing the effects of compounds on ion channels is the whole-cell patch-clamp technique.[5][7] The following are detailed methodologies for assessing the effects of Clobutinol on hERG, Nav1.5, and Cav1.2 channels.

General Experimental Workflow

The process for evaluating a compound's effect on a specific ion channel using patch-clamp electrophysiology follows a standardized workflow.

Figure 2: Generalized workflow for patch-clamp analysis.

Whole-Cell Patch-Clamp Electrophysiology for hERG Channels

• Objective: To determine the concentration-dependent inhibitory effect of Clobutinol on the hERG potassium channel current (IKr).[5]

• Cell Lines: Mammalian cell lines stably expressing the hERG channel, such as HEK293 or CHO cells, are commonly used.[4]

• Solutions:

  • External Solution (in mM): NaCl 137, KCl 4, CaCl2 1.8, MgCl2 1, Glucose 10, HEPES 10; pH adjusted to 7.4 with NaOH.

  • Internal Solution (in mM): KCl 130, MgCl2 1, MgATP 5, EGTA 5, HEPES 10; pH adjusted to 7.2 with KOH.

• Voltage Protocol:

  • Hold the cell membrane potential at -80 mV.[5]

  • Apply a depolarizing pulse to +20 mV for 1-2 seconds to activate and then inactivate the channels.[5]

  • Repolarize the membrane to -50 mV to record the deactivating tail current. The amplitude of this tail current is used for quantification.[8]

• Procedure:

  • Establish a stable whole-cell recording and record baseline currents in the vehicle control solution.

  • Perfuse the recording chamber with increasing concentrations of Clobutinol, allowing the current to reach a steady-state at each concentration (typically 3-5 minutes).[5]

  • Perform a washout with the control solution to assess the reversibility of the block.[8]

• Data Analysis:

  • Measure the peak tail current amplitude before and after drug application.[8]

  • Calculate the percentage of current inhibition for each concentration.

  • Construct a concentration-response curve and fit it with the Hill equation to determine the IC50 value.[8]

Whole-Cell Patch-Clamp Electrophysiology for Nav1.5 Channels

• Objective: To assess the effect of Clobutinol on the peak and late sodium current (INa).

• Cell Lines: HEK293 or CHO cells stably expressing the human Nav1.5 channel.

• Solutions:

  • External Solution (in mM): NaCl 140, KCl 4, CaCl2 2, MgCl2 1, Glucose 5, HEPES 10; pH adjusted to 7.4 with NaOH.

  • Internal Solution (in mM): CsF 120, CsCl 20, EGTA 10, HEPES 10; pH adjusted to 7.2 with CsOH.

• Voltage Protocol (for peak current):

  • Hold the membrane potential at -120 mV to ensure channels are in the resting state.

  • Apply a depolarizing pulse to -20 mV for 20-50 ms (B15284909) to elicit the peak inward current.

• Procedure:

  • Record stable baseline peak INa.

  • Apply increasing concentrations of Clobutinol and record the steady-state block.

• Data Analysis:

  • Measure the peak inward current amplitude at each concentration.

  • Calculate the percentage of block and determine the IC50 if a significant block is observed.

Whole-Cell Patch-Clamp Electrophysiology for Cav1.2 Channels

• Objective: To evaluate the effect of Clobutinol on the L-type calcium current (ICa,L).

• Cell Lines: HEK293 or CHO cells stably expressing the human Cav1.2 channel subunits (α1, β2, α2δ).

• Solutions:

  • External Solution (in mM): TEA-Cl 140, CaCl2 10, HEPES 10; pH adjusted to 7.4 with TEA-OH. (Using TEA and a high concentration of the charge carrier, Ca2+ or Ba2+, helps to isolate the calcium current).

  • Internal Solution (in mM): CsCl 120, EGTA 10, MgATP 4, HEPES 10; pH adjusted to 7.2 with CsOH.

• Voltage Protocol:

  • Hold the membrane potential at -80 mV.

  • Apply a depolarizing pulse to 0 mV for 200 ms to elicit the peak inward calcium current.[1]

• Procedure:

  • Record stable baseline ICa,L.

  • Apply increasing concentrations of Clobutinol and measure the effect on the peak inward current.[1]

• Data Analysis:

  • Measure the peak inward current amplitude before and after the application of Clobutinol.[1]

  • Determine the percentage of block at different concentrations and calculate the IC50 if applicable.[1]

Logical Relationships and Clinical Implications

The in vitro electrophysiological findings for Clobutinol have direct clinical relevance. The blockade of the hERG channel is a well-established mechanism for drug-induced QT prolongation, which is a significant risk factor for Torsades de Pointes.

Figure 3: Logical cascade from in vitro findings to clinical risk.

Conclusion

The in vitro electrophysiological data conclusively identify Clobutinol as a potent blocker of the hERG potassium channel.[1][6] This inhibitory action, occurring at clinically relevant concentrations, is the primary driver of the observed prolongation of the cardiac action potential and the associated risk of severe arrhythmias.[2][3] While direct effects on other cardiac ion channels, such as Nav1.5 and Cav1.2, appear to be minimal, the profound impact on hERG-mediated repolarization underscores the importance of comprehensive ion channel screening in drug development and safety pharmacology. This technical guide provides a consolidated resource for understanding the molecular and cellular basis of Clobutinol's cardiotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Loose-patch clamp analysis applied to voltage-gated ionic currents following pharmacological ryanodine receptor modulation in murine hippocampal cornu ammonis-1 pyramidal neurons [frontiersin.org]
• 3. In vitro electrophysiological drug testing on neuronal networks derived from human induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sophion.com [sophion.com]
• 5. Modulation of the Cardiac Sodium Channel NaV1.5 Peak and Late Currents by NAD+ Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cellmicrosystems.com [cellmicrosystems.com]
• 7. research.utwente.nl [research.utwente.nl]
• 8. researchgate.net [researchgate.net]

Clobutinol's Impact on Cardiac Action Potential Duration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Clobutinol (B83508), a centrally acting antitussive agent, was withdrawn from the market in several countries due to its potential to prolong the QT interval, a critical indicator of increased risk for life-threatening cardiac arrhythmias such as Torsades de Pointes (TdP).[1][2][3] This technical guide provides a comprehensive analysis of the electrophysiological effects of clobutinol on the cardiac action potential. The primary mechanism of action is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is responsible for the rapid delayed rectifier potassium current (IKr).[1][4][5] This current is a key component in the repolarization phase of the cardiac action potential.[5][6] By inhibiting the hERG channel, clobutinol delays repolarization, leading to a prolongation of the action potential duration (APD) and, consequently, the QT interval.[3][4] This document summarizes the quantitative data on clobutinol's interaction with the hERG channel, details the experimental methodologies for assessing these effects, and provides visualizations of the molecular mechanism and experimental workflows.

Quantitative Data: hERG Channel Blockade by Clobutinol

The inhibitory effect of clobutinol on the hERG potassium channel has been quantified in several electrophysiological studies. The data consistently demonstrates a concentration-dependent blockade. The key quantitative parameters are summarized in the table below.

Parameter	Value	Cell Line	Assay Method	Source(s)
IC50	2.9 µM	COS-7	Whole-cell Patch Clamp	[2][7][8]
1.9 µM	HEK293	Whole-cell Patch Clamp	[9]
~2 µM	-	Computer Modeling	[6]
Hill Coefficient	0.9	COS-7	Whole-cell Patch Clamp	[2][7]
Half-activation Potential (V1/2)	No significant change	COS-7	Whole-cell Patch Clamp	[7]

Note: The half-maximal inhibitory concentration (IC50) represents the concentration of clobutinol required to block 50% of the hERG potassium current. A Hill coefficient close to 1 suggests a 1:1 binding stoichiometry between clobutinol and the hERG channel.[7]

Signaling Pathway and Mechanism of Action

The primary mechanism by which clobutinol prolongs the cardiac action potential duration is a direct, inhibitory interaction with the hERG potassium channel. This is not known to involve a complex intracellular signaling cascade. The blockade is voltage-dependent, suggesting a preferential binding of clobutinol to the open or inactivated state of the channel.[7]

Mechanism of Clobutinol-induced QT prolongation.

Experimental Protocols

The definitive method for characterizing the interaction of clobutinol with the hERG channel is whole-cell patch-clamp electrophysiology.[2] This technique allows for the direct measurement of ionic currents across the cell membrane of a single cell expressing the hERG channel.

Whole-Cell Patch-Clamp Electrophysiology

1. Cell Culture and Transfection:

• HEK293 or COS-7 cells are commonly used for their low background of endogenous ion channel expression.[10]

• Cells are cultured under standard conditions (e.g., 37°C, 5% CO2) in appropriate growth media.

• Cells are transiently or stably transfected with the cDNA encoding the human hERG (KCNH2) channel.[10]

2. Electrophysiological Recording:

• Solutions:

  • External (Bath) Solution (in mM): NaCl 140, KCl 4, CaCl2 2, MgCl2 1, HEPES 10, Glucose 10; pH adjusted to 7.4 with NaOH.[1]

  • Internal (Pipette) Solution (in mM): K-aspartate 110, KCl 25, NaCl 5, MgATP 3, HEPES 10, EGTA 0.01; pH adjusted to 7.2 with KOH.

• Recording Setup:

  • A glass micropipette with a tip resistance of 1-2 MΩ is filled with the internal solution and brought into contact with a single transfected cell.[11]

  • A high-resistance "gigaohm" seal is formed between the pipette and the cell membrane.

  • The membrane patch under the pipette tip is ruptured to achieve the "whole-cell" configuration, allowing electrical access to the cell's interior.[4]

  • Currents are recorded using a patch-clamp amplifier and data acquisition software. Experiments are typically performed at room temperature (22-24°C) or near physiological temperature (35-37°C).[1][4]

3. Voltage Protocol and Data Acquisition:

• The cell membrane potential is held at a holding potential of -80 mV.

• To elicit the hERG tail current, a depolarizing pulse to +20 mV for 1-2 seconds is applied to activate and then inactivate the channels.[2]

• The membrane is then repolarized to a negative potential (e.g., -50 mV) to record the deactivating tail current, which is characteristic of the hERG channel.

• Baseline currents are recorded in a vehicle control solution until a stable response is achieved.

• Increasing concentrations of clobutinol are perfused into the recording chamber, allowing the current to reach a steady-state at each concentration (typically 3-5 minutes).[2]

4. Data Analysis:

• The peak amplitude of the hERG tail current is measured at each clobutinol concentration.

• The percentage of current inhibition is calculated relative to the baseline control.

• A concentration-response curve is generated by plotting the percent inhibition against the clobutinol concentration.

• The IC50 value and Hill coefficient are determined by fitting the concentration-response data to the Hill equation.[12]

Workflow for hERG channel electrophysiology study.

Conclusion

The available evidence unequivocally demonstrates that clobutinol's primary impact on cardiac action potential duration is mediated by the direct blockade of the hERG potassium channel.[1][5] This inhibitory action delays the repolarization phase of the action potential, leading to a prolonged APD and a corresponding prolongation of the QT interval on an electrocardiogram.[4] The quantitative data, with IC50 values in the low micromolar range, provides a clear cellular basis for the proarrhythmic potential that led to its withdrawal from the market.[3][9] The detailed experimental protocols, particularly whole-cell patch-clamp electrophysiology, remain the gold standard for assessing the effects of compounds on cardiac ion channels and are crucial for cardiac safety pharmacology.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. benchchem.com [benchchem.com]
• 8. A common antitussive drug, clobutinol, precipitates the long QT syndrome 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Cardiac Action Potential Protocol protocol v1 [protocols.io]
• 12. researchgate.net [researchgate.net]

Central Nervous System Targets for Clobutinol's Antitussive Effect: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Clobutinol (B83508) is a centrally acting, non-opioid antitussive agent that was historically used for the symptomatic treatment of cough.[1][2] Its primary mechanism of action is the suppression of the cough reflex within the central nervous system (CNS), specifically by increasing the threshold of the medullary cough center.[1][3] Despite its clinical efficacy, clobutinol was withdrawn from the market due to concerns regarding cardiac arrhythmias, specifically QT interval prolongation, which has been linked to the blockade of the hERG potassium channel.[3][4] This guide provides a comprehensive analysis of the known and hypothesized CNS targets for clobutinol's antitussive effect, supported by available preclinical and clinical data. While the precise molecular targets remain to be fully elucidated, evidence suggests a departure from the classic opioid pathways, pointing towards modulation of other key neurotransmitter systems involved in the central regulation of the cough reflex.

Introduction to the Central Regulation of the Cough Reflex

The cough reflex is a complex physiological process orchestrated by a network of neurons within the CNS. The central cough pattern generator, located in the medulla oblongata, integrates afferent signals from sensory nerves in the airways and generates a coordinated motor output to the respiratory muscles, resulting in a cough.[3][5] Key neurotransmitter systems implicated in the modulation of this central network include glutamatergic, GABAergic, serotonergic, and neurokinin pathways.[2][6] Centrally acting antitussives exert their effects by modulating the activity of these neuronal circuits, thereby reducing the frequency and intensity of coughing.[7]

Proposed Central Mechanisms of Clobutinol's Antitussive Action

While the definitive molecular targets of clobutinol within the CNS have not been conclusively identified, its centrally mediated, non-opioid nature has led to several hypotheses regarding its mechanism of action.[2][3]

Modulation of Non-Opioid Neurotransmitter Systems

It is hypothesized that clobutinol's antitussive effect stems from its interaction with one or more non-opioid neurotransmitter systems within the brainstem.[2] These may include:

• Glutamatergic System: The excitatory neurotransmitter glutamate, acting on receptors such as the N-methyl-D-aspartate (NMDA) receptor, plays a crucial role in the transmission of cough-inducing signals within the medulla.[6][8] Dextromethorphan, another non-opioid antitussive, is a known NMDA receptor antagonist.[3] It is plausible that clobutinol may also exert an inhibitory effect on glutamatergic neurotransmission.

• GABAergic System: Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the CNS. Activation of GABA receptors can suppress neuronal excitability.[4] The GABAergic system is known to tonically inhibit the respiratory and cough centers.[1] Therefore, clobutinol might enhance GABAergic inhibition within the medullary cough center.

• Sigma-1 Receptors: Sigma-1 receptors are intracellular chaperone proteins that can modulate various signaling pathways and ion channels.[9] The sigma-1 receptor agonist, dextromethorphan, has antitussive properties, suggesting a role for this receptor in cough suppression.[3][5] Clobutinol's potential interaction with sigma-1 receptors warrants further investigation.

Signaling Pathway Diagrams

The following diagrams illustrate the hypothesized signaling pathways involved in the central antitussive effect of clobutinol.

Caption: Hypothesized central antitussive mechanisms of Clobutinol.

Quantitative Data on Antitussive Efficacy

Direct comparative clinical trials with extensive quantitative data on clobutinol are limited due to its market withdrawal. However, preclinical studies provide some insight into its efficacy relative to other antitussive agents.

Compound	Dose (mg/kg, i.p.)	Animal Model	Tussigen	Antitussive Effect (% Inhibition of Cough Efforts)	Reference
Codeine	10	Cat	Mechanical Stimulation of Laryngopharyngeal and Tracheobronchial Areas	~60-80%	[1]
Dextromethorphan	2	Cat	Mechanical Stimulation of Laryngopharyngeal and Tracheobronchial Areas	~40-60%	[1]
Clobutinol	20	Cat	Mechanical Stimulation of Laryngopharyngeal and Tracheobronchial Areas	~50-70%	[1]

Note: The data in this table is an approximation derived from graphical representations in the cited literature and serves for comparative purposes.

Experimental Protocols

The following sections detail the methodologies for key experiments used to evaluate the central antitussive effects of compounds like clobutinol.

In Vivo Model: Citric Acid-Induced Cough in Guinea Pigs

This is a standard preclinical model to assess the efficacy of antitussive agents.[2]

Objective: To determine the ability of a test compound to suppress chemically induced cough in a conscious animal model.

Materials:

• Male Dunkin-Hartley guinea pigs (300-400 g)

• Whole-body plethysmograph

• Ultrasonic nebulizer

• Citric acid solution (e.g., 0.3 M)

• Test compound (Clobutinol) and vehicle control

Procedure:

• Acclimatization: Animals are acclimatized to the experimental conditions for several days prior to the study.

• Drug Administration: Animals are pre-treated with the test compound (e.g., Clobutinol) or vehicle, typically via oral gavage or intraperitoneal injection, at a specified time before cough induction.

• Cough Induction: Each animal is placed in the whole-body plethysmograph and exposed to an aerosol of citric acid for a defined period (e.g., 10 minutes).

• Data Acquisition: The number of coughs is recorded during the exposure period. Coughs are identified by their characteristic sound and associated pressure changes within the plethysmograph.

• Data Analysis: The antitussive effect is calculated as the percentage reduction in the number of coughs in the drug-treated group compared to the vehicle-treated group.

Caption: Experimental workflow for the citric acid-induced cough model.

In Vitro Assay: Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for specific CNS receptors.

Materials:

• Membrane preparations from cells expressing the target receptor (e.g., NMDA, GABA-A, sigma-1)

• Radiolabeled ligand specific for the target receptor

• Test compound (Clobutinol) at various concentrations

• Filtration apparatus and scintillation counter

Procedure:

• Incubation: The membrane preparation is incubated with a fixed concentration of the radiolabeled ligand and varying concentrations of the test compound.

• Separation: The receptor-bound radioligand is separated from the unbound radioligand by rapid filtration.

• Quantification: The amount of radioactivity on the filter, representing the bound ligand, is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The IC50 value is then converted to the binding affinity constant (Ki) using the Cheng-Prusoff equation.

Ex Vivo/In Vitro Assay: Electrophysiological Recordings from Medullary Neurons

This technique is used to directly assess the effects of a compound on the electrical activity of neurons in the cough center.

Objective: To determine the effect of a test compound on the firing rate and synaptic activity of medullary neurons involved in the cough reflex.

Materials:

• Brainstem slices from an appropriate animal model (e.g., rat, guinea pig)

• Artificial cerebrospinal fluid (aCSF)

• Patch-clamp rig with microscope and micromanipulators

• Glass micropipettes

• Test compound (Clobutinol)

Procedure:

• Slice Preparation: Thin slices of the brainstem containing the medulla are prepared.

• Recording: A neuron within the medullary cough center (e.g., in the nucleus tractus solitarius) is identified, and a whole-cell patch-clamp recording is established.

• Baseline Activity: The baseline spontaneous firing rate and synaptic activity (excitatory and inhibitory postsynaptic currents) of the neuron are recorded.

• Drug Application: The test compound is applied to the brainstem slice via the perfusion of aCSF.

• Data Acquisition and Analysis: Changes in the neuron's firing rate, membrane potential, and synaptic currents in response to the drug are recorded and analyzed.

Conclusion and Future Directions

Clobutinol is a centrally acting antitussive that suppresses the cough reflex at the level of the medulla oblongata. While its efficacy has been demonstrated, the precise molecular targets for its antitussive effect remain to be definitively identified. Current hypotheses point towards the modulation of non-opioid neurotransmitter systems, including the glutamatergic, GABAergic, and sigma-1 receptor systems. The lack of specific binding and electrophysiological data for clobutinol highlights a significant knowledge gap.

Future research should focus on:

• Comprehensive Receptor Profiling: Conducting extensive radioligand binding assays to determine the affinity of clobutinol for a wide range of CNS receptors.

• Electrophysiological Studies: Performing patch-clamp recordings from identified medullary neurons to elucidate the direct effects of clobutinol on neuronal excitability and synaptic transmission.

• In Vivo Target Engagement Studies: Utilizing techniques such as in vivo microdialysis or receptor occupancy studies in animal models to confirm the engagement of specific CNS targets by clobutinol at antitussive doses.

A deeper understanding of the central nervous system targets of clobutinol could provide valuable insights into the neuropharmacology of cough and inform the development of novel, safer, and more effective antitussive therapies.

References

• 1. Pharmacological modulation of cough reflex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of citric acid- and capsaicin-induced cough by novel TRPV-1 antagonist, V112220, in guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modulation of Cough Reflex by Gaba-Ergic Inhibition in Medullary Raphé of the Cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Central and peripheral mechanisms of narcotic antitussives: codeine-sensitive and -resistant coughs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Central Mechanisms II: Pharmacology of Brainstem Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Modulation of Cough Reflex by Gaba-Ergic Inhibition in Medullary Raphé of the Cat - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Pharmacology of Sigma-1 Receptors - PMC [pmc.ncbi.nlm.nih.gov]

The Metabolic Fate of Clobutinol: A Technical Guide to Its Metabolites and Their Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clobutinol, a centrally acting cough suppressant first approved in 1961, was withdrawn from the market worldwide in 2007 due to safety concerns, primarily its potential to cause cardiac arrhythmias.[1] This adverse effect is linked to its ability to block the human Ether-à-go-go-Related Gene (hERG) potassium channel, which can lead to a prolongation of the QT interval.[2][3] A comprehensive understanding of its metabolic profile is crucial for elucidating the full spectrum of its pharmacological and toxicological activities. This technical guide provides an in-depth analysis of the identified and potential metabolites of Clobutinol, their known biological activities, and the experimental methodologies for their identification and characterization.

Identified Main Metabolite: Norclobutinol

The primary identified metabolite of Clobutinol is Norclobutinol, formed through the N-dealkylation of the parent compound. This biotransformation involves the removal of one of the methyl groups from the tertiary amine.

Quantitative Data on hERG Channel Inhibition

A key aspect of Clobutinol's safety profile is its interaction with the hERG potassium channel. The inhibitory effects of both Clobutinol and its main metabolite, Norclobutinol, have been quantified, and their half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Compound	Cell Line	IC50 (µM)
Clobutinol	hERG-transfected cells	1.9
Norclobutinol	HEK293 cells	8.0[2]

Table 1: In Vitro Inhibition of hERG Potassium Channels by Clobutinol and Norclobutinol.

Potential Metabolic Pathways

Based on the chemical structure of Clobutinol, which features a tertiary amine and a hydroxyl group, other significant metabolic transformations in addition to N-dealkylation are highly probable. These include N-oxidation and glucuronidation.

N-Oxidation

The tertiary amine group in Clobutinol is a likely site for N-oxidation, a common metabolic pathway for such compounds. This reaction would lead to the formation of Clobutinol N-oxide. The pharmacological and toxicological activities of this potential metabolite have not been specifically reported in the available literature.

Glucuronidation

The hydroxyl group in the Clobutinol molecule presents a target for Phase II conjugation reactions, most notably glucuronidation. This process involves the attachment of a glucuronic acid moiety, which typically increases the water solubility of the compound and facilitates its excretion. The resulting metabolite would be a Clobutinol-glucuronide. The biological activity of this potential conjugate is also currently unknown.

Experimental Protocols

A thorough investigation of Clobutinol's metabolism requires a combination of in vitro and in vivo studies, employing advanced analytical techniques for the separation and identification of metabolites.

In Vitro Metabolism Studies Using Human Liver Microsomes

Human liver microsomes are a standard in vitro model for studying Phase I metabolic reactions, such as N-dealkylation and N-oxidation.[4][5][6][7][8]

Objective: To identify the primary oxidative metabolites of Clobutinol.

Methodology:

• Incubation: Clobutinol is incubated with pooled human liver microsomes in the presence of a NADPH-regenerating system.

• Extraction: The reaction is quenched, and the metabolites are extracted from the incubation mixture using a suitable organic solvent.

• Analysis: The extract is analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS) to separate and identify the metabolites based on their retention times and mass-to-charge ratios.[9][10]

Identification of Glucuronide Conjugates

Objective: To detect and characterize glucuronide metabolites of Clobutinol.

Methodology:

• In Vitro Glucuronidation Assay: Clobutinol is incubated with human liver microsomes fortified with UDP-glucuronic acid (UDPGA).

• Enzymatic Hydrolysis: To confirm the presence of glucuronide conjugates, samples can be treated with β-glucuronidase, an enzyme that cleaves the glucuronic acid moiety.[11][12][13][14][15] A shift in the chromatographic peak corresponding to the disappearance of the conjugate and the appearance of the parent drug confirms the identity of the glucuronide.

• LC-MS/MS Analysis: The samples are analyzed by LC-MS/MS to identify the glucuronide conjugate and its aglycone after hydrolysis.

Quantitative Analysis of Metabolites in Biological Fluids

Objective: To determine the concentrations of Clobutinol and its metabolites in plasma or urine.

Methodology:

• Sample Preparation: Biological samples (plasma or urine) are subjected to a protein precipitation or liquid-liquid extraction procedure to isolate the analytes.

• Chromatographic Separation: The extracted samples are injected into a High-Performance Liquid Chromatography (HPLC) system for separation.

• Detection and Quantification: A tandem mass spectrometer (MS/MS) is used for the sensitive and specific detection and quantification of Clobutinol and its metabolites.

Visualizations

Predicted Metabolic Pathway of Clobutinol

A diagram illustrating the predicted metabolic pathways of Clobutinol.

Experimental Workflow for Metabolite Identification

A flowchart of the experimental workflow for identifying Clobutinol metabolites.

Conclusion

The metabolic profile of Clobutinol is not yet fully elucidated in publicly available literature. While Norclobutinol is a known metabolite with quantified effects on the hERG channel, further research is required to definitively identify and characterize other potential metabolites, such as the N-oxide and glucuronide conjugates. The experimental protocols outlined in this guide provide a framework for conducting comprehensive metabolism studies. A complete understanding of the biotransformation of Clobutinol and the biological activities of all its major metabolites is essential for a thorough assessment of its safety profile and the mechanisms underlying its adverse effects. This knowledge is critical for the development of safer antitussive agents and for the broader understanding of drug-induced cardiotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The conduct of drug metabolism studies considered good practice (II): in vitro experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 7. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 8. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A rapid methodology for the characterization of dialkyl tertiary amine-N-oxide metabolites using structurally dependent dissociation pathways and reconstructed ion current chromatograms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. kurabiotech.com [kurabiotech.com]
• 12. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. UHPLC/MS for Drug Detection in Urine [sigmaaldrich.com]
• 14. imcstips.com [imcstips.com]
• 15. mdpi.com [mdpi.com]

Physicochemical properties and solubility of Clobutinol hydrochloride

An In-depth Technical Guide on the Physicochemical Properties and Solubility of Clobutinol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties and solubility characteristics of Clobutinol hydrochloride. The information is presented to support research, development, and formulation activities involving this compound. All quantitative data are summarized in tables for clarity, and detailed experimental protocols are provided for key analytical methods.

Chemical and Physical Properties

Clobutinol hydrochloride is the hydrochloride salt of Clobutinol, a centrally acting cough suppressant. An understanding of its fundamental physicochemical properties is critical for its formulation and delivery.

Table 1: Core Physicochemical Properties of Clobutinol Hydrochloride

Property	Value
Molecular Formula	C₁₄H₂₂ClNO · HCl
Molecular Weight	307.24 g/mol
Appearance	White or almost white, crystalline powder
Melting Point	Approximately 170 - 174 °C
pKa	9.2
Log P (Octanol/Water)	3.5

Solubility Profile

The solubility of an active pharmaceutical ingredient is a critical determinant of its bioavailability. Clobutinol hydrochloride exhibits solubility in aqueous and organic solvents.

Table 2: Solubility of Clobutinol Hydrochloride

Solvent	Solubility
Water	Soluble
Ethanol (96%)	Freely soluble
Methylene chloride	Freely soluble

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical properties of Clobutinol hydrochloride.

Determination of Melting Point

The melting point is determined using the capillary method.

• Apparatus: Capillary melting point apparatus.

• Procedure:

  • A small quantity of the finely powdered Clobutinol hydrochloride is introduced into a capillary tube, sealed at one end.

  • The sample is packed to a height of approximately 3 mm.

  • The capillary tube is placed in the heating block of the apparatus.

  • The temperature is raised at a rate of 1 °C/min near the expected melting point.

  • The temperature range from the appearance of the first liquid droplet to the complete liquefaction of the sample is recorded as the melting point.

Determination of pKa (Potentiometric Titration)

The pKa is determined by potentiometric titration in an aqueous medium.

• Apparatus: pH meter with a combined glass electrode, burette, magnetic stirrer.

• Procedure:

  • A precisely weighed amount of Clobutinol hydrochloride is dissolved in a known volume of purified water.

  • The solution is titrated with a standardized solution of sodium hydroxide (B78521) (e.g., 0.1 M NaOH).

  • The pH of the solution is recorded after each addition of the titrant.

  • A titration curve is generated by plotting the pH versus the volume of NaOH added.

  • The pKa is calculated from the pH at the half-equivalence point.

Determination of Log P (Shake-Flask Method)

The partition coefficient (Log P) between n-octanol and water is a measure of lipophilicity.

• Apparatus: Separatory funnels, mechanical shaker, UV-Vis spectrophotometer or HPLC.

• Procedure:

  • n-Octanol and a suitable aqueous buffer (pH 7.4) are mutually saturated by shaking them together for 24 hours.

  • A known concentration of Clobutinol hydrochloride is prepared in the aqueous buffer.

  • Equal volumes of the drug solution and the saturated n-octanol are placed in a separatory funnel.

  • The funnel is shaken for a defined period (e.g., 1 hour) to allow for partitioning.

  • The mixture is centrifuged to ensure complete phase separation.

  • The concentration of Clobutinol hydrochloride in the aqueous phase is determined using a suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined λmax).

  • The concentration in the n-octanol phase is calculated by mass balance.

  • The partition coefficient, P, is the ratio of the concentration in n-octanol to the concentration in the aqueous phase. Log P is the logarithm of this value.

Visualized Workflows and Relationships

Experimental Workflow for Physicochemical Characterization

The logical flow for the characterization of a new batch of Clobutinol hydrochloride is outlined below.

Caption: A logical workflow for the physicochemical analysis of Clobutinol HCl.

Relationship of Physicochemical Properties to Drug Development

The interplay between these core properties is crucial for formulation and development decisions.

Caption: Interrelation of key properties in drug development.

Clobutinol as a non-opioid centrally acting cough suppressant

An In-depth Technical Guide on Clobutinol (B83508) as a Non-Opioid Centrally Acting Cough Suppressant

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Clobutinol is a centrally acting, non-opioid antitussive agent formerly used for the symptomatic treatment of non-productive cough.[1][2] First approved in 1961, it offered an alternative to opioid-based cough suppressants like codeine.[3][4] However, in 2007, clobutinol was withdrawn from the market worldwide following the emergence of post-marketing data and dedicated clinical studies that linked the drug to a significant risk of cardiac arrhythmias.[3][5][6] The primary safety concern was its ability to prolong the QT interval by blocking the hERG potassium channel.[7][8] Despite its withdrawal, the study of clobutinol provides valuable insights into the development of non-opioid antitussives and serves as a critical case study in cardiac safety pharmacology. This guide provides a comprehensive technical overview of its pharmacology, efficacy, safety profile, and the experimental methodologies used in its evaluation.

Pharmacological Profile

Mechanism of Antitussive Action

Clobutinol exerts its cough-suppressing effects by acting on the central nervous system (CNS), specifically on the cough center in the medulla oblongata.[7][8] Unlike opioid antitussives, its mechanism is not mediated by opioid receptors.[1] The precise molecular targets for its antitussive effect are not fully elucidated, but it is hypothesized that clobutinol modulates non-opioid neurotransmitter systems, such as glutamatergic or GABAergic pathways, to increase the threshold for cough induction.[1]

Caption: Proposed central mechanism of action for clobutinol.

Pharmacokinetics

Pharmacokinetic studies have characterized the absorption, distribution, metabolism, and excretion of clobutinol. The key parameters from a study in humans are summarized below.

Parameter	Value	Conditions	Reference
Tmax (Time to Peak)	~2 hours	Oral solution	[9]
Cmax (Peak Concentration)	Varies	Dose-dependent	[9]
Half-life (t½)	Not specified	Not specified	[10]
Metabolism	Not specified	Not specified	[10]
Excretion	Not specified	Not specified	[10]

Table 1: Pharmacokinetic Parameters of Clobutinol. (Note: Detailed pharmacokinetic data in publicly available literature is limited).

Clinical Efficacy

Clinical trials conducted prior to its withdrawal demonstrated clobutinol's efficacy in reducing the frequency and severity of cough.[3] These studies often compared clobutinol to other active treatments.

Study Design	Patient Population	Comparator	Key Efficacy Endpoints & Results	Reference
Comparative Study	60 patients with irritative or chronic cough	Butamirate Citrate	Both treatments showed highly significant improvements in cough severity and frequency (p < 0.001). No significant overall difference between groups.	[3]
Single-blind Study	130 patients with acute infectious cough	Oxomemazine with Guaifenesin	A greater reduction in cough intensity was observed with the comparator. Cough disappearance was higher for the comparator (46% vs 29%, p = 0.05).	[3][11]

Table 2: Summary of Clinical Efficacy Data for Clobutinol.

Safety Profile and Market Withdrawal

Cardiotoxicity: QT Prolongation

The worldwide withdrawal of clobutinol in 2007 was prompted by evidence that it could prolong the QT interval on an electrocardiogram.[5][12] QT prolongation is a known risk factor for a life-threatening cardiac arrhythmia called Torsades de Pointes (TdP).[13][14] The risk was noted to be higher at increased doses.[5][12]

Mechanism of Cardiotoxicity: hERG Channel Blockade

The underlying mechanism for clobutinol-induced QT prolongation is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[7][8] This channel is responsible for the rapid delayed rectifier potassium current (IKr), which is critical for the repolarization phase of the cardiac action potential.[13][15] By inhibiting the hERG channel, clobutinol delays ventricular repolarization, leading to a prolonged action potential duration, which manifests as a prolonged QT interval on an ECG.[14][15]

Caption: Mechanism of clobutinol-induced QT prolongation.

Studies using patch-clamp electrophysiology have quantified the inhibitory effect of clobutinol on the hERG channel.

Compound	hERG IC50	Reference
Clobutinol	1.9 µM	[16]
Pentoxyverine	3.0 µM	[16]
Dextromethorphan	5.1 µM	[16]
Codeine	97 µM	[16]

Table 3: Comparative hERG Channel Inhibition (IC50) of Various Antitussive Agents.

Key Experimental Protocols

In Vivo Antitussive Efficacy: Citric Acid-Induced Cough Model

A standard preclinical model to evaluate the efficacy of antitussive agents is the citric acid-induced cough model in conscious guinea pigs.[1][17]

Objective: To quantify the ability of a test compound to suppress chemically-induced cough.

Methodology:

• Animal Acclimatization: Male Hartley or Dunkin-Hartley guinea pigs (e.g., 300-400 g) are acclimatized to laboratory conditions.[18][19]

• Drug Administration: Animals are pre-treated with the test compound (clobutinol), a positive control (e.g., codeine), or vehicle via an appropriate route (e.g., oral gavage).[17]

• Cough Induction: After a defined pre-treatment period (e.g., 30-60 minutes), each animal is placed in a whole-body plethysmograph chamber.[18][20] An aerosolized solution of a tussive agent, typically citric acid (e.g., 0.4 M), is delivered into the chamber for a fixed duration (e.g., 7 minutes).[18]

• Data Acquisition: The number of coughs is recorded. This can be done by a trained observer, by analyzing characteristic pressure changes within the chamber, or through analysis of audio recordings.[18][21]

• Data Analysis: The primary endpoint is the number of coughs, with the latency to the first cough also being a common measure.[1] The percentage reduction in cough frequency in the drug-treated group is calculated relative to the vehicle-treated group.[1]

Caption: Experimental workflow for the guinea pig cough model.

In Vitro Cardiac Safety: hERG Patch-Clamp Assay

The gold standard for assessing a compound's potential to block the hERG channel is the patch-clamp electrophysiology technique.[22][23]

Objective: To measure the inhibitory effect of a test compound on the hERG potassium current (IKr).

Methodology:

• Cell Line: A mammalian cell line stably transfected to express the hERG channel (e.g., HEK293 or CHO cells) is used.[16][22]

• Patch-Clamp Recording: The whole-cell patch-clamp technique is employed to isolate a single cell and measure the ionic currents flowing across its membrane.

• Voltage Protocol: A specific voltage-clamp protocol is applied to the cell to elicit the characteristic hERG current.[22]

• Compound Application: A baseline recording of the hERG current is established. Subsequently, increasing concentrations of the test compound (clobutinol) are applied to the cell.[22]

• Data Analysis: The peak current at each concentration is measured and compared to the baseline. The percentage of current inhibition is plotted against the compound concentration to generate a concentration-response curve, from which the half-maximal inhibitory concentration (IC50) is calculated.[16]

Conclusion and Future Perspectives

Clobutinol serves as a significant historical example in pharmacology. It demonstrated that centrally acting, non-opioid mechanisms could be effective for cough suppression, a valuable concept that continues to drive research.[24] However, its story is a cautionary tale in drug development, underscoring the critical importance of comprehensive cardiovascular safety profiling, particularly hERG liability assessment, early in the discovery process.[23][25] The withdrawal of clobutinol highlighted a safety issue that has since become a mandatory checkpoint in preclinical drug evaluation.[14]

For future drug development, the challenge remains to design novel centrally acting antitussives that retain the efficacy of compounds like clobutinol but are devoid of off-target effects, especially hERG channel blockade. The detailed experimental protocols and mechanistic understanding derived from the study of clobutinol provide a robust framework for evaluating the next generation of safer, more effective cough therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Clobutinol | C14H22ClNO | CID 26937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. European Medicines Agency recommends withdrawal of marketing authorisations for cough medicines containing clobutinol | European Medicines Agency (EMA) [ema.europa.eu]
• 6. pharmtech.com [pharmtech.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. [Pharmacokinetic comparison of clobutinol HCl (with and without orciprenaline SO4) in solution, juice and syrup in man] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]
• 11. bmjopenrespres.bmj.com [bmjopenrespres.bmj.com]
• 12. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cough - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
• 20. idp.sams-sigma.com [idp.sams-sigma.com]
• 21. Use of within-group designs to test anti-tussive drugs in conscious guinea-pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. hERG Safety | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 23. Unraveling the Role of hERG Channels in Drug Safety - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 24. mypcnow.org [mypcnow.org]
• 25. A systematic strategy for estimating hERG block potency and its implications in a new cardiac safety paradigm - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of Clobutinol Stock Solution for Cell Culture Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clobutinol (B83508) is a centrally acting antitussive agent that was previously used for the symptomatic treatment of non-productive cough.[1][2] It was withdrawn from the market due to concerns about its potential to prolong the QT interval, an effect linked to cardiac arrhythmias.[1][2] Subsequent research identified clobutinol as a potent inhibitor of the hERG (human Ether-a-go-go-Related Gene) potassium channel, which is a critical component in cardiac repolarization.[3][4] This specific mechanism of action makes clobutinol a valuable tool in preclinical safety pharmacology studies, particularly for investigating drug-induced QT prolongation and for studying the structure and function of the hERG channel.[3][5]

These application notes provide a detailed protocol for the preparation of a clobutinol stock solution for use in in vitro cell culture assays. Adherence to these guidelines is crucial for obtaining accurate and reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key physicochemical properties and recommended handling conditions for clobutinol hydrochloride, the more commonly used salt form for research purposes due to its higher aqueous solubility compared to the free base.[6]

Parameter	Value	Reference(s)
Chemical Name	1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol hydrochloride	[1]
CAS Number	1215-83-4	[1][7][8]
Molecular Formula	C₁₄H₂₃Cl₂NO	[1][7][8]
Molecular Weight	292.24 g/mol	[1][3][7][8]
Solubility in DMSO	≥ 100 mg/mL (342.18 mM)	[3][7][9]
Recommended Stock Concentration	10 mM in DMSO	[3]
Storage of Solid Compound	Dry, dark, 0-4°C (short-term), -20°C (long-term)	[3][7][8]
Storage of Stock Solution	-20°C for up to 1 month; -80°C for up to 6 months. Avoid repeated freeze-thaw cycles.	[3][7][10][11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Clobutinol Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of clobutinol hydrochloride in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• Clobutinol hydrochloride powder (CAS: 1215-83-4)

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[12]

• Sterile, conical-bottom polypropylene (B1209903) microcentrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Sterile, filter-barrier pipette tips

• Vortex mixer

• Ultrasonic bath (optional)[7][9]

Procedure:

• Pre-weighing Preparation: In a sterile environment, such as a laminar flow hood, allow the clobutinol hydrochloride powder and DMSO to equilibrate to room temperature.

• Weighing Clobutinol Hydrochloride: Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance. Carefully weigh out 2.92 mg of clobutinol hydrochloride powder into the tube.[3]

• Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the clobutinol hydrochloride.[3]

• Dissolution: Tightly cap the tube and vortex the solution until the powder is completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[7][13] The solution should be clear and free of particulates.

• Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[7] Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3][7][10][11]

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

This protocol describes the dilution of the 10 mM clobutinol stock solution to final working concentrations in cell culture medium.

Materials:

• 10 mM clobutinol stock solution in DMSO

• Pre-warmed, complete cell culture medium appropriate for the cell line being used

• Sterile serological pipettes and filter-barrier pipette tips

• Sterile conical tubes (15 mL or 50 mL)

Procedure:

• Thawing the Stock Solution: Thaw a single aliquot of the 10 mM clobutinol stock solution at room temperature.

• Serial Dilution: It is recommended to perform serial dilutions to achieve the desired final concentrations. To minimize the risk of precipitation, it is best practice to perform intermediate dilution steps in pre-warmed media rather than adding the concentrated stock directly to the final culture volume.[13]

  • Example for a 10 µM final concentration: Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of pre-warmed complete cell culture medium in a sterile microcentrifuge tube. This results in a 10 µM intermediate solution.[3]

• Final Dilution and Treatment: Add the appropriate volume of the intermediate or final diluted clobutinol solution to the cell culture plates. Gently swirl the plates to ensure even distribution.

• Vehicle Control: It is critical to include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as the highest concentration of clobutinol used.[3] The final concentration of DMSO in the cell culture medium should typically be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.[13]

Visualizations

Caption: Experimental workflow for clobutinol stock and working solution preparation.

Caption: Clobutinol's inhibitory effect on the hERG potassium channel signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Clobutinol | 14860-49-2 | Benchchem [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. medkoo.com [medkoo.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. gchemglobal.com [gchemglobal.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for Utilizing Clobutinol as a Positive Control in QT Prolongation Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: In preclinical cardiac safety assessment, evaluating a test compound's potential to prolong the QT interval is a critical regulatory requirement, guided by the International Council for Harmonisation (ICH) S7B and E14 guidelines. A prolonged QT interval can elevate the risk of a life-threatening ventricular tachyarrhythmia known as Torsades de Pointes (TdP).[1] Therefore, robust and validated in vitro and in vivo assays are essential to identify compounds that may pose a proarrhythmic risk. A key component of these assays is the inclusion of a positive control to demonstrate the sensitivity of the experimental system to detect QT prolongation.[1]

Clobutinol (B83508), a centrally acting cough suppressant withdrawn from the market due to its proarrhythmic potential, serves as a valuable positive control.[1] Its utility stems from a well-characterized mechanism of action: the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is responsible for the rapid delayed rectifier potassium current (IKr) crucial for cardiac repolarization.[1][2] By inhibiting the hERG channel, clobutinol delays ventricular repolarization, leading to a prolongation of the action potential duration and, consequently, the QT interval on an electrocardiogram (ECG).[1][2]

These application notes provide detailed protocols for the use of clobutinol as a positive control in both in vitro hERG assays and in vivo QT prolongation studies.

Mechanism of Action: hERG Channel Blockade

The primary mechanism by which clobutinol induces QT prolongation is through the direct, concentration-dependent inhibition of the hERG (KCNH2) potassium channel.[1][2] The IKr current, conducted by hERG channels, is a critical component of phase 3 of the cardiac action potential, responsible for the repolarization of the ventricular myocardium.[1] Blockade of these channels by clobutinol slows this repolarization process, prolongs the action potential duration, and manifests as a prolonged QT interval on the ECG.[2] Studies have demonstrated that clobutinol blocks the hERG channel with a half-maximal inhibitory concentration (IC50) of approximately 2.9 µM.[3][4][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for clobutinol in the context of QT prolongation studies.

Table 1: In Vitro hERG Assay Data

Parameter	Value	Cell Line	Method	Reference
IC50	~2.9 µM	HEK293, COS-7	Patch-clamp	[1][3][4][5][6]
Hill Coefficient	~0.9	COS-7	Patch-clamp	[6]

Table 2: In Vivo Study Considerations

Species	Route of Administration	Recommended Dose Range	Considerations	Reference
Non-rodent (e.g., Cynomolgus Monkey, Beagle Dog)	Oral (gavage)	10-30 mg/kg	Dose selection should be based on tolerability and the desired magnitude of QT prolongation.	[1]

Experimental Protocols

In Vitro Protocol: Automated Patch-Clamp hERG Assay

1. Objective: To validate the sensitivity of the hERG assay by demonstrating a concentration-dependent inhibition of the hERG current by clobutinol.[1]

2. Materials:

• HEK293 cells stably expressing the hERG channel.

• Appropriate cell culture medium and reagents.

• Non-enzymatic cell dissociation solution.

• External and internal solutions for patch-clamp recording.

• Clobutinol hydrochloride.

• Dimethyl sulfoxide (B87167) (DMSO).

• Automated patch-clamp system.

3. Clobutinol Stock Solution Preparation: Prepare a 10 mM stock solution of clobutinol hydrochloride in DMSO. Store this stock solution in small aliquots at -20°C to prevent repeated freeze-thaw cycles.[1]

4. Cell Preparation:

• Culture HEK293-hERG cells using standard cell culture protocols.

• On the day of the experiment, harvest the cells with a non-enzymatic cell dissociation solution to maintain cell viability and membrane integrity.

• Resuspend the cells in the external solution at a density optimized for the automated patch-clamp system.[1]

5. Automated Patch-Clamp Procedure:

• Voltage Protocol: A typical voltage protocol involves a holding potential of -80 mV, followed by a depolarizing step to +20 mV to activate the channels, and then a repolarizing step to -50 mV to measure the deactivating tail current.[1][7]

• Baseline Recording: Record baseline hERG currents in the external solution for a stable period (e.g., 2-3 minutes).[1]

• Compound Application:

  • Prepare serial dilutions of clobutinol from the stock solution in the external solution to achieve the final desired concentrations (e.g., 0.3, 1, 3, 10, 30 µM).[1]

  • Ensure the final DMSO concentration is consistent across all conditions and is typically ≤0.3%.[1]

  • Apply the vehicle (external solution with the corresponding DMSO concentration) to establish a baseline for inhibition calculation.

  • Sequentially apply increasing concentrations of clobutinol to the cells, allowing 3-5 minutes of exposure at each concentration to achieve steady-state block.[1]

6. Data Analysis:

• Calculate the percentage of inhibition for each clobutinol concentration relative to the vehicle control.

• Plot the percentage of inhibition against the clobutinol concentration and fit the data to a Hill equation to determine the IC50 value.[1]

7. Expected Results: Clobutinol should elicit a concentration-dependent inhibition of the hERG current, with an IC50 value of approximately 2.9 µM.[1] This result confirms the sensitivity of the assay to detect hERG channel blockers.[1]

In Vivo Protocol: QT Interval Measurement in a Conscious Telemetered Non-Rodent Model

1. Objective: To validate the ability of the in vivo model to detect a known QT-prolonging agent, thereby ensuring the study has the sensitivity to identify potential liabilities of a test compound.[1]

2. Materials:

• Surgically implanted telemetry transmitters in non-rodent animals (e.g., cynomolgus monkeys or beagle dogs) for continuous ECG and blood pressure monitoring.

• Data acquisition and analysis software for physiological monitoring.

• Clobutinol hydrochloride.

• An appropriate vehicle for oral or intravenous administration (e.g., 0.5% methylcellulose (B11928114) in sterile water for oral gavage).

• Standard animal husbandry equipment.

3. Dose Selection Rationale: The selection of an appropriate dose for clobutinol as a positive control in vivo is crucial. A starting dose in the range of 10-30 mg/kg for oral administration can be considered, with adjustments based on tolerability and the magnitude of the observed effect.[1]

4. Experimental Procedure:

• Acclimation: Acclimate the animals to the study conditions to minimize stress-related physiological changes.

• Baseline Recording: Record baseline ECG and other physiological parameters for a sufficient period before dosing to establish a stable baseline.

• Dosing: Administer the vehicle to a control group and the selected dose of clobutinol to the positive control group. The route of administration should ideally match the intended clinical route for the test compound.[8]

• Post-dose Monitoring: Continuously record ECG and other vital signs for a predetermined period post-dosing to capture the peak effect and duration of action.

5. Data Analysis:

• Measure the QT interval from the ECG recordings.

• Correct the QT interval for heart rate using an appropriate formula (e.g., Bazett's or Fridericia's correction) to obtain the QTc interval.[9]

• Compare the change in QTc interval from baseline between the clobutinol-treated group and the vehicle-treated group.

6. Expected Results: Administration of clobutinol is expected to cause a statistically significant prolongation of the QTc interval compared to the vehicle control group, thus confirming the sensitivity of the animal model to detect QT prolongation.

Visualizations

Caption: Experimental workflow for in vitro hERG assay.

Caption: Signaling pathway from hERG blockade to TdP.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] A Common Antitussive Drug, Clobutinol, Precipitates the Long QT Syndrome 2 | Semantic Scholar [semanticscholar.org]
• 5. A common antitussive drug, clobutinol, precipitates the long QT syndrome 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. benchchem.com [benchchem.com]
• 8. fda.gov [fda.gov]
• 9. database.ich.org [database.ich.org]

Application Notes: Analytical Methods for the Quantification of Clobutinol Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Clobutinol (B83508) hydrochloride, a centrally acting antitussive agent, was previously used for the symptomatic treatment of non-productive cough.[1][2][3] Although it has been withdrawn from some markets due to concerns about cardiac arrhythmias, the accurate and reliable quantification of clobutinol hydrochloride remains crucial for quality control, stability studies, and pharmacological research.[3][4] These application notes provide detailed protocols and comparative data for various analytical methods used to quantify this compound in pharmaceutical formulations. The methods discussed include High-Performance Liquid Chromatography (HPLC), Derivative Spectrophotometry, and Gas Chromatography (GC).

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful and widely used technique for the analysis of pharmaceutical compounds due to its high resolution, sensitivity, and specificity.[4] Several validated Reversed-Phase HPLC (RP-HPLC) methods have been developed for the determination of clobutinol hydrochloride in formulations like syrups and oral drops.[2][4][5]

Method 1: Isocratic RP-HPLC for Pharmaceutical Formulations

This method is a simple, rapid, and accurate isocratic RP-HPLC technique suitable for routine quality control of clobutinol in pharmaceutical preparations.[4]

Experimental Protocol:

1.1. Instrumentation and Chromatographic Conditions: An isocratic HPLC system with a UV detector is used for this method.[4] The specific conditions are detailed in the table below.

Parameter	Condition
HPLC System	Isocratic HPLC with UV Detector
Column	Alltech Lichrosorb RP-18 (5 µm, 250 x 4.6 mm i.d.)[2][4]
Mobile Phase	Ammonium (B1175870) acetate (B1210297) buffer (0.05 M), Methanol, Acetonitrile (22:60:18, v/v/v), adjusted to pH 3.34 with acetic acid.[2][4]
Flow Rate	1.0 mL/min[2][4]
Injection Volume	20 µL[4]
Column Temperature	40 °C[4]
Detection Wavelength	267 nm[2][4]
Run Time	Approximately 12 minutes[4]

1.2. Preparation of Solutions:

• Ammonium Acetate Buffer (0.05 M): Dissolve approximately 3.85 g of ammonium acetate in 1000 mL of HPLC grade water.[4]

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Clobutinol Hydrochloride reference standard and dissolve it in 100 mL of the mobile phase.[4]

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations in the range of 10-200 µg/mL.[4]

1.3. Sample Preparation (Syrup/Oral Drops):

• Accurately transfer a volume of the syrup or oral drops equivalent to 10 mg of Clobutinol into a 100 mL volumetric flask.[4]

• Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure complete dissolution.[4]

• Make up the volume to 100 mL with the mobile phase and mix thoroughly.[4]

• Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.[4]

1.4. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.[5]

• Inject a blank (mobile phase) to ensure no system contamination.[5]

• Inject the prepared standard solutions to construct a calibration curve.

• Inject the prepared sample solutions.

• Quantify the amount of clobutinol by comparing the peak area of the sample with the calibration curve.[6]

Method 2: Gradient RP-HPLC for Simultaneous Determination

A validated gradient RP-HPLC method has been developed for the simultaneous determination of clobutinol hydrochloride and doxylamine (B195884) succinate (B1194679) in syrups, utilizing a stationary phase with embedded urea (B33335) polar groups.[1][5]

Experimental Protocol:

2.1. Instrumentation and Chromatographic Conditions: A gradient HPLC system with a Diode Array Detector (DAD) is required.[1][7]

Parameter	Condition
HPLC System	Gradient HPLC with DAD[8]
Column	C8 urea column (5 µm, 125 x 3.9 mm i.d.)[1][7][9]
Mobile Phase	Gradient mixture of acetonitrile, methanol, and phosphate (B84403) buffer (pH 2.5).[1][8][9]
Flow Rate	Not explicitly stated, typically 1.0 mL/min.
Injection Volume	5 µL[5][8]
Column Temperature	25 °C[5][8]
Detection Wavelength	230 nm for Clobutinol hydrochloride[1][7][9]

2.2. Preparation of Solutions:

• Standard Stock Solution (Clobutinol): Accurately weigh 48.0 mg of clobutinol hydrochloride standard, dissolve it in 5.0 mL of acetonitrile, and dilute with water in a 100.0 mL volumetric flask (480 µg/mL).[1]

• Working Standard Solutions: Prepare a range of working standards by diluting the stock solution with water to fall within the linear range.

2.3. Sample Preparation (Syrup): Sample preparation involves diluting an accurately weighed amount of syrup with the mobile phase and filtering it through a suitable membrane filter before injection.[5]

General HPLC Analysis Workflow

The following diagram illustrates the general workflow for the HPLC quantification of clobutinol hydrochloride.

General workflow for HPLC quantification of Clobutinol.[4]

Summary of HPLC Method Validation Data

The validation parameters for the described HPLC methods demonstrate their suitability for the intended purpose, in accordance with ICH guidelines.[4][5]

Parameter	Method 1 (Isocratic RP-HPLC)	Method 2 (Gradient RP-HPLC)	ICH Acceptance Criteria
Linearity Range	34.7–243.0 µg/mL[2][7]	2.4–336 µg/mL[1][7][9]	-
Correlation Coefficient (r²)	> 0.9973[2][7]	0.9999[1][9]	≥ 0.99
Accuracy (% Recovery)	Good accuracy reported[2][7]	98.4% to 100.2%[1]	Typically 98-102%
Precision (% RSD)	Good precision reported[2][7]	< 1%[1][7]	≤ 2%
Limit of Detection (LOD)	0.65 µg/mL[4]	0.65 µg/mL[1]	S/N ratio ~3:1[4]
Limit of Quantification (LOQ)	2.15 µg/mL[4]	2.4 µg/mL[1]	S/N ratio ~10:1[4]
Specificity	No interference from excipients	No interference from excipients[7]	Peak purity & resolution

Derivative UV Spectrophotometry

Derivative spectrophotometry offers a simpler and more cost-effective alternative to chromatography for the routine analysis of clobutinol hydrochloride.[7] This technique enhances the resolution of overlapping spectra, allowing for the determination of the analyte in the presence of excipients.

Experimental Protocol:

2.1. Instrumentation:

• A standard UV-Visible spectrophotometer capable of recording derivative spectra.

2.2. Method Parameters:

• First Derivative (¹D): The amplitude of the first derivative spectrum is measured at 277 nm in an aqueous acidic solution (0.1 N HCl).[2][7]

• Second Derivative (²D): The amplitude of the second derivative spectrum is measured at 275 nm in a methanolic solution.[2][7]

2.3. Preparation of Solutions:

• Stock Solutions: Prepare stock solutions by accurately weighing and dissolving clobutinol hydrochloride in either 0.1 N HCl or methanol.[2]

• Working Standards: Prepare working standards by sequential dilution of the stock solutions to cover the linear range.

2.4. Analysis Procedure:

• Record the zero-order absorption spectrum of the standard solutions against a blank.

• Generate the first or second derivative spectrum.

• Measure the amplitude at the specified wavelength (277 nm for ¹D or 275 nm for ²D).

• Construct a calibration curve by plotting the derivative amplitude against concentration.

• Prepare sample solutions similarly and determine their concentration from the calibration curve.

Summary of Spectrophotometric Method Validation Data

Parameter	First Derivative (¹D)	Second Derivative (²D)
Solvent	Aqueous 0.1 N HCl	Methanol
Measurement Wavelength	277 nm[2][7]	275 nm[2][7]
Linearity Range	31.4–219.5 µg/mL[2]	34.9–157.0 µg/mL[2][7]
Correlation Coefficient (r²)	> 0.9973[2][7]	> 0.9973[2][7]

Other Analytical Methods

While HPLC and spectrophotometry are well-documented, other techniques have also been reported for the analysis of clobutinol.

• Gas Chromatography (GC): Clobutinol has been determined in biological fluids using gas chromatography, often coupled with a mass spectrometry (MS) detector or a surface ionization detector.[1][2] GC-MS methods are highly sensitive and specific, making them suitable for impurity profiling and bioanalysis.[10][11][12][13]

• Potentiometric Methods: A potentiometric ion-selective electrode method based on a clobutinol-tetraphenyl borate (B1201080) ion-pair has also been reported.[1] These electrochemical methods can be simple, low-cost, and offer a wide concentration range for analysis.[14]

Clobutinol's Mechanism and its Analytical Relevance

The withdrawal of clobutinol from several markets was linked to its off-target effect on the cardiovascular system.[3] Specifically, clobutinol is an inhibitor of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is critical for cardiac repolarization.[3] Inhibition of this channel can delay ventricular repolarization, leading to QT interval prolongation and an increased risk of arrhythmia.[3] This is a critical consideration in drug development and safety pharmacology. Analytical methods are essential for supporting in vitro studies, such as patch-clamp assays, that determine a compound's IC₅₀ for the hERG channel.[15]

Signaling Pathway of Clobutinol-Induced QT Prolongation

The diagram below illustrates the mechanism by which clobutinol inhibits the hERG channel, leading to potential cardiotoxicity.

Signaling pathway of Clobutinol-induced QT prolongation.[3]

Troubleshooting Common HPLC Issues

The following diagram outlines a logical approach to troubleshooting common issues encountered during the HPLC analysis of clobutinol hydrochloride, such as unexpected peaks or poor peak shape.

Troubleshooting logic for HPLC analysis of Clobutinol.[8]

References

• 1. scielo.br [scielo.br]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and validation of a sensitive GC-MS method for the determination of alkylating agent, 4-chloro-1-butanol, in active pharmaceutical ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and Validation of a Gas Chromatography-Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scholar.cu.edu.eg [scholar.cu.edu.eg]
• 15. benchchem.com [benchchem.com]

Application Note: A Validated Stability-Indicating RP-HPLC Method for the Analysis of Clobutinol Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust, validated, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Clobutinol (B83508) hydrochloride in pharmaceutical formulations. Clobutinol hydrochloride is a centrally acting antitussive agent that was withdrawn from the market in several countries due to concerns about cardiac side effects.[1][2] Accurate and reliable analytical methods remain crucial for quality control, stability studies, and research purposes. The method described herein is specific, precise, and accurate, making it suitable for routine analysis. This document provides comprehensive experimental protocols for method validation and forced degradation studies as per the International Council for Harmonisation (ICH) guidelines.[3][4]

Physicochemical Properties of Clobutinol Hydrochloride

Clobutinol hydrochloride, chemically known as 1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol hydrochloride, is an organic amino compound belonging to the benzene (B151609) class.[1][5] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Clobutinol Hydrochloride

Property	Value	Source
IUPAC Name	1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol;hydrochloride	[1]
CAS Number	1215-83-4	[1][6]
Molecular Formula	C₁₄H₂₃Cl₂NO	[1][6]
Molecular Weight	292.24 g/mol	[1][5]
Monoisotopic Mass	291.1156698 Da	[1]
Water Solubility	0.535 mg/mL	[1][7]
logP	3.15	[1][7]
pKa (Strongest Basic)	9.41	[1][7]
Topological Polar Surface Area	23.5 Ų	[1][5]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) is a preferred method for the quantification of clobutinol hydrochloride due to its high resolution, sensitivity, and specificity.[1][4]

Instrumentation and Chromatographic Conditions

A standard isocratic HPLC system equipped with a UV detector is suitable for this analysis.[4] Two validated methods are presented below, offering flexibility in column and mobile phase selection.

Table 2: Chromatographic Conditions - Method A

Parameter	Condition
HPLC System	Isocratic HPLC with UV Detector
Column	Alltech Lichrosorb RP-18 (5 µm, 250 x 4.6 mm i.d.)[4]
Mobile Phase	Ammonium (B1175870) acetate (B1210297) buffer (0.05 M), Methanol, Acetonitrile (B52724) (22:60:18, v/v/v), adjusted to pH 3.34 with acetic acid[4][8]
Flow Rate	1.0 mL/min[4][8]
Detection Wavelength	267 nm[4][8]
Injection Volume	20 µL[4]
Column Temperature	40 °C[4]
Run Time	Approximately 12 minutes[4]

Table 3: Chromatographic Conditions - Method B (Gradient)

Parameter	Condition
HPLC System	Gradient HPLC with Diode Array Detector (DAD)[9]
Column	C8 urea (B33335) column (5 µm, 125 mm x 3.9 mm i.d.)[3][9][10]
Mobile Phase	Gradient mixture of acetonitrile, methanol, and phosphate (B84403) buffer (pH 2.5)[3][9][10]
Flow Rate	Not explicitly stated, typically 1.0 mL/min
Detection Wavelength	230 nm[3][8][10]
Injection Volume	5 µL[3][10]
Column Temperature	25 °C[3][9]

Preparation of Solutions

Mobile Phase (Method A):

• Ammonium Acetate Buffer (0.05 M): Dissolve approximately 3.85 g of ammonium acetate in 1000 mL of HPLC grade water.[4]

• Final Mobile Phase: Mix the ammonium acetate buffer, methanol, and acetonitrile in the ratio of 22:60:18 (v/v/v).[4][8]

• Adjust the pH to 3.34 with glacial acetic acid.[4][8]

• Filter through a 0.45 µm membrane filter and degas prior to use.

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Clobutinol Hydrochloride reference standard and dissolve it in a 100 mL volumetric flask with the mobile phase.[4]

Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations within the linear range of the method (e.g., 2.4-336 µg/mL).[4][10]

Sample Preparation (from Syrup Formulation):

• Accurately transfer a volume of the syrup equivalent to 10 mg of Clobutinol into a 100 mL volumetric flask.[4]

• Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure complete dissolution.[4]

• Make up the volume to 100 mL with the mobile phase and mix thoroughly.[4]

• Filter the solution through a 0.45 µm syringe filter before injection.[3][4]

Method Validation Protocol (ICH Guidelines)

The developed RP-HPLC method was rigorously validated according to ICH guidelines.[3]

Caption: Logical workflow for HPLC method validation per ICH guidelines.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo ingredients.[3] This is determined by injecting a blank (mobile phase), a placebo solution, and a standard solution to ensure no interference at the retention time of Clobutinol.[3] Forced degradation studies further establish the stability-indicating nature of the method.

Linearity

The linearity of the method is established by analyzing a series of dilutions of the standard solution across a specified range. A validated method demonstrated linearity over a concentration range of 2.4-336 µg/mL for Clobutinol, with a correlation coefficient (r²) of 0.9999.[10]

Accuracy

Accuracy is determined by the recovery of known amounts of analyte added to a placebo. Good recovery values were obtained by adding standards to a placebo formulation, with average recoveries ranging from 98.4% to 100.2%.[10]

Precision

Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Repeatability (Intra-day Precision): Analysis of multiple samples from the same homogenous batch.

• Intermediate Precision (Inter-day Ruggedness): The analysis is repeated on different days by different analysts.[4] A validated method showed adequate precision with a relative standard deviation (RSD) of less than 1%.[10]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ are determined based on the signal-to-noise ratio, typically at 3:1 for LOD and 10:1 for LOQ.[4]

Robustness

Robustness is evaluated by making deliberate small variations in method parameters such as mobile phase composition, pH, flow rate, and column temperature to assess the method's reliability during normal usage.

Forced Degradation Study Protocol

Forced degradation studies are essential to establish the stability-indicating capability of the analytical method.[11][12] These studies involve subjecting the drug to stress conditions like acid/base hydrolysis, oxidation, heat, and light to generate potential degradation products.[11][13] The goal is to achieve approximately 10-30% degradation of the active pharmaceutical ingredient (API).[12][14]

Caption: Workflow for conducting forced degradation studies on Clobutinol HCl.

Acid Hydrolysis

• Prepare a 1 mg/mL solution of Clobutinol in 0.1 M HCl.[11]

• Reflux the solution at 60°C for 30 minutes.[11][14]

• Cool the solution and neutralize it with an appropriate volume of 0.1 M NaOH.[11]

• Dilute to a suitable concentration with the mobile phase for HPLC analysis.[11]

Base Hydrolysis

• Prepare a 1 mg/mL solution of Clobutinol in 0.1 M NaOH.[11]

• Reflux the solution at 60°C for 30 minutes.[11][14]

• Cool the solution and neutralize it with an appropriate volume of 0.1 M HCl.[11]

• Dilute to a suitable concentration with the mobile phase for HPLC analysis.[11]

Oxidative Degradation

• Prepare a 1 mg/mL solution of Clobutinol in 3% hydrogen peroxide (H₂O₂).[11]

• Keep the solution at room temperature for 24 hours, protected from light.[11]

• Dilute to a suitable concentration with the mobile phase for HPLC analysis.[11]

Thermal Degradation

• Place solid Clobutinol powder in a hot air oven at 60°C for 48 hours.[11]

• After exposure, dissolve the powder in the mobile phase to a suitable concentration for analysis.[11]

Photolytic Degradation

• Expose a 1 mg/mL solution of Clobutinol in water to UV light (254 nm) for 24 hours.[11]

• Keep a control sample protected from light at the same temperature.[11]

• Dilute the exposed solution to a suitable concentration with the mobile phase for analysis.[11]

The method is considered stability-indicating if all degradation product peaks are well-resolved from the main Clobutinol peak.[9]

Results and Discussion

The quantitative results from the method validation studies are summarized below.

Table 4: Summary of Validation Parameters for the RP-HPLC Method

Validation Parameter	Result	Acceptance Criteria (ICH)
Specificity	No interference from excipients or degradants[10]	No interference at the analyte's retention time
Linearity Range	2.4 - 336 µg/mL[10]	-
Correlation Coefficient (r²)	0.9999[10]	≥ 0.999
Accuracy (% Recovery)	99.3% (average)[10]	98.0% - 102.0%
Precision (% RSD)	< 1.0%[10]	≤ 2.0%
Solution Stability	Stable for at least 72 hours at room temperature[10]	No significant change in concentration

Conclusion

The described RP-HPLC method for the quantification of Clobutinol hydrochloride is simple, rapid, specific, accurate, and precise. The successful validation according to ICH guidelines demonstrates its suitability for routine quality control analysis and stability studies of Clobutinol in pharmaceutical preparations.[4] The forced degradation studies confirm the stability-indicating nature of the method, ensuring that the analyte can be accurately measured in the presence of its degradation products.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. Clobutinol | C14H22ClNO | CID 26937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Clobutinol Hydrochloride | C14H23Cl2NO | CID 92876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. openaccessjournals.com [openaccessjournals.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijrpp.com [ijrpp.com]

Application Notes and Protocols: Assessing hERG Channel Blockade by Clobutinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clobutinol, a centrally acting antitussive agent, was withdrawn from the market in several countries due to concerns over its potential to prolong the QT interval, a condition that increases the risk of life-threatening cardiac arrhythmias such as Torsades de Pointes (TdP).[1][2][3] The primary molecular mechanism underlying this adverse effect is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[2][4] This channel is responsible for the rapid component of the delayed rectifier potassium current (IKr), which is crucial for the repolarization phase of the cardiac action potential.[4][5] Inhibition of the hERG channel by drugs like Clobutinol impedes potassium ion efflux, leading to a prolonged action potential duration and, consequently, a prolonged QT interval on an electrocardiogram (ECG).[4]

These application notes provide a detailed experimental protocol for assessing the inhibitory effect of Clobutinol on the hERG channel using the gold-standard whole-cell patch-clamp technique. This guide is intended to be a comprehensive resource for researchers involved in cardiac safety pharmacology and toxicology.

Quantitative Data Summary

The inhibitory potency of Clobutinol on the hERG channel has been quantified through various electrophysiological studies. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug required to block 50% of the hERG potassium current, are summarized below.

Compound	hERG Isoform	IC50 (µM)	Hill Coefficient	Cell Line	Assay Method	Reference(s)
Clobutinol	Wild-Type (presumed hERG 1a)	2.9 ± 0.7	0.9	COS-7	Whole-cell Patch Clamp	[4][6][7]
Clobutinol	Wild-Type	1.9	Not specified	hERG transfected cells	Not specified	[4][8]
Clobutinol	WT + A561P heteromeric	1.9 ± 0.7	1.1	COS-7	Whole-cell Patch Clamp	[9]

Note: While data exists for homomeric hERG 1a channels, there is a recognized data gap regarding the effects of Clobutinol on the more physiologically relevant hERG 1a/1b heteromeric channels.[10]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol details the definitive method for characterizing the interaction of Clobutinol with the hERG channel.

1. Cell Culture and Transfection

• Cell Lines: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells are commonly used due to their low endogenous ion channel expression.[3][5][10] COS-7 cells have also been successfully used.[6][9]

• Transfection: Cells are stably or transiently transfected with the cDNA encoding the hERG channel (e.g., KCNH2 gene). For transient transfections, a co-transfection with a marker gene like Green Fluorescent Protein (GFP) is recommended to identify successfully transfected cells.[3]

• Culture Conditions: Cells are cultured in appropriate media (e.g., DMEM for HEK293 and COS-7, F-12 for CHO) supplemented with fetal bovine serum and antibiotics, and maintained at 37°C in a humidified atmosphere of 5% CO2.[3][11]

2. Solutions and Reagents

• Intracellular (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 5 EGTA, 5 MgATP, 10 HEPES. Adjust pH to 7.2 with KOH.[11]

• Extracellular (Bath) Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES. Adjust pH to 7.4 with NaOH.[11]

• Clobutinol Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in Dimethyl Sulfoxide (DMSO). Subsequent dilutions to the final working concentrations should be made in the extracellular solution. The final DMSO concentration should be kept low (e.g., ≤0.5%) to avoid solvent effects.[12]

3. Electrophysiological Recordings

• Apparatus: A patch-clamp amplifier, data acquisition system, and a microscope are required. Automated patch-clamp systems can also be used for higher throughput.[12][13][14]

• Pipettes: Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with the intracellular solution.[3]

• Whole-Cell Configuration:

  • Identify a healthy, transfected cell.

  • Form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

  • Rupture the patch of membrane under the pipette tip with a brief pulse of suction to achieve the whole-cell configuration, allowing electrical access to the cell's interior.[3]

• Voltage-Clamp Protocol:

  • Hold the membrane potential at -80 mV.[7]

  • Apply a depolarizing step to a potential between +10 mV and +40 mV for 1-2 seconds to activate and subsequently inactivate the hERG channels.[4][7]

  • Repolarize the membrane to approximately -50 mV to -70 mV to elicit a large "tail current" as channels recover from inactivation before closing. The peak amplitude of this tail current is measured to quantify the hERG current.[4][10]

  • Apply test pulses at a low frequency (e.g., every 15-20 seconds) to allow for full channel recovery between pulses.[15]

4. Compound Application and Data Acquisition

• Record stable baseline hERG currents in the vehicle control solution.[7]

• Perfuse the cell with increasing concentrations of Clobutinol (e.g., 0.1, 1, 3, 10, 30 µM).[3]

• Allow the drug effect to reach a steady state at each concentration before recording the current.[7]

• Perform a washout with the control extracellular solution to assess the reversibility of the channel block.[3]

5. Data Analysis

• Measure the peak amplitude of the hERG tail current for the control and each concentration of Clobutinol.[3]

• Calculate the percentage of channel inhibition at each concentration relative to the control current.[10]

• Plot the percentage of inhibition against the logarithm of the Clobutinol concentration to generate a concentration-response curve.[15]

• Fit the data to the Hill equation to determine the IC50 value and the Hill coefficient.[6][9] The Hill equation is:

  • I/I_control = 1 / (1 + ([Drug]/IC50)^n_H)

  • Where I is the current in the presence of the drug, I_control is the control current, [Drug] is the concentration of Clobutinol, IC50 is the half-maximal inhibitory concentration, and n_H is the Hill coefficient.[3]

Visualizations

Caption: Workflow for hERG channel blockade assessment using patch-clamp.

Caption: Mechanism of Clobutinol-induced QT prolongation via hERG blockade.

Conclusion

The blockade of the hERG potassium channel by Clobutinol is a well-established mechanism underlying its potential cardiotoxicity.[2][6] The whole-cell patch-clamp technique remains the gold standard for accurately characterizing the inhibitory effects of compounds on the hERG channel.[5][7] The protocols and data presented here provide a comprehensive guide for researchers in drug development and safety pharmacology to assess the cardiac liability of test compounds. Early and accurate assessment of hERG channel interactions is a critical step in ensuring cardiovascular safety and is mandated by regulatory agencies.[3][16]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. porsolt.com [porsolt.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. hERG Safety | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 13. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Early identification of hERG liability in drug discovery programs by automated patch clamp [frontiersin.org]
• 15. benchchem.com [benchchem.com]
• 16. hERG toxicity assessment: Useful guidelines for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Experimental Design for Studying Clobutinol in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clobutinol is a centrally acting antitussive agent that was withdrawn from the market due to concerns about its potential to cause cardiac arrhythmias.[1][2] The primary safety issue identified is the prolongation of the QT interval, which is associated with an increased risk of life-threatening ventricular tachyarrhythmias, such as Torsades de Pointes.[3][4] This adverse effect is attributed to the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channels.[1][3]

These application notes provide detailed protocols for the in vivo experimental design to study both the cardiovascular safety and the antitussive efficacy of Clobutinol in animal models. The guinea pig is the most frequently recommended model for both types of studies due to the electrophysiological similarities of its heart to that of humans and its well-characterized cough reflex.[1][5][6]

Cardiovascular Safety Assessment

The primary focus of in vivo studies for Clobutinol is the evaluation of its effects on the cardiovascular system, particularly cardiac repolarization.

Experimental Protocol: Intravenous Cardiovascular Assessment in Anesthetized Guinea Pigs

This protocol is designed to assess the dose-dependent effects of intravenously administered Clobutinol on key cardiovascular parameters.

1. Animal Model:

• Species: Hartley guinea pigs

• Sex: Male and female

• Weight: 350-450 g

• Acclimation: Animals should be acclimated for at least 5 days before the experiment.

2. Anesthesia and Surgical Preparation:

• Anesthetize the guinea pig with an appropriate anesthetic agent (e.g., pentobarbital (B6593769) sodium, 50 mg/kg, i.p.).

• Maintain body temperature at 37-38°C using a heating pad.

• Cannulate the trachea to ensure a patent airway.

• Insert a catheter into the right jugular vein for drug administration.

• Insert a catheter into the left carotid artery to monitor arterial blood pressure.

• Place needle electrodes for recording a standard lead II electrocardiogram (ECG).

• For direct measurement of ventricular repolarization, a monophasic action potential (MAP) catheter can be introduced into the right ventricle via the right jugular vein.

3. Experimental Procedure:

• Allow the animal to stabilize for at least 20 minutes after surgical preparation.

• Record baseline cardiovascular parameters, including heart rate, mean arterial pressure, and ECG intervals (specifically the QT interval). If using a MAP catheter, record the MAP duration at 90% repolarization (MAPD90).

• Administer vehicle control (e.g., saline) intravenously and record parameters for a control period.

• Administer Clobutinol intravenously in a dose-escalating manner (e.g., 0.1, 0.3, 1, 3, 10 mg/kg).[7]

• Record all cardiovascular parameters continuously. Allow for a sufficient observation period (e.g., 15-30 minutes) after each dose to observe the full effect.

4. Data Analysis:

• Calculate the heart rate from the R-R interval of the ECG.

• Measure the QT interval and correct it for heart rate using a species-specific formula (e.g., Bazett's or Fridericia's, though species-specific corrections are preferred).

• Calculate the change in heart rate, mean arterial pressure, and corrected QT interval (QTc) from baseline for each dose.

• If applicable, measure the change in MAPD90 from baseline.

• Perform statistical analysis to determine the significance of the observed effects compared to the vehicle control.

Data Presentation: Cardiovascular Effects of Clobutinol

Dose (mg/kg, i.v.)	Change in Heart Rate	Change in Mean Arterial Pressure	Change in QT Interval	Change in MAP Duration
1	Decrease	Decrease	Prolongation	Prolongation
10	Significant Decrease	Significant Decrease	Significant Prolongation	Significant Prolongation

Note: This table provides a qualitative summary based on available literature. Specific quantitative values would be generated from individual experiments.

Signaling Pathway and Experimental Workflow Diagrams

Mechanism of Clobutinol-induced cardiotoxicity.

Workflow for assessing cardiovascular effects.

Antitussive Efficacy Evaluation

To evaluate the intended pharmacological effect of Clobutinol, a cough-induced animal model is necessary. The citric acid-induced cough model in conscious guinea pigs is a standard and widely used method.[8][9]

Experimental Protocol: Citric Acid-Induced Cough in Conscious Guinea Pigs

This protocol assesses the ability of Clobutinol to suppress cough in a chemically induced cough model.

1. Animal Model:

• Species: Hartley guinea pigs

• Sex: Male and female

• Weight: 300-400 g

• Acclimation: Animals should be acclimated for at least 5 days and trained to the experimental setup to minimize stress.

2. Experimental Procedure:

• Grouping: Randomly assign animals to different treatment groups (e.g., Vehicle control, Clobutinol low dose, Clobutinol high dose, Positive control like codeine).

• Drug Administration: Administer Clobutinol or vehicle via the desired route (e.g., oral gavage, intraperitoneal injection). The positive control (e.g., codeine, 10 mg/kg, i.p.) should be administered similarly. Allow for a sufficient pre-treatment time (e.g., 60 minutes for oral administration) for the drug to be absorbed.

• Cough Induction: Place each conscious, unrestrained guinea pig individually into a whole-body plethysmograph chamber.

• Expose the animal to an aerosol of a tussive agent, typically 0.3-0.4 M citric acid, for a fixed period (e.g., 10 minutes).[6][9] The aerosol is generated by a nebulizer.

• Cough Detection: Record the number of coughs during the exposure period. Coughs can be identified by a characteristic sound and a sharp pressure change in the plethysmograph, and can be verified by audio or video recording.[9]

3. Data Analysis:

• Count the total number of coughs for each animal.

• Calculate the mean number of coughs for each treatment group.

• Determine the percentage of cough inhibition for each drug-treated group compared to the vehicle control group.

• Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to compare the cough counts between groups.

Data Presentation: Antitussive Efficacy of Clobutinol

The following table structure can be used to present the results from the antitussive efficacy study.

Treatment Group	Dose (mg/kg)	Route of Administration	Mean Cough Count (± SEM)	% Inhibition
Vehicle Control	-	p.o.	e.g., 25 ± 3	0%
Clobutinol	e.g., 10	p.o.	e.g., 15 ± 2	40%
Clobutinol	e.g., 30	p.o.	e.g., 8 ± 1	68%
Codeine (Positive Control)	e.g., 10	p.o.	e.g., 6 ± 1	76%

Note: The values in this table are hypothetical and for illustrative purposes only.

Experimental Workflow Diagram

Workflow for antitussive efficacy testing.

Considerations for Pharmacokinetic and Toxicological Studies

Detailed public-domain data on the pharmacokinetics (Cmax, Tmax, half-life) and comprehensive toxicology (e.g., LD50) of Clobutinol in animal models are limited.[1] Therefore, initial studies in any in vivo program should include:

• Pharmacokinetic (PK) Studies: To characterize the absorption, distribution, metabolism, and excretion (ADME) of Clobutinol in the chosen animal model. This is crucial for relating drug exposure to the observed pharmacodynamic effects (both efficacy and toxicity). These studies typically involve administering a single dose of Clobutinol and collecting blood samples at various time points to measure plasma drug concentrations.

• Dose Range-Finding/Acute Toxicity Studies: To determine the maximum tolerated dose (MTD) and to identify potential signs of toxicity. These studies are essential for selecting appropriate dose levels for subsequent efficacy and safety studies.[10]

Conclusion

The in vivo experimental designs described provide a robust framework for evaluating the cardiovascular risks and antitussive efficacy of Clobutinol. The guinea pig model is well-suited for both aspects of this investigation. Given the known cardiotoxicity of Clobutinol, careful monitoring of cardiovascular parameters is paramount in any in vivo study. The provided protocols and diagrams offer a comprehensive guide for researchers to design and execute these critical experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Clobutinol | 14860-49-2 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. youtube.com [youtube.com]

Application Notes and Protocols for the Experimental Formulation of Clobutinol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clobutinol (B83508) hydrochloride, a centrally acting antitussive agent, was previously utilized for the symptomatic treatment of non-productive cough.[1] It was withdrawn from the market in the European Union and the United States due to concerns about its potential to cause cardiac arrhythmias.[1][2][3] This adverse effect is primarily attributed to its potent blockade of the hERG (human Ether-à-go-go-Related Gene) potassium channel, which can lead to a prolongation of the QT interval.[4][5] Consequently, clobutinol hydrochloride is now predominantly employed as a reference compound in research, particularly for studies on drug-induced cardiotoxicity and cough mechanisms.[4]

These application notes provide comprehensive protocols for the formulation of clobutinol hydrochloride for experimental use, including data on its physicochemical properties, solubility, and stability, to ensure accurate and reproducible results in a research setting.

Physicochemical Properties

Clobutinol hydrochloride is a white to off-white solid powder.[4] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Clobutinol Hydrochloride

Property	Value	Source(s)
IUPAC Name	1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol;hydrochloride	[1][6]
CAS Number	1215-83-4	[1][7]
Molecular Formula	C₁₄H₂₃Cl₂NO	[1][8]
Molecular Weight	292.24 g/mol	[1][8]
Monoisotopic Mass	291.1156698 Da	[1]
logP	3.15	[1][2]
pKa (Strongest Basic)	9.41	[1][2]
pKa (Strongest Acidic)	14.64	[1][2]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	5	[1]
Topological Polar Surface Area	23.5 Ų	[1][6]

Solubility

The solubility of clobutinol hydrochloride in various solvents is crucial for the preparation of stock solutions and experimental formulations.

Table 2: Solubility of Clobutinol Hydrochloride

Solvent	Solubility	Conditions	Source(s)
Water	0.535 mg/mL (Predicted)	Not specified	[1][2]
DMSO	≥ 100 mg/mL (342.18 mM)	Requires sonication	[4][7][9]
Methanol (B129727)	Soluble (qualitative)	Not specified	[4]
Ethanol	Very soluble (qualitative)	Not specified	[9]
Ethyl Ether	Practically insoluble (qualitative)	Not specified	[9]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (8.55 mM)	Requires sonication	[7]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (8.55 mM)	Requires sonication	[7]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (8.55 mM)	Requires sonication	[7]

Stability and Storage

Proper storage of clobutinol hydrochloride in both solid and solution form is essential to maintain its integrity.

Table 3: Stability and Storage Recommendations for Clobutinol Hydrochloride

Form	Storage Temperature	Duration	Notes	Source(s)
Solid	0 - 4°C	Short-term (days to weeks)	Dry, dark conditions	[8][10]
Solid	-20°C	Long-term (months to years)	Dry, dark conditions	[8][10]
Stock Solution in DMSO	-20°C	Up to 1 month	Sealed vials, protected from moisture	[7][10][11]
Stock Solution in DMSO	-80°C	Up to 6 months	Sealed vials, protected from moisture. Avoid repeated freeze-thaw cycles.	[4][7][10][11]

Clobutinol hydrochloride is susceptible to oxidative degradation.[11] For maximum stability in solution, it is advisable to use deoxygenated solvents and store under an inert atmosphere where possible.[11] The compound is incompatible with strong acids, alkalis, and strong oxidizing/reducing agents.[4][12]

Experimental Protocols

Preparation of Stock Solutions

4.1.1. High Concentration Stock Solution in DMSO (e.g., 100 mg/mL)

This protocol is suitable for preparing a high-concentration stock solution for subsequent dilution into various experimental media.

• Materials:

  • Clobutinol hydrochloride powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Ultrasonic bath

• Procedure:

  • In a sterile tube, accurately weigh the desired amount of clobutinol hydrochloride powder.

  • Add the appropriate volume of anhydrous DMSO to achieve the target concentration (up to 100 mg/mL).[4]

  • Vortex the solution vigorously.

  • Place the tube in an ultrasonic bath until the solution becomes clear and all solid has dissolved.[4][7]

  • Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.[4]

  • Store the aliquots as recommended in Table 3.

4.1.2. Stock Solution for Analytical Standards (e.g., for HPLC)

This protocol is for preparing a stock solution to be used as a quantitative standard in analytical methods.

• Materials:

  • Clobutinol hydrochloride powder (analytical standard grade)

  • HPLC-grade Methanol or Acetonitrile (B52724)

  • Class A volumetric flasks

  • Analytical balance

• Procedure:

  • Accurately weigh a precise amount of clobutinol hydrochloride standard.

  • Transfer the powder to a volumetric flask.

  • Add a small volume of HPLC-grade methanol or acetonitrile to dissolve the powder.[4]

  • Once dissolved, bring the solution to the final volume with the same solvent.

  • Mix the solution thoroughly by inverting the flask several times.

  • This stock solution can then be used to prepare a series of working standards for generating a calibration curve.[4]

Preparation of an In Vivo Formulation (2.5 mg/mL)

This protocol describes the preparation of a vehicle-based formulation suitable for in vivo administration.

• Materials:

  • Clobutinol hydrochloride powder

  • DMSO

  • PEG300

  • Tween-80

  • Sterile Saline (0.9% NaCl)

  • Sterile tubes

• Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline (v/v/v/v).[4]

• Procedure:

  • Weigh the appropriate amount of clobutinol hydrochloride to achieve a final concentration of 2.5 mg/mL.

  • Add the required volume of DMSO (10% of the final volume) and sonicate until the clobutinol hydrochloride is fully dissolved.

  • Add the required volume of PEG300 (40% of the final volume) and mix thoroughly.

  • Add the required volume of Tween-80 (5% of the final volume) and mix thoroughly.

  • Finally, add the required volume of sterile saline (45% of the final volume) and mix until a clear solution is obtained.[7]

  • It is recommended to prepare this formulation freshly for each experiment.[7]

Protocol for In Vitro hERG Assay (Thallium Flux-Based)

This protocol provides a general outline for assessing the inhibitory effect of clobutinol hydrochloride on the hERG channel in a cell-based assay.

• Materials:

  • HEK293 cells stably expressing the hERG channel

  • Appropriate cell culture medium

  • Thallium-sensitive fluorescent dye

  • Clobutinol hydrochloride stock solution in DMSO

  • Vehicle control (DMSO)

  • Positive control (e.g., Astemizole)

  • Stimulation buffer containing thallium

  • Fluorescence plate reader

• Procedure:

  • Cell Plating: Plate the hERG-expressing cells in a suitable multi-well plate and culture until they reach the appropriate confluency.

  • Dye Loading: Load the cells with a thallium-sensitive fluorescent dye according to the manufacturer's instructions.[4]

  • Compound Addition: Prepare serial dilutions of clobutinol hydrochloride from the DMSO stock solution in the assay buffer. Add the different concentrations of clobutinol hydrochloride, vehicle control, and positive control to the respective wells.[4]

  • Incubation: Incubate the plate for a sufficient period to allow for compound-channel interaction.

  • Stimulation and Reading: Add a stimulation buffer containing thallium to the wells to open the hERG channels. Immediately measure the kinetic fluorescent response using a plate reader. The influx of thallium through open channels results in an increase in fluorescence.[4]

  • Data Analysis: Calculate the percentage of hERG channel inhibition by comparing the fluorescence signal in the presence of clobutinol hydrochloride to the vehicle control. Determine the IC₅₀ value by fitting the concentration-response data to an appropriate pharmacological model.

Stability-Indicating HPLC Method

This protocol outlines a stability-indicating RP-HPLC method to quantify clobutinol hydrochloride and detect potential degradation products.

• Chromatographic System:

  • Column: C8 or C18 column (e.g., 125 mm x 3.9 mm, 5 µm particle size).[11]

  • Mobile Phase: A gradient elution using a mixture of acetonitrile, methanol, and a phosphate (B84403) buffer (e.g., pH 2.5). The gradient program should be optimized to separate clobutinol hydrochloride from any degradation products.[11]

  • Flow Rate: Typically 1.0 mL/min (may require optimization).[11]

  • Column Temperature: 25°C.[11]

  • Detection: Diode array detector (DAD) at 230 nm.[11]

• Procedure:

  • System Preparation: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.[4]

  • Standard Curve Preparation: Prepare a series of working standards by diluting the analytical stock solution with the mobile phase to cover the expected concentration range of the samples.[4]

  • Sample Preparation: Dilute the experimental samples to an appropriate concentration with the mobile phase. For forced degradation studies, subject the stock solution to stress conditions (e.g., acid, base, oxidation, heat, light) before dilution.[11]

  • Injection: Inject a fixed volume (e.g., 20 µL) of the standards and samples.[4]

  • Analysis: Record the chromatograms and integrate the peak area of clobutinol hydrochloride and any new peaks corresponding to degradation products.[4]

  • Quantification: Construct a calibration curve by plotting the peak response of the standards against their concentrations. Use this curve to determine the concentration of clobutinol hydrochloride in the samples.[4]

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of action of clobutinol hydrochloride and a general experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Clobutinol HCl | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Clobutinol Hydrochloride | C14H23Cl2NO | CID 92876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medkoo.com [medkoo.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]

Application Notes and Protocols: Investigating the Effects of Clobutinol on Ion Channels Using the Patch-Clamp Technique

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Clobutinol, a centrally acting cough suppressant, has been withdrawn from several markets due to concerns about its potential to induce cardiac arrhythmias.[1][2] The primary electrophysiological mechanism underlying this cardiotoxicity is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[1][3] This channel is critical for the repolarization phase of the cardiac action potential, and its inhibition can lead to QT interval prolongation, a major risk factor for life-threatening arrhythmias like Torsades de Pointes.[3][4] Understanding the detailed effects of Clobutinol on various ion channels is crucial for a comprehensive safety assessment and for the development of safer antitussive agents. The patch-clamp technique is the gold-standard method for characterizing the interaction of compounds with ion channels at the molecular level.[3][5] These application notes provide detailed protocols for investigating the effects of Clobutinol on key cardiac ion channels, including hERG (mediating IKr), Nav1.5 (mediating INa), and Cav1.2 (mediating ICa,L), using the whole-cell patch-clamp technique.

Data Presentation

Summary of Clobutinol's Effects on Cardiac Ion Channels

The following table summarizes the quantitative data on the effects of Clobutinol on key cardiac ion channels based on available preclinical studies.

Ion Channel	Parameter	Value	Cell Type	Reference
hERG (IKr)	IC50	1.9 µM - 2.9 µM	COS-7 cells, hERG transfected cells	[1][2]
Voltage Dependence	Block is more effective at depolarized potentials	COS-7 cells	[1][6]
State-Dependent Binding	Preferential binding to the open or inactivated state	COS-7 cells	[6]
Nav1.5 (INa)	Effect on Maximum Upstroke Velocity of Action Potential	No significant effect	Guinea pig ventricular tissue	[1]
Cav1.2 (ICa,L)	Effect on Action Potential	Prolongs action potential duration	Guinea pig ventricular tissue	[1]

Note: The lack of a significant effect on the maximum upstroke velocity of the cardiac action potential suggests that Clobutinol has a low affinity for the fast sodium channel Nav1.5.[1] The prolongation of the action potential duration is consistent with the blockade of repolarizing potassium currents, primarily through the hERG channel.[1] Direct electrophysiological assessment on cells expressing Nav1.5 and Cav1.2 is recommended for a definitive characterization.

Experimental Protocols

Protocol for Measuring Clobutinol's Effect on hERG Potassium Channels

This protocol is designed for whole-cell patch-clamp recordings from mammalian cells stably expressing the hERG channel (e.g., HEK293 or CHO cells).[1]

1.1. Cell Culture and Preparation:

• Culture hERG-expressing cells in the appropriate medium and under standard conditions.

• For recording, plate the cells onto glass coverslips at a suitable density to allow for the selection of single, healthy cells.

1.2. Solutions:

• Internal (Pipette) Solution (in mM): K-aspartate: 130, MgCl2: 5, EGTA: 5, HEPES: 10, Mg-ATP: 4. Adjust pH to 7.2 with KOH.

• External Solution (in mM): NaCl: 137, KCl: 4, CaCl2: 1.8, MgCl2: 1, Glucose: 10, HEPES: 10. Adjust pH to 7.4 with NaOH.[1]

• Clobutinol Stock Solution: Prepare a high-concentration stock solution of Clobutinol in DMSO and make serial dilutions in the external solution to achieve the desired final concentrations.

1.3. Patch-Clamp Recording:

• Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the internal solution.[1]

• Establish a giga-ohm seal (>1 GΩ) between the pipette and the cell membrane.[1]

• Rupture the membrane to achieve the whole-cell configuration.

• Compensate for pipette and whole-cell capacitance.

• Maintain the holding potential at -80 mV.[1]

1.4. Voltage Protocol and Data Acquisition:

• To elicit hERG currents, apply a depolarizing pulse to +20 mV for 2 seconds from the holding potential of -80 mV.[1]

• Follow this with a repolarizing step to -50 mV for 2 seconds to record the characteristic hERG tail current.[1]

• Apply test pulses at a frequency of 0.05 Hz (every 20 seconds) to allow for full recovery from inactivation.[1]

• Acquire data at a sampling rate of 10 kHz and filter at 2 kHz.[1]

• Apply Clobutinol at various concentrations to the external solution and record the steady-state block of the hERG tail current.[1]

1.5. Data Analysis:

• Measure the peak amplitude of the hERG tail current before and after the application of different concentrations of Clobutinol.[1]

• Construct a concentration-response curve by plotting the percentage of current inhibition against the logarithm of the Clobutinol concentration.

• Fit the data with the Hill equation to determine the IC50 value.[1]

Generalized Protocol for Measuring Clobutinol's Effect on Nav1.5 Sodium Channels

This protocol is suitable for whole-cell patch-clamp recordings from cells stably expressing the Nav1.5 channel.

2.1. Cell Culture and Preparation:

• Follow similar procedures as for hERG-expressing cells, using the appropriate culture medium and selection agents for the Nav1.5 cell line.

2.2. Solutions:

• Internal (Pipette) Solution (in mM): CsF: 120, CsCl: 20, EGTA: 10, HEPES: 10. Adjust pH to 7.2 with CsOH.

• External Solution (in mM): NaCl: 140, KCl: 4, CaCl2: 2, MgCl2: 1, HEPES: 10. Adjust pH to 7.4 with NaOH.

2.3. Patch-Clamp Recording:

• Use low-resistance pipettes (1-3 MΩ).

• Establish a whole-cell configuration.

• Maintain the holding potential at -100 mV to ensure the availability of the channels.

2.4. Voltage Protocol and Data Acquisition:

• Elicit Nav1.5 currents by applying a short depolarizing pulse (e.g., 20 ms) to -20 mV from the holding potential.

• Apply test pulses at a high frequency (e.g., 1-5 Hz) to assess use-dependent block.

• Acquire data at a high sampling rate (e.g., 50 kHz) and filter at 10 kHz.

• Apply Clobutinol and measure the effect on the peak inward current.

2.5. Data Analysis:

• Measure the peak inward current amplitude before and after the application of Clobutinol.

• Determine the percentage of block at different concentrations.

• Investigate use-dependency by comparing the block at different stimulation frequencies.

Generalized Protocol for Measuring Clobutinol's Effect on Cav1.2 Calcium Channels

This protocol is suitable for whole-cell patch-clamp recordings from cells stably expressing the Cav1.2 channel.

3.1. Cell Culture and Preparation:

• Follow similar procedures as for hERG-expressing cells, using the appropriate culture medium and selection agents for the Cav1.2 cell line.

3.2. Solutions:

• Internal (Pipette) Solution (in mM): Cs-methanesulfonate: 120, EGTA: 10, HEPES: 10, Mg-ATP: 4. Adjust pH to 7.2 with CsOH.[1]

• External Solution (in mM): NaCl: 120, TEA-Cl: 20, CaCl2 or BaCl2: 10, HEPES: 10. Adjust pH to 7.4 with TEA-OH. (Barium is often used as the charge carrier to increase current amplitude and reduce calcium-dependent inactivation).[1]

3.3. Patch-Clamp Recording:

• Use pipettes with a resistance of 2-5 MΩ.

• Establish a whole-cell configuration.

• Maintain the holding potential at -80 mV.

• A prepulse to -40 mV for 500 ms (B15284909) can be applied before the test pulse to inactivate sodium and T-type calcium channels.[1]

3.4. Voltage Protocol and Data Acquisition:

• Elicit Cav1.2 currents by applying a depolarizing pulse to 0 mV for 200 ms from the holding potential.[1]

• Apply test pulses at a frequency of 0.1 Hz.[1]

• Acquire data at a sampling rate of 10 kHz and filter at 2 kHz.[1]

• Apply Clobutinol and measure the effect on the peak inward current.[1]

3.5. Data Analysis:

• Measure the peak inward current amplitude before and after the application of Clobutinol.

• Determine the percentage of block at different concentrations and calculate the IC50 if applicable.[1]

Visualizations

Signaling Pathways and Experimental Workflows

To date, no specific signaling pathways have been identified to be directly modulated by Clobutinol in the context of its ion channel effects. The primary mechanism of action appears to be a direct block of the channel pore.[1]

Caption: A generalized workflow for patch-clamp analysis of Clobutinol's ion channel effects.

Caption: The cascade of events from hERG block by Clobutinol to potential cardiac arrhythmia.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Citric Acid-Induced Cough Model in In Vivo Antitussive Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction

The citric acid-induced cough model is a widely utilized and validated in vivo assay for the evaluation of potential antitussive therapies. Citric acid, when inhaled as an aerosol, acts as a protussive agent, reliably inducing a cough reflex in various animal models, most notably the guinea pig.[1][2][3] This model is instrumental in preclinical screening and mechanistic studies of novel antitussive drugs. The sensitivity of airway sensory nerves to chemical stimuli like citric acid is a key factor in the pathophysiology of cough.[4]

These application notes provide a detailed overview of the experimental protocols, data interpretation, and the underlying physiological mechanisms of the citric acid-induced cough model.

Physiological Mechanism of Citric Acid-Induced Cough

The cough reflex is a protective mechanism initiated by the stimulation of sensory nerves in the airways. Citric acid is thought to induce cough primarily through the activation of chemosensitive nerve endings, particularly the vagal afferent C-fibers and potentially Aδ fibers located in the respiratory tract epithelium.[4][5][6]

A key molecular component in this process is the Transient Receptor Potential Vanilloid-1 (TRPV1) channel, a non-selective cation channel expressed on these sensory neurons.[7][8][9] The acidic nature of the citric acid solution leads to a drop in pH, which directly activates the TRPV1 channel.[7] This activation triggers depolarization of the sensory nerve, initiating an afferent signal that travels via the vagus nerve to the cough center in the brainstem (medulla).[4] The cough center then coordinates an efferent signal, transmitted through motor nerves to the expiratory muscles, resulting in the forceful expulsion of air that characterizes a cough.[4]

Signaling Pathway for Citric Acid-Induced Cough

Figure 1: Signaling pathway of the citric acid-induced cough reflex.

Experimental Protocols

The following protocols are generalized from common practices in the literature. Researchers should optimize parameters based on their specific experimental setup and animal strain. The guinea pig is the most common species for this model.[1][10]

Materials and Reagents

• Citric Acid (Anhydrous)

• Sterile 0.9% Saline Solution

• Test Antitussive Compounds and Vehicle

• Male Hartley Guinea Pigs (300-400 g)

• Whole-body plethysmograph chamber

• Ultrasonic nebulizer

• Acoustic recording equipment (optional)

Experimental Workflow Diagram

Figure 2: General experimental workflow for antitussive testing.

Detailed Protocol: Aerosol Inhalation Method

• Preparation of Citric Acid Solution: Prepare a 0.4 M solution of citric acid by dissolving the appropriate amount in sterile 0.9% saline.[1][7][8] Concentrations may range from 0.2 M to 0.8 M depending on the desired cough response intensity.[8]

• Animal Acclimatization: Allow animals to acclimatize to the laboratory environment for at least one week before the experiment.

• Administration of Test Compound: Administer the test antitussive compound or its vehicle to the guinea pigs. The route of administration (e.g., intraperitoneal, oral) and pre-treatment time (e.g., 30-60 minutes) should be consistent across all groups.[7][11]

• Cough Induction and Recording:

  • Place a single, conscious, and unrestrained guinea pig into the whole-body plethysmograph chamber and allow it to acclimate for a few minutes.[1][8]

  • Expose the animal to an aerosol of the 0.4 M citric acid solution generated by an ultrasonic nebulizer for a fixed period, typically 7 to 10 minutes.[1][7]

  • Simultaneously, record the characteristic explosive cough sounds and associated pressure changes within the chamber.[12] Coughs are identified by their distinct sound and the sharp, transient peak on the plethysmograph waveform.

  • Continue recording for a short period (e.g., 5-7 minutes) after the cessation of the aerosol exposure.[1][13]

• Data Quantification: Count the total number of coughs during the exposure and post-exposure observation period. The latency to the first cough can also be measured.[1]

Data Presentation and Interpretation

The primary endpoint in this model is the number of coughs elicited by the citric acid challenge. The efficacy of an antitussive compound is determined by its ability to significantly reduce the cough count compared to the vehicle-treated control group.

Table 1: Example Data for Antitussive Compound Efficacy in Guinea Pigs

Treatment Group	Dose (mg/kg, i.p.)	N	Mean Coughs ± SEM (per 10 min)	% Inhibition
Vehicle Control	-	10	12.5 ± 1.8	-
Compound X	10	10	7.2 ± 1.5	42.4%
Compound X	30	10	3.1 ± 0.9	75.2%
Codeine	10	10	4.5 ± 1.1	64.0%
p < 0.05, *p < 0.01 compared to Vehicle Control

Table 2: Summary of Experimental Parameters from Literature

Parameter	Reported Values	Species	Reference(s)
Citric Acid Concentration	0.4 M - 0.8 M (inhalation)	Guinea Pig	[1][7][8]
7.5% (microinjection)	Guinea Pig	[13][14]
Exposure Duration	3 - 10 minutes	Guinea Pig	[7][8]
Observation Period	10 - 15 minutes	Guinea Pig	[1][7]
Primary Endpoint	Number of coughs	Guinea Pig, Mouse	[1][8][10]
Secondary Endpoints	Latency to first cough, Cough intensity	Guinea Pig	[1]

Model Considerations and Limitations

• Tachyphylaxis: Repeated exposure to citric acid within a short timeframe (e.g., 24 hours) can lead to a diminished cough response (tachyphylaxis). A sufficient washout period between challenges is necessary.[12]

• Bronchoconstriction: Citric acid can also induce bronchoconstriction, which may influence the cough response. In some studies, a bronchodilator is co-administered to isolate the antitussive effect.[5][7]

• Species Differences: While guinea pigs are the standard, mice are also used, offering advantages for genetic manipulation. However, the cough response and its underlying mechanisms may differ between species.[10][15]

• Distinguishing Coughs: It is crucial to distinguish true coughs from other respiratory events like sneezes or sighs. This is typically achieved by analyzing the characteristic sound and the sharp expiratory airflow/pressure waveform.[12]

Conclusion

The citric acid-induced cough model is a robust and reproducible method for the in vivo assessment of antitussive agents. A thorough understanding of the protocol, the underlying signaling pathways, and careful data analysis are essential for obtaining reliable and translatable results in the development of new cough therapies.

References

• 1. Comparative Analysis of Classic and Novel Antitussives on Cough Suppression in Guinea Pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antitussive Effect of Plantago lanceolata in Guinea Pigs [ijms.sums.ac.ir]
• 3. Antitussive effect of Carum copticum in guinea pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anatomy and neuro-pathophysiology of the cough reflex arc - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cough challenge in the assessment of cough reflex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Cough Reflex: The Janus of Respiratory Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of citric acid- and capsaicin-induced cough by novel TRPV-1 antagonist, V112220, in guinea-pig - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Association of cough hypersensitivity with tracheal TRPV1 activation and neurogenic inflammation in a novel guinea pig model of citric acid-induced chronic cough - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods for assessing cough sensitivity - Mai - Journal of Thoracic Disease [jtd.amegroups.org]
• 10. Establishment of a Mouse Model with Cough Hypersensitivity via Inhalation of Citric Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antitussive activity of sigma-1 receptor agonists in the guinea-pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cough reflex induced by microinjection of citric acid into the larynx of guinea pigs: new coughing model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-tussive activity of benproperine enantiomers on citric-acid-induced cough in conscious guinea-pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [Coughing model by microinjection of citric acid into the larynx in guinea pig] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: High-Throughput Screening Assays for hERG Channel Blockers Using Clobutinol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The human ether-à-go-go-related gene (hERG) encodes the pore-forming subunit of the rapidly activating delayed rectifier potassium current (IKr), a critical component in the repolarization of the cardiac action potential.[1] Inhibition of the hERG channel can lead to a prolonged QT interval, a condition that elevates the risk of developing a potentially fatal cardiac arrhythmia known as Torsades de Pointes.[1] Consequently, assessing the potential of drug candidates to block the hERG channel is a mandatory step in preclinical safety pharmacology.[1]

Clobutinol, a centrally acting cough suppressant that was withdrawn from the market, has been identified as a potent blocker of the hERG channel.[1][2][3][4] This underscores the importance of evaluating even non-cardiovascular drugs for their effects on cardiac ion channels.[1] Clobutinol now serves as a valuable positive control and reference compound in the development and validation of high-throughput screening (HTS) assays designed to identify potential hERG channel blockers early in the drug discovery process.

These application notes provide detailed protocols for two key methodologies for assessing hERG channel inhibition: the gold-standard whole-cell patch-clamp technique and a higher-throughput fluorescence-based thallium flux assay.

Data Presentation: Quantitative Analysis of Clobutinol's hERG Inhibition

The inhibitory potency of Clobutinol on the hERG channel has been quantified using various electrophysiological and fluorescence-based methods. The following tables summarize the key quantitative data, providing a clear comparison of its potency and the characteristics of the block across different experimental setups.

Table 1: Inhibitory Potency (IC50) of Clobutinol on hERG Channels

Compound	IC50	Cell Line	Assay Method	Reference(s)
Clobutinol	2.9 µM	COS-7	Whole-cell Patch Clamp	[1][3]
Clobutinol	2.9 ± 0.7 µM	COS-7	Whole-cell Patch Clamp	[5][6]
Clobutinol	1.9 µM	hERG transfected cells	Whole-cell Patch Clamp	[4][5]

IC50: The half-maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition of a biological process.[1]

Table 2: Characteristics of Clobutinol-Induced hERG Block

Parameter	Value	Cell Line	Source(s)
Hill Coefficient	0.9	COS-7	[1][6]
Half-activation Potential (V1/2)	-10.4 ± 5 mV (Control)	COS-7	[6]
Voltage Dependence	Block is more effective at depolarized potentials	COS-7	[3][7]

Hill Coefficient: A value close to 1 suggests a 1:1 binding stoichiometry between the compound and the channel.[6] Voltage-Dependence: Indicates that the blocking effect is more pronounced at more depolarized membrane potentials, suggesting preferential binding to the open or inactivated state of the channel.[6]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol details the definitive method for characterizing the interaction of Clobutinol with the hERG channel.[1]

Objective: To determine the concentration-dependent inhibitory effect of Clobutinol on the hERG potassium channel current.

Materials:

• Cell Line: HEK293 or CHO cells stably expressing the hERG channel.[5][8]

• Solutions:

  • External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES; pH adjusted to 7.4 with NaOH.[1][8]

  • Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 5 EGTA, 5 MgATP, 10 HEPES; pH adjusted to 7.2 with KOH.[1][8]

• Test Compound: Clobutinol stock solution (e.g., 10 mM in DMSO), with serial dilutions prepared in the external solution.[1][5]

• Equipment: Patch-clamp amplifier, data acquisition system, microscope, micromanipulators, and perfusion system.[1]

Procedure:

• Cell Preparation: Culture hERG-expressing cells according to standard protocols. On the day of the experiment, detach the cells and plate them at a low density in a recording chamber.[1]

• Pipette Preparation: Pull borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.[1][5]

• Gigaseal Formation: Under microscopic guidance, approach a single, healthy cell with the micropipette and apply gentle suction to form a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.[1]

• Whole-Cell Configuration: Apply a brief pulse of negative pressure to rupture the cell membrane under the pipette tip, establishing the whole-cell recording configuration.[1]

• Voltage Protocol and Baseline Recording:

  • Clamp the cell membrane potential at a holding potential of -80 mV.[1][5]

  • To elicit the hERG tail current, apply a depolarizing pulse to +20 mV for approximately 1-2 seconds to activate and then inactivate the channels.[1][5]

  • Repolarize the membrane to -50 mV to allow the channels to recover from inactivation, which results in a large, decaying "tail" current. This tail current is the primary measurement for assessing hERG block.[1][5]

  • Record baseline currents in the vehicle control solution until a stable response is achieved.[1]

• Compound Application: Perfuse the recording chamber with increasing concentrations of Clobutinol, allowing the current to reach a steady-state at each concentration (typically 3-5 minutes).[1][5]

• Data Acquisition: Record the hERG tail current at each Clobutinol concentration.[1]

• Data Analysis:

  • Measure the peak amplitude of the tail current for each concentration.[1][5]

  • Normalize the current amplitude at each concentration to the baseline (control) amplitude.[1][5]

  • Plot the percentage of inhibition against the logarithm of the Clobutinol concentration.[1]

  • Fit the concentration-response data to the Hill equation to determine the IC50 value and the Hill coefficient.[1][5]

Thallium Flux Assay (High-Throughput Screening)

This method offers a higher-throughput alternative for the preliminary screening of hERG channel blockers, using thallium ions (Tl+) as a surrogate for potassium ions (K+).[1]

Objective: To rapidly screen for potential hERG channel inhibition by Clobutinol and other test compounds.

Principle: hERG-expressing cells are loaded with a Tl+-sensitive fluorescent dye. When the hERG channels open, Tl+ enters the cell and binds to the dye, causing an increase in fluorescence.[1][9] A hERG channel blocker will prevent this influx and thus reduce the fluorescent signal.[1][9]

Materials:

• Cell Line: hERG-expressing U2OS or HEK-293 cells.[1]

• Assay Kit: Commercially available thallium flux assay kit (e.g., FluxOR™).

• Reagents: Assay buffer, loading buffer with fluorescent dye, stimulus buffer containing Tl+, and test compounds (e.g., Clobutinol).[1]

• Equipment: Fluorescence plate reader.[1]

Procedure:

• Cell Plating: Plate the hERG-expressing cells in a multi-well plate (e.g., 384-well) and incubate overnight.[1]

• Compound Addition: Add varying concentrations of the test compounds (including Clobutinol as a positive control) to the appropriate wells.[1]

• Dye Loading: Add the loading buffer containing the Tl+-sensitive dye to all wells and incubate as per the kit instructions to allow the dye to enter the cells.[1]

• Fluorescence Measurement:

  • Place the plate in a fluorescence plate reader.

  • Establish a baseline fluorescence reading.[1]

  • Add the Tl+-containing stimulus buffer to all wells to open the hERG channels.[1]

  • Immediately begin recording the fluorescence intensity over time.[1]

• Data Analysis:

  • Calculate the difference in fluorescence before and after stimulation.[1]

  • Compare the signal in the compound-treated wells to the control wells to determine the percent inhibition.[1]

Mandatory Visualizations

Caption: Signaling pathway from hERG channel block by Clobutinol to potential cardiotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC [pmc.ncbi.nlm.nih.gov]

Preparing Clobutinol Solutions for In Vivo Administration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clobutinol is a centrally acting antitussive agent that was previously used for the symptomatic treatment of cough.[1][2] However, it was withdrawn from the market in several countries due to concerns about its potential to cause cardiac arrhythmias, specifically QT interval prolongation.[1][3] This adverse effect is primarily attributed to its potent blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[2][4] Despite its withdrawal from clinical use, Clobutinol may still be utilized as a reference compound in non-clinical research, particularly in studies related to drug-induced QT prolongation and cardiac safety pharmacology.

These application notes provide detailed protocols for the preparation of Clobutinol solutions for administration in in vivo experiments, with a focus on ensuring solution stability and animal welfare.

Physicochemical Properties and Solubility

Understanding the physicochemical properties of Clobutinol is crucial for developing appropriate formulations for in vivo studies. Clobutinol is a weak base, and its solubility is highly dependent on pH.[5] The hydrochloride salt, Clobutinol HCl, is more commonly used due to its improved aqueous solubility compared to the free base.[5]

Table 1: Physicochemical and Solubility Data for Clobutinol and Clobutinol HCl

Property	Value (Clobutinol Base)	Value (Clobutinol HCl)	Source(s)
Molecular Weight	255.78 g/mol	292.24 g/mol	[5]
pKa (Strongest Basic)	9.41	Not applicable	[3][5]
logP	3.15	Not applicable	[3][5]
Predicted Water Solubility	0.535 mg/mL	Higher than base, but not explicitly stated	[3][5]
Solubility in DMSO	Not explicitly stated	100 mg/mL (with ultrasonic assistance)	[5][6]
Solubility in Methanol	1.0 mg/mL	Not explicitly stated	[6]
Solubility in Alcohol	"Very soluble"	Not explicitly stated	[6]

Experimental Protocols

General Guidelines for Solution Preparation

• Aseptic Technique: All solutions for parenteral administration must be prepared using aseptic techniques to ensure sterility.[7] This includes working in a laminar flow hood, using sterile equipment, and filter-sterilizing the final solution.[7]

• Vehicle Selection: The choice of vehicle is critical and depends on the intended route of administration and the desired concentration of Clobutinol. For non-aqueous vehicles, it is essential to consider their potential toxicity and effects on the experimental outcomes.[8]

• pH Adjustment: Given that Clobutinol is a weak base, maintaining an acidic pH can improve its solubility in aqueous solutions.[5] However, the final formulation should have a pH that is physiologically compatible to avoid irritation at the site of administration.[8]

• Sonication and Heating: Gentle heating and/or sonication can aid in the dissolution of Clobutinol, particularly at higher concentrations.[6][9] However, care must be taken to avoid degradation of the compound.

Protocol 1: Preparation of a Stock Solution in DMSO

This protocol is suitable for preparing a high-concentration stock solution that can be diluted further for various in vivo applications.

Materials:

• Clobutinol hydrochloride powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes or vials

Procedure:

• Under sterile conditions, accurately weigh the desired amount of Clobutinol HCl powder.

• Add the appropriate volume of sterile DMSO to achieve the desired stock concentration (e.g., 100 mg/mL).[5]

• Vortex or sonicate the solution until the powder is completely dissolved.[10]

• Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[10] For long-term storage (up to 6 months), -80°C is recommended.[11][12]

Protocol 2: Preparation of a Formulation for Intravenous (IV) Administration

This protocol describes the preparation of a co-solvent formulation suitable for intravenous injection in animal models such as guinea pigs.[13]

Materials:

• Clobutinol hydrochloride stock solution (from Protocol 1)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile saline (0.9% NaCl)

• Sterile, sealed vials

Procedure:

• Calculate the required volumes of each component based on the desired final concentration of Clobutinol and the target dosing volume. A common vehicle composition for in vivo studies is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6][10]

• In a sterile vial, add the required volume of the Clobutinol HCl stock solution in DMSO.

• Add the PEG300 and Tween-80, mixing thoroughly after each addition.

• Finally, add the sterile saline to reach the final volume and concentration.

• Mix the solution until it is clear and homogenous. Gentle warming or sonication may be required.[12]

• Filter-sterilize the final solution through a 0.22 µm syringe filter into a sterile vial.

• Visually inspect the solution for any precipitation before administration.

Table 2: Example Formulations for In Vivo Administration

Vehicle Composition	Achievable Concentration	Administration Route	Source(s)
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.5 mg/mL (with ultrasonic assistance)	Intravenous, Intraperitoneal	[6][10]
10% DMSO, 90% (20% SBE-β-CD in Saline)	2.5 mg/mL (with ultrasonic assistance)	Intravenous, Intraperitoneal	[6]
10% DMSO, 90% Corn Oil	2.5 mg/mL (with ultrasonic assistance)	Oral gavage	[6]

Stability and Storage of Clobutinol Solutions

Clobutinol, particularly in solution, is susceptible to degradation.[11] Oxidative degradation is a known pathway.[11] Therefore, proper storage is crucial to maintain the integrity of the prepared solutions.

• Short-term storage (days to weeks): Solutions should be stored at 0-4°C and protected from light.[1][11]

• Long-term storage (months): For long-term stability, it is recommended to store stock solutions at -20°C or -80°C.[11][14] Stock solutions in DMSO are reported to be stable for up to 1 month at -20°C and up to 6 months at -80°C in sealed containers.[11][12]

• Protection from Light and Air: Clobutinol solutions should be stored in amber vials or containers wrapped in aluminum foil to protect them from light.[11] To prevent oxidation, preparing solutions with deoxygenated solvents and storing them under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.[11]

• Signs of Degradation: Any change in color or the appearance of precipitate may indicate degradation, and the solution should be discarded.[9][14]

Experimental Workflow and Signaling Pathway

Experimental Workflow for Solution Preparation

The following diagram illustrates a typical workflow for the preparation of Clobutinol solutions for in vivo experiments.

Caption: Experimental workflow for preparing Clobutinol solutions for in vivo studies.

Signaling Pathway: Clobutinol's Effect on Cardiac Repolarization

The primary mechanism of Clobutinol-induced cardiotoxicity involves the blockade of the hERG potassium channel, which is crucial for the repolarization phase of the cardiac action potential.

Caption: Signaling pathway of Clobutinol's impact on cardiac repolarization via hERG channel blockade.

References

• 1. medkoo.com [medkoo.com]
• 2. benchchem.com [benchchem.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Clobutinol | 14860-49-2 | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. rsawa.research.ucla.edu [rsawa.research.ucla.edu]
• 8. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting Clobutinol hydrochloride solubility issues in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of clobutinol (B83508) hydrochloride in aqueous buffers during experimental assays.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Clobutinol hydrochloride that influence its solubility?

A1: Clobutinol is a weak base. Its hydrochloride salt form is designed to improve aqueous solubility. The key properties influencing its solubility are:

• pKa: The strongest basic pKa of Clobutinol is 9.41.[1] This means its solubility is highly dependent on pH. In solutions with a pH below its pKa, Clobutinol will be predominantly in its protonated (ionized) form, which is more soluble in aqueous media.

• logP: The predicted logP of the free base is approximately 3.15, indicating a relatively high lipophilicity, which contributes to its low intrinsic water solubility.[1]

• Salt Form: As a hydrochloride salt, its solubility is generally higher in acidic conditions compared to the free base. However, issues like the common ion effect can arise in the presence of other chloride ions.[2]

Q2: What is the expected aqueous solubility of Clobutinol hydrochloride?

A2: The predicted water solubility of the Clobutinol free base is low, around 0.535 mg/mL.[1][2] The hydrochloride salt exhibits moderately better solubility in neutral water. For more acidic conditions, the solubility is significantly increased.

Q3: Why is my Clobutinol hydrochloride not dissolving completely in a neutral aqueous buffer?

A3: Incomplete dissolution in neutral buffers (e.g., PBS at pH 7.4) is a common issue. This is because at a neutral pH, a portion of the Clobutinol hydrochloride can convert to its less soluble free base form. To improve dissolution, consider lowering the pH of your buffer.

Q4: I'm observing precipitation when I dilute my DMSO stock solution of Clobutinol hydrochloride into an aqueous buffer. What is happening and how can I prevent it?

A4: This phenomenon, known as "antisolvent precipitation," is common when a compound is highly soluble in an organic solvent like DMSO but less soluble in an aqueous buffer. To prevent this:

• Use a Co-solvent System: Instead of diluting directly into the buffer, use a pre-mixed co-solvent system. A commonly used system for in vivo formulations is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[3]

• Slow Addition and Vigorous Mixing: Add the DMSO stock solution to the aqueous buffer slowly while vortexing or stirring vigorously. This helps to avoid localized high concentrations that can trigger precipitation.[4]

• Optimize Final Concentration: It may be necessary to work with a lower final concentration of Clobutinol hydrochloride to stay within its solubility limit in the final solvent composition.[4]

Troubleshooting Guide

Issue 1: Incomplete Dissolution in Aqueous Buffer

• Cause: The pH of the buffer may be too high (neutral or alkaline), leading to the formation of the less soluble free base.

• Solution:

  • pH Adjustment: Lower the pH of your buffer. Clobutinol hydrochloride's solubility is significantly higher in acidic conditions. Adding a small amount of dilute HCl can help.[4]

  • Use an Acidic Buffer: If your experimental design allows, use a buffer with a lower pH, such as a citrate (B86180) or acetate (B1210297) buffer.

  • Sonication: Use an ultrasonic bath to aid in the dissolution process.[4]

  • Gentle Heating: Gently warming the solution can increase solubility. However, be cautious of potential degradation at elevated temperatures.[4]

Issue 2: Precipitation After Initial Dissolution

• Cause:

  • pH Shift: The buffering capacity of your solution may be insufficient to maintain the acidic pH required to keep Clobutinol hydrochloride protonated and dissolved, especially after the addition of the compound.[2]

  • Common Ion Effect: The presence of other chloride ions in the buffer can sometimes reduce the solubility of hydrochloride salts.[2]

• Solution:

  • Increase Buffer Capacity: Use a buffer with a higher molarity to better maintain the desired pH.

  • Consider Alternative Buffers: If the common ion effect is suspected, try a buffer system that does not contain chloride ions.

Data Presentation

Table 1: Solubility of Clobutinol Hydrochloride in Various Solvents

Solvent	Solubility	Notes	Source(s)
Dimethyl Sulfoxide (DMSO)	100 mg/mL	Hygroscopic; use freshly opened DMSO.	[4]
0.1 N Hydrochloric Acid	18.4 mg/mL	Demonstrates increased solubility at low pH.	[4]
Water	11.2 mg/mL	Moderate solubility in neutral aqueous solution.	[4]
Co-solvent Mixture	2.5 mg/mL	A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. Requires sonication.	[3][5]
Methanol	Soluble at 1.0 mg/mL	At least this level of solubility is indicated by commercially available standard solutions.	[4]

Table 2: Physicochemical Properties of Clobutinol and its Hydrochloride Salt

Property	Value (Clobutinol Base)	Value (Clobutinol HCl)	Source(s)
Molecular Weight	255.78 g/mol	292.24 g/mol	[2]
pKa (Strongest Basic)	9.41	Not applicable	[1]
Water Solubility (Predicted)	0.535 mg/mL	Higher than base, but not explicitly stated.	[1][2]
logP	3.15	Not applicable	[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in an Organic Solvent

This protocol is suitable for preparing a high-concentration stock solution for subsequent dilution in aqueous buffers for in vitro assays.

Materials:

• Clobutinol hydrochloride powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Ultrasonic bath

Procedure:

• Accurately weigh the desired amount of Clobutinol hydrochloride powder in a sterile tube.

• Add the appropriate volume of DMSO to achieve the target concentration (solubility in DMSO is up to 100 mg/mL).[6]

• Vortex the solution thoroughly.

• If necessary, use an ultrasonic bath to ensure complete dissolution.[6]

• Store the stock solution in aliquots at -20°C for up to one month or at -80°C for up to six months.[6]

Protocol 2: Preparation of an Aqueous Solution Using a Co-solvent System

This protocol is suitable for in vivo studies or when a specific aqueous formulation is required. This example is for a final concentration of 2.5 mg/mL.[3]

Materials:

• Clobutinol hydrochloride

• Dimethyl Sulfoxide (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl in water)

• Ultrasonic bath

Procedure:

• Prepare a stock solution of Clobutinol hydrochloride in DMSO (e.g., 25 mg/mL).

• In a separate container, add 100 µL of the 25 mg/mL DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 to the mixture and mix until uniform.

• Add 450 µL of saline to reach the final volume of 1 mL.

• If any precipitation or phase separation occurs, use an ultrasonic bath to aid dissolution. The final solution should be clear.[3]

Mandatory Visualizations

A troubleshooting workflow for dissolving Clobutinol hydrochloride.

Signaling pathway of Clobutinol-induced QT prolongation.

Experimental workflow for preparing a co-solvent formulation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing HPLC Separation of Clobutinol and Its Impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatography (HPLC) methods for the separation of Clobutinol from its impurities.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing an HPLC method for Clobutinol analysis?

A good starting point for a reversed-phase HPLC method for Clobutinol would be a C8 or C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate (B84403) or acetate) and an organic solvent like acetonitrile (B52724) or methanol.[1] A common starting pH for the aqueous buffer is in the acidic range, around 2.5 to 4.5, as this can help to ensure the consistent ionization of Clobutinol and its impurities, leading to sharper peaks and better separation.[1] Detection is typically carried out using a UV detector at around 230 nm or 267 nm.[2][3]

Q2: What are the known impurities of Clobutinol that I should be aware of during method development?

Several process-related impurities and potential degradation products of Clobutinol have been identified. It is crucial to ensure your HPLC method can separate Clobutinol from these compounds. Some of the known impurities are listed in the table below.

Q3: How can I ensure my HPLC method is stability-indicating for Clobutinol?

A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and any excipients. To establish this, forced degradation studies must be performed.[4] This involves subjecting a solution of Clobutinol to stress conditions such as acid and base hydrolysis, oxidation, heat, and light to intentionally generate degradation products. The developed HPLC method must then be able to resolve the Clobutinol peak from all the degradation product peaks.

Troubleshooting Guide

Issue 1: Poor peak shape (tailing or fronting) for the Clobutinol peak.

• Possible Cause: Secondary interactions between the basic Clobutinol molecule and residual silanol (B1196071) groups on the silica-based column packing.

  • Solution: Add a competitive amine, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 0.1-0.5%) to block the active silanol groups.[1]

• Possible Cause: Column overload.

  • Solution: Reduce the concentration of the sample or decrease the injection volume.[1]

• Possible Cause: The sample is not dissolved in the mobile phase.

  • Solution: Whenever possible, dissolve the sample in the same solvent system as the mobile phase to prevent peak distortion.

Issue 2: Inconsistent or shifting retention times.

• Possible Cause: Fluctuations in the mobile phase composition.

  • Solution: Ensure the mobile phase is thoroughly mixed and degassed. Prepare fresh mobile phase daily and keep the solvent bottles capped to prevent evaporation.[1]

• Possible Cause: Variations in column temperature.

  • Solution: Use a column oven to maintain a constant and controlled temperature.[1]

• Possible Cause: The pH of the mobile phase is not stable or is close to the pKa of Clobutinol or its impurities.

  • Solution: Ensure the buffer used has sufficient capacity to maintain a stable pH. A pH scouting study can help identify the optimal pH for a robust separation.[1]

Issue 3: Poor resolution between Clobutinol and a closely eluting impurity.

• Possible Cause: The mobile phase composition is not optimal for separation.

  • Solution 1: Fine-tune the ratio of the organic solvent to the aqueous buffer.

  • Solution 2: Change the organic solvent. Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation.[1]

• Possible Cause: The pH of the mobile phase is not ideal for differentiating between the compounds.

  • Solution: Perform a pH optimization study. Small adjustments in pH can significantly impact the retention of ionizable compounds.[1]

Issue 4: High backpressure.

• Possible Cause: Particulate matter from the sample or mobile phase is clogging the column frit.

  • Solution: Filter all samples and mobile phases through a 0.45 µm or smaller filter. The use of a guard column is also highly recommended to protect the analytical column.[1]

• Possible Cause: Buffer precipitation in the organic solvent.

  • Solution: Ensure the buffer is soluble in the highest concentration of organic solvent used in your method. It may be necessary to use a lower buffer concentration.[1]

Data Presentation

Table 1: Known Impurities of Clobutinol

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )
Clobutinol Impurity 1 (1,2-Bis(4-chlorophenyl)ethane)	C₁₄H₁₂Cl₂	251.15[5][6]
Clobutinol Impurity 2 (4-(Dimethylamino)-2,3-dimethyl-1-phenylbutan-2-ol)	C₁₄H₂₃NO	221.34[6][7]
N-(4-Chlorobenzyl)-4-(4-chlorophenyl)-3-hydroxy-N,N,2,3-tetramethylbutan-1-aminium chloride	C₂₁H₂₈Cl₃NO	416.81[6]

Table 2: Example HPLC Method Parameters for Clobutinol Analysis

Parameter	Method 1 (Gradient)	Method 2 (Isocratic)
Column	C8 urea (B33335) column (125 mm x 3.9 mm, 5 µm)[2]	Reversed-phase C18
Mobile Phase	Gradient mixture of acetonitrile, methanol, and phosphate buffer (pH 2.5)[2]	Ammonium acetate (B1210297) buffer (0.05M), methanol, and acetonitrile (22:60:18 v/v/v), adjusted to pH 3.34[3]
Flow Rate	Not specified	1.0 mL/min[3]
Detection Wavelength	230 nm[2]	267 nm[3]
Column Temperature	25 °C[2]	Not specified
Injection Volume	5 µL[2]	Not specified

Experimental Protocols

Protocol 1: Forced Degradation Study for Stability-Indicating Method Development

This protocol provides a general framework for conducting forced degradation studies on Clobutinol.

• Preparation of Stock Solution: Prepare a stock solution of Clobutinol in a suitable solvent (e.g., mobile phase) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 80°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and heat at 80°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 10% H₂O₂ and keep at 80°C for 24 hours.

• Thermal Degradation: Expose the solid Clobutinol powder or a solution to heat (e.g., 80°C) for 24 hours.

• Photodegradation: Expose a solution of Clobutinol to UV light for 24 hours.

• Analysis: After the specified stress period, cool the samples to room temperature and, if necessary, neutralize the acidic and basic solutions. Dilute the samples to a suitable concentration with the mobile phase and analyze them using the developed HPLC method. An unstressed sample should also be analyzed as a control. The chromatograms of the stressed samples should be compared to that of the unstressed sample to evaluate the resolution between Clobutinol and any degradation products.

Mandatory Visualizations

Caption: Workflow for a forced degradation study.

Caption: Logical troubleshooting flow for common HPLC issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Clobutinol | 14860-49-2 | Benchchem [benchchem.com]
• 5. chemwhat.com [chemwhat.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. chemwhat.com [chemwhat.com]

How to prevent precipitation of Clobutinol when diluting DMSO stock

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the precipitation of Clobutinol when diluting DMSO stock solutions during experimental assays.

Frequently Asked Questions (FAQs)

Q1: Why is my Clobutinol precipitating when I dilute my DMSO stock solution into an aqueous buffer?

A1: Precipitation of Clobutinol upon dilution of a DMSO stock into an aqueous buffer is a common issue stemming from its physicochemical properties. Clobutinol is a weakly basic compound with low aqueous solubility, especially at neutral or alkaline pH.[1][2] The high concentration of Clobutinol in the DMSO stock is rapidly exposed to an aqueous environment where its solubility is significantly lower, leading to it crashing out of solution.

Several factors can contribute to this phenomenon:

• pH Shift: Cell culture media and many biological buffers are typically maintained at a physiological pH of 7.2-7.4.[2] Clobutinol is more soluble in acidic conditions where it is protonated.[1] Diluting the DMSO stock into a neutral or slightly alkaline buffer can cause the compound to convert to its less soluble, non-ionized form, resulting in precipitation.[1]

• Concentration Exceeding Solubility Limit: The final concentration of Clobutinol in the aqueous solution may exceed its solubility limit in that specific buffer system and temperature.[1]

• Localized High Concentrations: Rapid addition of the DMSO stock can create localized areas of high Clobutinol concentration, initiating precipitation before the compound has a chance to disperse in the bulk solution.[3]

• Insufficient Buffering Capacity: The buffer's capacity might be insufficient to maintain the desired pH upon the addition of the DMSO stock, leading to a pH shift that favors precipitation.[1]

Q2: What are the key physicochemical properties of Clobutinol that influence its solubility?

A2: Understanding the following properties of Clobutinol is crucial for preventing precipitation issues:

• pKa: As a weak base, Clobutinol has a pKa of approximately 9.41.[1][4] This means it is more soluble in acidic solutions where it exists in its protonated (ionized) form.[1]

• logP: The octanol/water partition coefficient (logP) of Clobutinol is around 3.15, indicating its lipophilic (fat-soluble) nature and contributing to its poor water solubility.[1][4][5]

• Water Solubility: The predicted water solubility of the Clobutinol free base is approximately 0.535 mg/mL.[1][4][5] The hydrochloride salt form generally exhibits better aqueous solubility.[1][6]

Q3: What is the recommended maximum final concentration of DMSO in cell culture experiments?

A3: To avoid solvent-induced toxicity to cells, the final concentration of DMSO in cell culture media should generally be kept below 0.5% (v/v).[2][7] It is essential to include a vehicle control in your experiments, which consists of the culture medium with the same final concentration of DMSO used to deliver the compound.[8]

Troubleshooting Guide

Problem: Clobutinol precipitates immediately upon dilution of DMSO stock into aqueous buffer.

Possible Cause	Solution
Localized high concentration	Add the DMSO stock solution drop-wise to the aqueous buffer while vigorously stirring or vortexing. This rapid dispersion helps prevent the formation of localized pockets of high drug concentration that can trigger precipitation.[3]
Final concentration exceeds solubility	Reduce the final concentration of Clobutinol in your assay if your experimental design permits.[2]
Rapid pH shift	Consider using a buffer with a lower pH (if compatible with your experiment) to increase the solubility of the weakly basic Clobutinol.
Solvent incompatibility	Perform a stepwise or serial dilution. Instead of a single large dilution, create an intermediate dilution of the DMSO stock in your aqueous buffer, and then perform the final dilution.[2][7]

Problem: Clobutinol solution is initially clear but precipitates over time.

Possible Cause	Solution
Compound is near its saturation point	Lower the final working concentration of Clobutinol. Even slight changes in temperature or evaporation during incubation can lead to precipitation if the concentration is close to the solubility limit.[2]
Temperature fluctuations	Ensure your incubator maintains a stable temperature. Pre-warm your aqueous buffer to the experimental temperature before adding the Clobutinol stock.
pH instability of the medium	Confirm that the CO2 levels in your incubator are stable to maintain the pH of the cell culture medium. Significant pH fluctuations can affect the solubility of Clobutinol.[2]
Interaction with media components	If using cell culture media, the presence of serum (e.g., 10% FBS) can sometimes help stabilize small molecules and prevent precipitation.[2]

Quantitative Data Summary: Clobutinol Solubility

The following table summarizes the solubility of Clobutinol and its hydrochloride salt in various solvents.

Compound Form	Solvent	Solubility	Notes
Clobutinol (Free Base)	Water (Predicted)	0.535 mg/mL	[1][4][5]
Clobutinol Hydrochloride	Water	11.2 mg/mL	Solubility in neutral aqueous solutions is moderate.[9]
Clobutinol Hydrochloride	Dimethyl Sulfoxide (DMSO)	100 mg/mL	Hygroscopic; use freshly opened DMSO for best results.[9][10]
Clobutinol Hydrochloride	0.1 N Hydrochloric Acid	18.4 mg/mL	Lowering the pH significantly improves solubility.[9]
Clobutinol Hydrochloride	Methanol	Soluble at 1.0 mg/mL	[9]
Clobutinol Hydrochloride	Co-solvent Mixture	2.5 mg/mL	A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline can achieve a clear solution.[9]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Clobutinol Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Clobutinol Hydrochloride in DMSO.

Materials:

• Clobutinol hydrochloride powder (MW: 292.24 g/mol )

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene (B1209903) centrifuge tubes (1.5 mL or 2 mL)

• Calibrated analytical balance

• Sterile, filter-barrier pipette tips

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• In a sterile environment (e.g., a laminar flow hood), allow the Clobutinol hydrochloride powder and DMSO to equilibrate to room temperature.

• Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

• Carefully weigh out 2.92 mg of Clobutinol hydrochloride powder into the tube.

• Add 1 mL of anhydrous DMSO to the tube containing the Clobutinol hydrochloride.

• Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. If dissolution is difficult, brief sonication in an ultrasonic water bath can be used to aid the process.[8]

• Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile polypropylene tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[8]

Protocol 2: Dilution of Clobutinol DMSO Stock into Aqueous Buffer (Stepwise Dilution)

This protocol describes a stepwise dilution method to minimize precipitation when preparing working solutions of Clobutinol in an aqueous buffer (e.g., cell culture medium).

Materials:

• 10 mM Clobutinol stock solution in DMSO

• Pre-warmed sterile aqueous buffer (e.g., complete cell culture medium)

• Sterile microcentrifuge tubes

Procedure:

• Thaw a single aliquot of the 10 mM Clobutinol stock solution at room temperature.

• Intermediate Dilution: Prepare a 1:10 intermediate dilution of the stock solution in the pre-warmed aqueous buffer. For example, add 5 µL of the 10 mM stock to 45 µL of the buffer in a sterile microcentrifuge tube. This creates a 1 mM intermediate solution.

• Vortex the intermediate dilution gently but thoroughly.

• Final Dilution: Use the intermediate dilution to prepare your final working concentrations. For example, to achieve a final concentration of 10 µM in 1 mL of buffer, add 10 µL of the 1 mM intermediate solution to 990 µL of the pre-warmed buffer.

• Mix the final solution by gentle inversion or pipetting.

• Add the final diluted solution to your experimental setup (e.g., cell culture plate) drop-wise while gently swirling to ensure rapid and even dispersion.[2]

Visualizations

Caption: A workflow for troubleshooting Clobutinol precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.cn [medchemexpress.cn]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Improving the Long-term Stability of Clobutinol Hydrochloride Stock Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability of Clobutinol hydrochloride stock solutions. Here you will find answers to frequently asked questions and troubleshooting advice for common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of Clobutinol hydrochloride in solution?

A1: The long-term stability of Clobutinol hydrochloride solutions is primarily influenced by several factors, including:

• Oxidation: Clobutinol hydrochloride is known to be susceptible to oxidative degradation.[1] The presence of dissolved oxygen or oxidizing agents can lead to a decrease in the concentration of the active compound over time.

• pH: The pH of the solution can significantly impact the stability of the compound. While it has shown some stability in acidic and basic conditions for short periods, the optimal pH range for long-term storage has not been definitively established.[1]

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[2][3] Therefore, proper storage at recommended low temperatures is crucial.

• Light Exposure: Although one study indicated stability under UV light for 24 hours, prolonged or high-intensity light exposure can potentially lead to photodegradation.[1] It is a general best practice to protect solutions from light.[2]

• Solvent Choice: The type of solvent used to prepare the stock solution can affect its stability. The use of high-purity, anhydrous solvents is recommended to minimize water content, which can participate in hydrolytic degradation.

• Container and Closure: Improperly sealed containers can lead to solvent evaporation, which would increase the concentration of Clobutinol hydrochloride and potentially accelerate degradation.[1] The container material itself could also be a source of leachables that may affect stability.

Q2: What are the recommended solvents for preparing Clobutinol hydrochloride stock solutions?

A2: The choice of solvent depends on the intended application. Here are some common solvents and their uses:

• Dimethyl Sulfoxide (DMSO): DMSO is a common solvent for preparing high-concentration stock solutions for in vitro cellular assays.[4][5] Clobutinol hydrochloride is soluble in DMSO at concentrations of 100 mg/mL or higher.[4][5]

• Methanol (B129727) or Acetonitrile (B52724): HPLC-grade methanol or acetonitrile are suitable solvents for preparing stock solutions for analytical purposes, such as creating standards for HPLC analysis.[5][6]

• Water: Clobutinol hydrochloride has moderate solubility in water (11.2 mg/mL).[6] For aqueous solutions, using deoxygenated water and buffering the solution may improve stability.

• Co-solvent Mixtures: For in vivo studies, co-solvent systems are often necessary to achieve the desired concentration and formulation properties. A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline has been used to prepare a 2.5 mg/mL solution.[6]

Q3: What are the optimal storage conditions for Clobutinol hydrochloride stock solutions?

A3: To ensure the long-term stability of your Clobutinol hydrochloride stock solutions, it is crucial to adhere to the following storage recommendations:

• Short-term Storage (days to weeks): Solutions should be stored at 0 - 4°C.[7][8]

• Long-term Storage (months to years): For long-term storage, it is recommended to store solutions at -20°C or -80°C.[7][8]

• Specific Solvent Recommendations:

  • In DMSO, stock solutions can be stored at -20°C for up to 1 month or at -80°C for up to 6 months.[1][4]

• Protection from Light and Air: Always store solutions in tightly sealed containers to prevent solvent evaporation and exposure to atmospheric oxygen.[7] Using amber vials or wrapping clear vials in aluminum foil is recommended to protect the solution from light.[1]

Q4: What are the known degradation products or impurities of Clobutinol hydrochloride?

A4: While the specific chemical structures of all degradation products are not extensively detailed in readily available literature, it is known that Clobutinol hydrochloride is susceptible to oxidative degradation.[1] This suggests that degradation may occur at the tertiary amine or the benzyl (B1604629) ether parts of the molecule.[1] Additionally, several process-related impurities may be present from the synthesis of the compound. Identifying and separating these from the active pharmaceutical ingredient is a key aspect of stability-indicating analytical methods.

Troubleshooting Guides

This section addresses common problems that may be encountered when working with Clobutinol hydrochloride solutions and provides actionable steps to resolve them.

Problem	Possible Cause(s)	Suggested Solution(s)
Decreased concentration of stock solution over time	- Oxidative degradation: Exposure to atmospheric oxygen. - Improper storage temperature: Storing at room temperature or 4°C for extended periods. - Solvent evaporation: Loosely capped vial.	- Prepare solutions with deoxygenated solvents and consider storing under an inert atmosphere (e.g., nitrogen or argon). - Aliquot the stock solution into smaller, single-use vials to minimize freeze-thaw cycles and exposure to air. - Always store solutions at the recommended long-term storage temperature (-20°C or -80°C).[1][4] - Ensure vials are tightly sealed.
Precipitation observed in the solution upon thawing or dilution	- Low solubility in the final solvent: The concentration of Clobutinol hydrochloride exceeds its solubility limit in the working solution. - pH shift: Dilution into a buffer with a pH that reduces the solubility of the compound. - Formation of less soluble degradation products.	- Gently warm the solution and use sonication to aid dissolution, being mindful of potential heat-induced degradation.[9] - When diluting a DMSO stock into an aqueous buffer, add the stock solution slowly while vortexing to avoid localized high concentrations. - Consider using a co-solvent system to improve solubility in the final working solution. - If precipitation persists, it may indicate degradation. A purity analysis (e.g., by HPLC) is recommended.
Appearance of unexpected peaks in HPLC chromatogram	- Degradation of Clobutinol hydrochloride: Formation of new chemical entities due to stress factors like light, heat, or oxidation. - Contamination: Contaminated solvent, glassware, or vial. - Excipients from a formulation: If analyzing a formulated product, peaks from other ingredients may be present.	- Perform a forced degradation study to identify potential degradation products and confirm if the unexpected peaks correspond to them.[9] - Inject a blank (solvent only) to rule out contamination of the mobile phase or system. - If available, spike the sample with known impurities to see if the peak size increases. - Ensure the HPLC method is stability-indicating and can resolve the main peak from all potential impurities and degradants.
Discoloration of the solution (e.g., yellowing)	- Oxidative degradation: The formation of colored byproducts is a common sign of oxidation. - Light-induced degradation: Photodegradation can sometimes lead to colored products.	- Prepare fresh solutions using high-purity, deoxygenated solvents. - Store solutions protected from light in amber vials.[1] - If discoloration is observed, the solution's purity should be checked before use.

Data Presentation

Table 1: Recommended Storage Conditions for Clobutinol Hydrochloride Stock Solutions

Storage Duration	Temperature	Solvent	Notes
Short-term (days to weeks)	0 - 4°C	Various	Protect from light.
Long-term (up to 1 month)	-20°C	DMSO	Tightly sealed containers, protected from moisture.[1]
Long-term (up to 6 months)	-80°C	DMSO	Tightly sealed containers, protected from moisture.[1]

Table 2: Solubility of Clobutinol Hydrochloride in Common Solvents

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL	[4][5]
Water	11.2 mg/mL	[6]
0.1 N Hydrochloric Acid	18.4 mg/mL	[6]
Co-solvent Mixture (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)	2.5 mg/mL	[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Clobutinol Hydrochloride Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution for use in in vitro cellular assays.

Materials:

• Clobutinol hydrochloride powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Analytical balance

• Vortex mixer

• Ultrasonic bath (optional)

Procedure:

• In a sterile environment, allow the Clobutinol hydrochloride powder and DMSO to reach room temperature.

• Tare a sterile microcentrifuge tube on an analytical balance.

• Carefully weigh 2.92 mg of Clobutinol hydrochloride powder (Molecular Weight: 292.24 g/mol ) into the tube.

• Add 1 mL of anhydrous DMSO to the tube.

• Vortex the solution vigorously until the powder is completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[5]

• Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[4]

Protocol 2: Stability-Indicating HPLC Method for Clobutinol Hydrochloride

Objective: To provide a starting point for an HPLC method capable of separating Clobutinol hydrochloride from its potential degradation products.

Chromatographic Conditions:

Parameter	Condition
Column	C8 urea (B33335) column (125 mm x 3.9 mm i.d., 5 µm particle size) or equivalent C18 column.[1]
Mobile Phase	Gradient elution with a mixture of acetonitrile, methanol, and phosphate (B84403) buffer (pH 2.5).[1]
Flow Rate	1.0 mL/min (may require optimization).[1]
Column Temperature	25°C.[1]
Detection Wavelength	Diode array detector (DAD) at 230 nm.[1]
Injection Volume	5 µL (may require optimization).[9]

Procedure:

• System Preparation: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Standard Preparation: Prepare a stock solution of Clobutinol hydrochloride reference standard in the mobile phase or a suitable solvent (e.g., acetonitrile/water mixture) at a known concentration (e.g., 100 µg/mL). Prepare working standards by diluting the stock solution.

• Sample Preparation: Dilute the Clobutinol hydrochloride stock solution to be tested to a concentration within the linear range of the method using the mobile phase.

• Analysis: Inject a blank (mobile phase), followed by the standard solutions and the test samples.

• Data Evaluation: Compare the chromatogram of the test sample to the standard. The appearance of new peaks or a decrease in the area of the main peak may indicate degradation.

Protocol 3: Forced Degradation Study of Clobutinol Hydrochloride

Objective: To intentionally degrade a Clobutinol hydrochloride solution to identify potential degradation products and validate a stability-indicating HPLC method.

Procedure:

• Prepare a stock solution of Clobutinol hydrochloride (e.g., 1 mg/mL) in a suitable solvent (e.g., a mixture of acetonitrile and water).[7]

• Divide the stock solution into several aliquots for different stress conditions. Keep a control sample protected from stress conditions at the recommended storage temperature.

• Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Heat at 60°C for 30 minutes. Cool and neutralize with 0.1 M NaOH.[7]

• Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Heat at 60°C for 30 minutes. Cool and neutralize with 0.1 M HCl.[7]

• Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours.[7]

• Thermal Degradation: Heat a solution at 60°C for 48 hours.[7]

• Photolytic Degradation: Expose a solution to UV light (e.g., 254 nm) for 24 hours. Keep a control sample in the dark at the same temperature.[7]

• Analyze all stressed samples and the control sample by the stability-indicating HPLC method (Protocol 2). Compare the chromatograms to identify degradation peaks.

Mandatory Visualization

Caption: Workflow for assessing the stability of Clobutinol hydrochloride solutions.

Caption: Relationship between stress conditions and degradation product formation.

Caption: Simplified diagram of Clobutinol hydrochloride's effect on cardiac ion channels.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Clobutinol HCl | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Addressing peak tailing and retention time shifts in Clobutinol HPLC analysis

This technical support center provides troubleshooting guidance for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of Clobutinol. The following questions and answers are designed to assist researchers, scientists, and drug development professionals in resolving peak tailing and retention time shifts.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Peak Tailing in Clobutinol Analysis

Q1: I am observing significant peak tailing for my Clobutinol peak. What are the potential causes and how can I resolve this?

A1: Peak tailing, where the peak's trailing edge is elongated, is a common issue in HPLC that can compromise the accuracy of quantification.[1] It is often caused by secondary interactions between the analyte and the stationary phase, or other system and method-related factors.[2] Clobutinol, being a basic compound with a pKa of 9.41, is prone to interacting with residual silanol (B1196071) groups on silica-based columns, which is a primary cause of peak tailing.[3][4]

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The pH of the mobile phase is critical. For a basic compound like Clobutinol, ensure the mobile phase pH is sufficiently low (e.g., pH 2.5-3.5) to keep the analyte protonated and minimize interaction with acidic silanol groups on the column packing.[2][5] Using a buffer is essential to maintain a stable pH.[6]

• Column Selection and Condition:

  • Column Type: Consider using a column with end-capping or one with a polar-embedded stationary phase to shield the residual silanol groups.[2][6] A C8 urea (B33335) column has been shown to be effective for Clobutinol analysis.[5]

  • Column Contamination/Degradation: The column may be contaminated or have a void at the inlet. Try flushing the column with a strong solvent or backflushing it (if the manufacturer allows).[2][7] If the problem persists, the column may need to be replaced. A guard column is recommended to protect the analytical column.[8]

• Sample Overload: Injecting too much sample can lead to peak tailing.[1] To check for this, dilute your sample and inject it again. If the peak shape improves, you may need to reduce the injection volume or the sample concentration.[2]

• Extra-Column Volume: Excessive tubing length or a large internal diameter between the injector, column, and detector can cause band broadening and tailing. Use shorter, narrower PEEK tubing where possible.[7]

Summary of Potential Causes and Solutions for Peak Tailing:

Potential Cause	Recommended Solution
Secondary Silanol Interactions	Adjust mobile phase pH to be at least 2 units below the analyte's pKa. Use a high-purity, end-capped column or a column with a polar-embedded phase.[2][6]
Column Contamination or Voids	Flush the column with a strong solvent, back-flush if permissible, or replace the column. Use a guard column.[7][8]
Sample Overload	Reduce injection volume or dilute the sample.[1][2]
Inappropriate Sample Solvent	Dissolve the sample in the mobile phase whenever possible.[8]
Extra-Column Dead Volume	Minimize tubing length and use a smaller internal diameter.[7]

Logical Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for addressing peak tailing.

Issue 2: Retention Time Shifts in Clobutinol Analysis

Q2: My retention time for Clobutinol is drifting or has suddenly shifted. What should I investigate?

A2: Retention time (RT) shifts can be gradual (drift) or abrupt (jump) and can compromise peak identification and integration.[9] These shifts are typically caused by changes in the mobile phase, flow rate, column temperature, or column chemistry.[10][11]

Troubleshooting Steps:

• Mobile Phase Composition and Preparation:

  • Inconsistent Composition: Small variations in the mobile phase composition can significantly affect retention times.[10] Ensure accurate and consistent preparation of the mobile phase. If using a gradient, ensure the pump's mixing performance is optimal.[11]

  • pH Drift: If the buffer capacity is insufficient, the pH of the mobile phase can change over time, leading to RT drift.[12] Prepare fresh mobile phase and ensure the buffer concentration is adequate.

  • Solvent Volatility: In pre-mixed mobile phases, the more volatile organic component can evaporate over time, leading to longer retention times.[12] Keep mobile phase reservoirs loosely capped.[9]

• Flow Rate Stability:

  • Pump Issues: Inconsistent flow rates from the HPLC pump are a common cause of RT shifts.[10] Check for leaks, worn pump seals, or air bubbles in the system.[10][13] Purging the pump can often resolve issues with air bubbles.[7]

  • System Leaks: Check all fittings and connections for any signs of leaks, which can cause a drop in flow rate and an increase in retention time.[12]

• Column Temperature:

  • Temperature Fluctuations: Even minor changes in ambient or column temperature can affect retention time.[10] An increase in temperature typically leads to a decrease in retention time.[14] Using a thermostatted column compartment is crucial for stable retention times.[11][15]

• Column Equilibration and Health:

  • Insufficient Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting a sequence of injections.[7] This is particularly important when changing mobile phases.

  • Column Aging/Contamination: Over time, the stationary phase can degrade, or the column can become contaminated with strongly retained compounds from the sample matrix, leading to RT shifts.[10][16]

Summary of Potential Causes and Solutions for Retention Time Shifts:

Potential Cause	Recommended Solution
Mobile Phase Composition Change	Prepare fresh mobile phase, ensure accurate mixing, and use a buffer. Keep reservoirs covered.[10][12]
Inconsistent Flow Rate	Purge the pump to remove air bubbles, check for system leaks, and maintain pump seals.[7]
Temperature Fluctuations	Use a thermostatted column compartment and maintain a stable laboratory temperature.[10]
Column Equilibration/Contamination	Allow sufficient time for column equilibration. Flush the column or use a guard column to prevent contamination.[7][16]

Logical Troubleshooting Workflow for Retention Time Shifts

Caption: Troubleshooting workflow for addressing retention time shifts.

Experimental Protocols

Protocol 1: RP-HPLC Method for Clobutinol Hydrochloride in Pharmaceutical Formulations

This protocol is based on a validated method for the quantification of Clobutinol in syrups.[17]

Chromatographic Conditions:

Parameter	Condition
HPLC System	Isocratic HPLC with UV Detector
Column	Alltech Lichrosorb RP-18 (5 µm, 250 x 4.6 mm i.d.)[17]
Mobile Phase	Ammonium (B1175870) acetate (B1210297) buffer (0.05 M), Methanol, Acetonitrile (B52724) (22:60:18, v/v/v), adjusted to pH 3.34 with acetic acid[17]
Flow Rate	1.0 mL/min[17]
Injection Volume	20 µL[17]
Column Temperature	40 °C[17]
Detection Wavelength	267 nm[17]
Retention Time	Approximately 9.6 minutes[18]

Solutions Preparation:

• Ammonium Acetate Buffer (0.05 M): Dissolve approximately 3.85 g of ammonium acetate in 1000 mL of HPLC grade water.[17]

• Mobile Phase: Mix the buffer, methanol, and acetonitrile in the specified ratio and adjust the pH. Filter and degas before use.[17]

• Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 100 mg of Clobutinol Hydrochloride reference standard in 100 mL of the mobile phase.[17]

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations within the linear range (e.g., 10-200 µg/mL).[17]

Sample Preparation (Syrup):

• Accurately transfer a volume of syrup equivalent to 10 mg of Clobutinol into a 100 mL volumetric flask.[17]

• Add approximately 70 mL of the mobile phase and sonicate for 15 minutes.[17]

• Make up the volume to 100 mL with the mobile phase and mix well.[17]

• Filter the solution through a 0.45 µm syringe filter before injection.[17]

Protocol 2: Forced Degradation Studies for Clobutinol

Forced degradation studies are essential to ensure a method is stability-indicating.[19] This involves subjecting the drug to stress conditions to generate potential degradation products.[8][20]

Experimental Workflow for Forced Degradation

Caption: Workflow for conducting forced degradation studies.

Stress Conditions:

• Acid Hydrolysis: Treat the Clobutinol solution with 0.1 M HCl at 80°C for 24 hours.[8]

• Base Hydrolysis: Treat the Clobutinol solution with 0.1 M NaOH at 80°C for 24 hours.[8]

• Oxidative Degradation: Treat the Clobutinol solution with 10% H₂O₂ at 80°C for 24 hours.[8]

• Thermal Degradation: Expose solid Clobutinol powder to 80°C for 24 hours.[8]

• Photodegradation: Expose a Clobutinol solution to UV light for 24 hours.[8]

After exposure, the stressed samples are neutralized (if necessary), diluted, and analyzed by HPLC to check for the separation of the main Clobutinol peak from any degradation products. Peak purity analysis using a Diode Array Detector (DAD) is crucial to confirm that the Clobutinol peak is free from co-eluting degradants.[8]

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. benchchem.com [benchchem.com]
• 4. support.waters.com [support.waters.com]
• 5. scielo.br [scielo.br]
• 6. chromtech.com [chromtech.com]
• 7. HPLC Troubleshooting Guide [scioninstruments.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. uhplcs.com [uhplcs.com]
• 11. altabrisagroup.com [altabrisagroup.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. Why is my LC Retention Time Shifting? [restek.com]
• 14. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 15. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 16. Factors Affecting Retention Time : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. openaccessjournals.com [openaccessjournals.com]
• 20. benchchem.com [benchchem.com]

Identifying and resolving unexpected peaks in Clobutinol chromatograms

Welcome to the technical support center for Clobutinol analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve unexpected peaks in Clobutinol chromatograms.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of unexpected peaks in a Clobutinol chromatogram?

Unexpected peaks in a chromatogram can originate from several sources. The most common causes include:

• Degradation Products: Clobutinol can degrade under certain conditions (e.g., exposure to acid, base, light, heat, or oxidizing agents), forming new chemical entities that appear as separate peaks.[1][2]

• Process Impurities: Impurities can be introduced during the synthesis of the Clobutinol active pharmaceutical ingredient (API).[1]

• System Contamination: Contaminants can leach from vials, filters, or be present in the mobile phase solvents. The HPLC system itself, particularly the injector and column, can also accumulate residues over time.[3][4]

• Mobile Phase Issues: Impurities in mobile phase components or degradation of the mobile phase itself can lead to spurious or "ghost" peaks, especially in gradient elution.[4][5]

• Sample Matrix Effects: Excipients in a formulated product (like a syrup) may interfere with the analysis if not properly separated from the main peak.[6][7]

Q2: How can I determine if an unexpected peak is a degradation product or a system artifact?

To differentiate between a true sample component and a system artifact, a systematic approach is necessary:

• Inject a Blank: Run a blank injection (mobile phase only). If the peak is still present, it is likely a system artifact, contamination from the mobile phase, or carryover from a previous injection.[6]

• Perform Forced Degradation Studies: Subjecting a pure Clobutinol standard to stress conditions (acid, base, oxidation, heat, light) can help identify the retention times of potential degradation products.[1][8] If an unexpected peak in your sample matches the retention time of a peak from a stressed sample, it is likely a degradant.[2]

• Review Sample Preparation: Ensure that the sample solvent is compatible with the mobile phase. Injecting a sample in a solvent that is too strong can cause peak distortion or split peaks that may be misinterpreted.

Q3: My chromatogram shows a noisy or drifting baseline. What could be the cause?

An unstable baseline can be caused by several factors:

• Mobile Phase: Insufficiently degassed mobile phase can introduce air bubbles into the system. Contaminated solvents or improperly mixed mobile phase components can also cause baseline drift, especially during gradient analysis.[4]

• Pump Issues: Worn pump seals or malfunctioning check valves can cause pressure fluctuations, leading to a noisy baseline.[4]

• Detector Problems: A failing detector lamp or a contaminated flow cell can result in baseline noise and drift.

• Column Equilibration: The column may not be fully equilibrated with the mobile phase. Ensure the system runs with the mobile phase until a stable baseline is achieved before injecting any samples.[6]

Q4: What are "ghost peaks" and how can I eliminate them?

Ghost peaks are spurious peaks that often appear in gradient elution chromatograms when no sample has been injected. They typically arise from contaminants in the mobile phase (especially water) that accumulate on the column under weak solvent conditions and are then eluted as the solvent strength increases.[5]

Solutions:

• Use high-purity, HPLC-grade solvents and freshly prepared mobile phase.

• Install an in-line trap column or "ghost trap" before the injector to adsorb contaminants from the mobile phase.[5]

• Flush the system thoroughly with a strong solvent.[3]

Troubleshooting Guide: Specific Peak Shape Issues

This guide addresses common peak shape problems that may be mistaken for or co-elute with unexpected peaks.

Problem	Potential Causes	Recommended Solutions
Peak Tailing	1. Secondary Silanol (B1196071) Interactions: Basic compounds like Clobutinol can interact with acidic silanol groups on the silica (B1680970) packing.[9] 2. Column Overload: Injecting too high a concentration of the sample.[9] 3. Column Contamination: Strongly retained impurities binding to the column inlet.[10]	1. Adjust Mobile Phase pH: Lower the mobile phase pH (e.g., to 2.5-3.0) to ensure Clobutinol is fully protonated and to suppress silanol activity.[9] 2. Reduce Sample Concentration: Dilute the sample and re-inject. 3. Use a Guard Column: A guard column protects the analytical column from contaminants.[10] Flush the column with a strong solvent.
Peak Fronting	1. Column Overload: A common symptom when the sample concentration is too high. 2. Low Column Temperature: Can lead to poor mass transfer kinetics. 3. Sample Solvent Incompatibility: Dissolving the sample in a solvent stronger than the mobile phase.	1. Dilute the Sample: Decrease the amount of sample injected onto the column. 2. Increase Column Temperature: A moderate increase (e.g., to 30-40°C) can improve peak shape.[1] 3. Change Sample Solvent: Dissolve the sample in the initial mobile phase whenever possible.[4]
Split Peaks	1. Clogged Column Inlet Frit: Particulate matter from the sample or system can block the frit. 2. Column Void: A void or channel forms in the packing material at the column inlet. 3. Sample Solvent Incompatibility: The sample solvent is not miscible with or is significantly stronger than the mobile phase.	1. Filter Samples: Use a 0.45 µm syringe filter before injection.[11] Reverse and flush the column (if permitted by the manufacturer). 2. Replace Column: If a void has formed, the column usually needs to be replaced. 3. Modify Sample Solvent: Prepare the sample in the mobile phase.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Clobutinol

This protocol describes a typical reversed-phase HPLC method suitable for identifying and quantifying Clobutinol in the presence of its degradation products.[1][6][7]

Parameter	Condition
Instrument	HPLC system with a pump, autosampler, column oven, and UV/DAD detector.
Column	C18 or C8, 250 mm x 4.6 mm, 5 µm particle size.[1]
Mobile Phase	A mixture of Acetonitrile (B52724) and Phosphate (B84403) Buffer (e.g., 20mM, pH 3.0).[1] Gradient or isocratic elution may be used.
Flow Rate	1.0 mL/min.[1]
Column Temperature	30 °C.[1]
Detection Wavelength	220 nm or 230 nm.[1][3]
Injection Volume	10 - 20 µL.[1][3]

Methodology:

• Mobile Phase Preparation: Prepare the phosphate buffer and adjust the pH. Filter through a 0.45 µm membrane filter and degas. Mix with HPLC-grade acetonitrile to the desired ratio.

• Standard Solution Preparation: Accurately weigh and dissolve Clobutinol reference standard in the mobile phase to create a stock solution (e.g., 1000 µg/mL). Prepare working standards by serial dilution.[3][11]

• Sample Preparation: Dilute the sample (e.g., syrup formulation) with the mobile phase to a concentration within the linear range of the method. Filter the solution through a 0.45 µm syringe filter prior to injection.[6][11]

• Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject a blank, followed by the standard and sample solutions.[6]

Protocol 2: Forced Degradation Study Workflow

Forced degradation studies are essential for identifying potential degradation products and developing a stability-indicating method.[2][8]

Stress Condition	Procedure
Acid Hydrolysis	Prepare a 1 mg/mL solution of Clobutinol in 0.1 M HCl. Heat at 60°C for 30 minutes. Cool, neutralize with 0.1 M NaOH, and dilute with mobile phase for analysis.[2]
Base Hydrolysis	Prepare a 1 mg/mL solution of Clobutinol in 0.1 M NaOH. Heat at 60°C for 30 minutes. Cool, neutralize with 0.1 M HCl, and dilute with mobile phase for analysis.[2]
Oxidative Degradation	Prepare a 1 mg/mL solution of Clobutinol in 3% H₂O₂. Keep at room temperature for 24 hours, protected from light. Dilute with mobile phase for analysis.[2]
Thermal Degradation	Place solid Clobutinol powder in a hot air oven at 60°C for 48 hours. Dissolve the stressed powder in the mobile phase for analysis.[2]
Photolytic Degradation	Expose a solution of Clobutinol to UV light (e.g., 254 nm) or sunlight to assess photosensitivity.

Visual Troubleshooting and Workflows

The following diagrams illustrate key troubleshooting and experimental workflows.

Caption: Troubleshooting workflow for unexpected peaks.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. HPLC故障排除指南 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. library.dphen1.com [library.dphen1.com]
• 9. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. benchchem.com [benchchem.com]

Forced degradation studies for a stability-indicating Clobutinol HPLC method

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting forced degradation studies to develop and validate a stability-indicating HPLC method for Clobutinol.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Clobutinol, particularly in the context of forced degradation studies.

Issue 1: Unexpected Peaks in the Chromatogram

• Question: I am observing unexpected peaks in my chromatogram during the analysis of a Clobutinol sample. How can I identify their source?

• Answer: Unexpected peaks can originate from the mobile phase, sample matrix (excipients), impurities from the synthesis of Clobutinol, or degradation products.[1] A systematic approach is essential for identification:

  • Blank Injection: Inject the mobile phase alone. If the peak is present, it indicates contamination of the mobile phase or a system issue like carryover.[1]

  • Placebo Injection: If analyzing a formulation, inject a placebo sample (containing all excipients except Clobutinol). Peaks present here are related to the excipients.

  • Spiking with Known Impurities: If reference standards for known Clobutinol impurities are available, spike your sample. An increase in the area of an unknown peak can confirm its identity.[1]

  • Forced Degradation Studies: Subject a pure Clobutinol standard to stress conditions (acid, base, oxidation, heat, light).[1][2] If the unexpected peak appears or increases in the stressed samples, it is likely a degradation product.[1]

Issue 2: Poor Peak Shape (Tailing or Fronting) or Shifting Retention Times

• Question: My Clobutinol peak is showing tailing/fronting, or its retention time is shifting between injections. What are the potential causes and solutions?

• Answer: Poor peak shape and retention time variability can be caused by several factors related to the column, mobile phase, or sample preparation.[1]

  • Column Issues: Column overload can lead to peak fronting; try reducing the sample concentration.[3] Column contamination or degradation can cause peak tailing and retention time shifts. Flushing the column or using a guard column is recommended.[1]

  • Mobile Phase: An inappropriate mobile phase pH can affect the peak shape of ionizable compounds like Clobutinol.[1] Ensure the pH is stable and optimized. Inconsistent mobile phase composition due to improper mixing or degassing can also cause retention time shifts.[3][4]

  • Sample Solvent: Dissolving the sample in a solvent stronger than the mobile phase can lead to peak distortion. Whenever possible, use the mobile phase as the sample solvent.[1][5]

  • Temperature Fluctuations: Changes in column temperature can cause retention times to shift.[4][6] Using a column oven is crucial for reproducible results.[4]

Issue 3: No Degradation Observed Under Stress Conditions

• Question: I have subjected Clobutinol to forced degradation conditions, but I do not observe any significant degradation. What should I do?

• Answer: If no degradation is observed, the stress conditions may not be harsh enough.[7] You can incrementally increase the severity of the conditions. For example:

  • Increase the concentration of the acid or base (e.g., from 0.1 M to 1 M HCl or NaOH).[8]

  • Increase the temperature or duration of exposure.[7][8]

  • Increase the concentration of the oxidizing agent (e.g., from 3% to 10% H₂O₂).[1] It is important to note that over-stressing the sample can lead to the formation of secondary degradants that may not be relevant to formal stability studies.[9][10] A target degradation of 5-20% is generally considered appropriate.[7]

Frequently Asked Questions (FAQs)

Q1: What is a stability-indicating HPLC method?

A1: A stability-indicating method is a validated analytical procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients.[1] The method must be able to separate the API peak from all other potential peaks in the sample.[11]

Q2: Why are forced degradation studies necessary?

A2: Forced degradation studies are essential for several reasons:

• To identify the likely degradation products and establish the degradation pathways of the drug substance.[10]

• To demonstrate the specificity and stability-indicating nature of the HPLC method.[9][11]

• To gain insight into the intrinsic stability of the molecule, which helps in the development of stable formulations and the determination of appropriate storage conditions.[12][13]

Q3: What are the typical stress conditions used for forced degradation of Clobutinol?

A3: Typical stress conditions involve subjecting Clobutinol to acid and base hydrolysis, oxidation, thermal stress, and photolytic stress.[12][14] The goal is to achieve partial degradation of the active substance.[7]

Q4: How can I confirm that my method is stability-indicating?

A4: To confirm your method is stability-indicating, you must perform forced degradation studies.[1] After subjecting Clobutinol to various stress conditions, analyze the samples using your HPLC method. The method is considered stability-indicating if all degradation product peaks are adequately resolved from the main Clobutinol peak and from each other. Peak purity analysis using a diode array detector (DAD) can also be used to assess the homogeneity of the Clobutinol peak.

Q5: What are the known impurities of Clobutinol Hydrochloride?

A5: Several process-related impurities of Clobutinol Hydrochloride have been identified and are crucial to consider as potential interferences in an HPLC analysis.[1]

Data Presentation

Table 1: Recommended Forced Degradation Conditions for Clobutinol

Stress Condition	Reagent/Parameter	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60°C	30 minutes
Base Hydrolysis	0.1 M NaOH	60°C	30 minutes
Oxidation	3% H₂O₂	Room Temperature	24 hours
Thermal Degradation	Solid State	60°C	48 hours
Photolytic Degradation	UV light (254 nm)	Room Temperature	24 hours

Data compiled from multiple sources.[12][14]

Table 2: Example HPLC Method Parameters for Clobutinol Analysis

Parameter	Condition
Column	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	230 nm
Injection Volume	5 µL

These are example parameters and may require optimization for a specific application.[1][2][14]

Table 3: Known Impurities of Clobutinol Hydrochloride

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )
Clobutinol Impurity A	C₁₄H₂₂ClNO	255.79
Clobutinol Impurity B	C₂₁H₂₈BrCl₂NO	461.26
Clobutinol Impurity 2	C₇H₁₅NO	129.20
Clobutinol Impurity 3	C₂₁H₂₈Cl₂NO·Cl	416.81
Clobutinol Impurity 4	C₁₄H₁₂Cl₂	251.15
Clobutinol Impurity 5	C₁₄H₂₃NO	221.34
Clobutinol Impurity F	C₇H₁₅NO	129.2

Data sourced from BenchChem.[1]

Experimental Protocols

Protocol 1: Forced Degradation Studies

This protocol provides a general framework for conducting forced degradation studies on Clobutinol.

• Preparation of Stock Solution: Prepare a stock solution of Clobutinol at a concentration of 1 mg/mL in a suitable solvent (e.g., mobile phase or water).[14]

• Acid Hydrolysis:

  • Mix an appropriate volume of the stock solution with 0.1 M HCl.[14]

  • Reflux the solution at 60°C for 30 minutes.[12][14]

  • Cool the solution to room temperature and neutralize with 0.1 M NaOH.[14]

  • Dilute to a suitable concentration with the mobile phase before injection.[14]

• Base Hydrolysis:

  • Mix an appropriate volume of the stock solution with 0.1 M NaOH.[14]

  • Reflux the solution at 60°C for 30 minutes.[12][14]

  • Cool the solution to room temperature and neutralize with 0.1 M HCl.[14]

  • Dilute to a suitable concentration with the mobile phase before injection.[14]

• Oxidative Degradation:

  • Mix an appropriate volume of the stock solution with 3% H₂O₂.[14]

  • Keep the solution at room temperature for 24 hours, protected from light.[14]

  • Dilute to a suitable concentration with the mobile phase before injection.[14]

• Thermal Degradation:

  • Place solid Clobutinol powder in a hot air oven at 60°C for 48 hours.[14]

  • After exposure, dissolve the powder in the mobile phase to a suitable concentration for analysis.[14]

• Photolytic Degradation:

  • Expose a 1 mg/mL solution of Clobutinol in water to UV light (254 nm) for 24 hours.[14]

  • Prepare a control sample and keep it in the dark at the same temperature.[14]

  • Dilute the exposed and control samples to a suitable concentration with the mobile phase before injection.[14]

Protocol 2: HPLC-UV Method

• Instrumentation: Use an HPLC system equipped with a pump, autosampler, column oven, and a UV or Diode Array Detector (DAD).[1]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[14]

  • Mobile Phase: Prepare a gradient elution program using Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., acetonitrile).[14] The exact gradient should be optimized to achieve separation.

  • Flow Rate: 1.0 mL/min.[12]

  • Column Temperature: 25°C.[1]

  • Detection: Monitor the eluent at 230 nm.[1]

• Sample Preparation:

  • Prepare standard solutions of Clobutinol by dissolving the reference standard in the mobile phase to achieve known concentrations.[15]

  • Prepare samples from the forced degradation studies by diluting them to an appropriate concentration within the linear range of the method.[14]

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.[15]

  • Inject a blank (mobile phase), followed by the standard solutions and the stressed samples.[15]

  • Analyze the resulting chromatograms to assess the separation of Clobutinol from its degradation products.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. ijrpp.com [ijrpp.com]
• 8. rjptonline.org [rjptonline.org]
• 9. researchgate.net [researchgate.net]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpsr.com [ijpsr.com]
• 12. benchchem.com [benchchem.com]
• 13. Clobutinol | 14860-49-2 | Benchchem [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Best practices for the long-term storage of Clobutinol hydrochloride powder

Technical Support Center: Clobutinol Hydrochloride

Disclaimer: Clobutinol hydrochloride was withdrawn from the market in several countries due to safety concerns, specifically the risk of causing cardiac arrhythmias.[1] Researchers and drug development professionals should exercise extreme caution and adhere to all institutional and national safety guidelines when handling this compound. This document is intended for informational purposes for legitimate research and development activities only.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Clobutinol hydrochloride powder?

A1: For long-term storage, Clobutinol hydrochloride powder should be kept at -20°C in a tightly sealed container.[1][2] The storage area should be cool, well-ventilated, and protected from direct sunlight and sources of ignition.[1][3]

Q2: How should Clobutinol hydrochloride be stored once dissolved in a solvent?

A2: When dissolved in a solvent, it is recommended to store the solution at -80°C for long-term storage (up to 6 months).[1][3][4][5] For shorter-term storage (up to 1 month), -20°C is acceptable.[1][3][4][5] Always use tightly capped containers to prevent solvent evaporation and exposure to air.[4]

Q3: What are the primary safety concerns when handling Clobutinol hydrochloride?

A3: The main safety concern is its potential cardiotoxicity, as it can prolong the QT interval, leading to serious cardiac arrhythmias.[1] Standard chemical handling precautions should also be taken, as it can be harmful if swallowed and may cause skin and eye irritation.[1] Always consult the Safety Data Sheet (SDS) before handling.

Q4: How can I determine if my stored Clobutinol hydrochloride has degraded?

A4: A visual inspection for changes in color, clumping, or consistency can be an initial indicator of degradation.[1] However, the most reliable method is to perform analytical testing, such as High-Performance Liquid Chromatography (HPLC), to assess the purity and identify any degradation products.[1]

Q5: What are the general handling precautions for Clobutinol hydrochloride powder?

A5: When handling Clobutinol hydrochloride powder, it is important to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1] Handling should be done in a well-ventilated area or a chemical fume hood to avoid creating and inhaling dust.[1][3]

Troubleshooting Guide for Stored Clobutinol Hydrochloride

Problem	Possible Cause(s)	Suggested Solution(s)
Change in physical appearance (e.g., color change, clumping)	- Exposure to moisture or air.- Temperature fluctuations.- Contamination.	- Ensure the container is tightly sealed and stored at a consistent temperature.- Perform analytical purity testing (e.g., HPLC) to assess the extent of degradation.- If purity is significantly compromised, the batch should be discarded according to hazardous waste protocols.[1]
Inconsistent or unexpected analytical results (e.g., lower purity, new peaks in HPLC)	- Chemical degradation due to improper storage.- Interaction with the storage container.- Contamination of the analytical standard or solvents.	- Verify the storage history and conditions.- Re-run the analysis using fresh solvents and a recently calibrated instrument.- Consider using a different analytical method or column to better separate potential impurities.- If degradation is confirmed, the material may not be suitable for experimental use.[1]
Difficulty dissolving the compound	- The compound may have degraded into less soluble impurities.- Use of an incorrect solvent.- The concentration is too high for the chosen solvent.	- Verify the solubility information for Clobutinol hydrochloride.- Gentle heating or sonication may aid dissolution, but be cautious of potential heat-induced degradation.- Filter the solution to remove any insoluble material and analyze the filtrate for purity and concentration.[1]

Data Presentation

Table 1: Recommended Long-Term Storage Conditions for Clobutinol Hydrochloride

Form	Temperature	Duration	Container	Additional Notes
Powder	-20°C	Months to years	Tightly sealed	Protect from light and moisture.[1][2]
In Solvent (e.g., DMSO)	-80°C	Up to 6 months	Tightly sealed vials	Aliquot to avoid repeated freeze-thaw cycles.[3][4][5]
In Solvent (e.g., DMSO)	-20°C	Up to 1 month	Tightly sealed vials	For shorter-term use.[3][4][5]
In Solvent (Aqueous)	0 - 4°C	Days to weeks	Tightly sealed vials	For very short-term storage.[2][4]

Experimental Protocols

Protocol: Long-Term Stability Assessment of Clobutinol Hydrochloride via HPLC

1. Purpose: To evaluate the purity and identify potential degradation products of Clobutinol hydrochloride powder over an extended period under defined storage conditions.

2. Materials and Reagents:

• Clobutinol hydrochloride powder

• HPLC-grade acetonitrile (B52724)

• HPLC-grade methanol

• HPLC-grade water

• Phosphate buffer

• Environmental chambers set to desired storage conditions (e.g., -20°C, 4°C, 25°C/60% RH)

• HPLC system with a UV or Diode Array Detector (DAD)

• C8 or C18 HPLC column

3. Methodology:

• Initial Analysis (Time Zero):

  • Prepare a stock solution of Clobutinol hydrochloride at a known concentration (e.g., 1 mg/mL) in a suitable solvent such as a mixture of acetonitrile and water.[6][7]

  • Develop and validate a stability-indicating HPLC method capable of separating the main Clobutinol hydrochloride peak from potential degradation products.[8] This may involve optimizing the mobile phase composition and gradient.

  • Perform an initial analysis to determine the purity of the sample at the start of the study. This will serve as the baseline.[1]

• Sample Preparation for Storage:

  • Aliquot the Clobutinol hydrochloride powder into several small, tightly sealed, and clearly labeled containers.

  • Place the containers in the designated environmental chambers representing the different storage conditions to be tested.[1]

• Stability Testing at Designated Time Points:

  • At each scheduled time point (e.g., 1, 3, 6, 12 months), remove one container from each storage condition.

  • Allow the container to equilibrate to room temperature before opening to prevent condensation.[1]

  • Prepare a sample for HPLC analysis from the stored material, following the same procedure as the initial analysis.

  • Analyze the sample by HPLC and compare the chromatogram to the time-zero result.[1]

• Data Analysis:

  • Calculate the purity of the Clobutinol hydrochloride at each time point.

  • Identify and quantify any new peaks that appear, which may represent degradation products.[1]

  • Summarize the data in a table to track the percentage of the parent compound remaining over time under each storage condition.[1]

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. medkoo.com [medkoo.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Managing poor tolerability and CNS effects of Clobutinol in dog studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals managing poor tolerability and central nervous system (CNS) effects of Clobutinol (B83508) in canine studies.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Clobutinol and why was it withdrawn from the market?

A1: Clobutinol is a centrally acting, non-opioid antitussive agent that was previously marketed for the symptomatic treatment of cough.[1] It was withdrawn from the market due to concerns about its potential to cause cardiac arrhythmias, specifically prolongation of the QT interval.[2][3] This cardiotoxicity is primarily attributed to the blockade of the hERG potassium channel.[1]

Q2: What are the known dose-limiting effects of Clobutinol in dogs?

A2: While detailed public data is limited, it is documented that in vivo studies in dogs showed that central nervous system side effects limited the doses of Clobutinol that could be tested. The primary reason for its market withdrawal was cardiotoxicity, but researchers should be highly vigilant for CNS-related adverse events during preclinical canine studies.

Q3: What are the potential CNS effects to monitor for in dogs treated with Clobutinol?

A3: Based on general principles of neurotoxicology in canines, researchers should monitor for a range of CNS effects. These can be categorized as either neuro-excitatory or neuro-inhibitory.

• Neuro-excitatory signs: Tremors, muscle fasciculations, hyperexcitability, ataxia, and seizures.

• Neuro-inhibitory signs: Sedation, lethargy, obtundation, stupor, and coma.

Other potential signs include behavioral changes, altered gait, and circling. A structured observational method, such as a Functional Observational Battery (FOB), is recommended for systematic assessment.

Q4: Are there any specific dog breeds that might be more susceptible to the CNS effects of Clobutinol?

A4: There is no specific information available regarding breed-specific sensitivity to Clobutinol. However, it is a known principle in veterinary pharmacology that certain breeds can have different drug sensitivities. For example, herding breeds with the MDR1 (ABCB1) gene mutation can show increased susceptibility to CNS toxicity from certain drugs. While there is no direct evidence for Clobutinol, researchers should consider the genetic background of the animals in their studies.

Section 2: Troubleshooting Guides

This section provides practical guidance for managing specific issues that may arise during your experiments.

Guide 1: Managing Acute Onset of CNS Excitation (Tremors, Seizures)

Problem: A dog in the high-dose Clobutinol group is exhibiting fine muscle tremors and had a brief, self-limiting seizure.

Immediate Actions:

• Ensure Safety: Move the animal to a padded, quiet area to prevent injury.

• Monitor Vital Signs: Continuously monitor heart rate, respiratory rate, and temperature. Hyperthermia can be a secondary complication of seizure activity.

• Veterinary Consultation: Immediately consult with the attending veterinarian.

• Pharmacological Intervention (Veterinary Recommendation):

  • Benzodiazepines: For active seizures, intravenous diazepam or midazolam is typically the first-line treatment.

  • Barbiturates: If seizures are refractory to benzodiazepines, phenobarbital (B1680315) may be considered.

  • Muscle Relaxants: For severe tremors, methocarbamol (B1676395) may be administered.

Follow-up Actions:

• Dose Adjustment: Consider reducing the dose or discontinuing Clobutinol administration for this animal and cohort.

• Blood Sampling: If possible and safe, collect a blood sample to determine the plasma concentration of Clobutinol at the time of the adverse event.

• Supportive Care: Provide intravenous fluids to maintain hydration and support cardiovascular function.

Guide 2: Managing CNS Depression (Lethargy, Sedation)

Problem: Dogs in a mid- to high-dose Clobutinol group are showing marked sedation and are difficult to arouse.

Immediate Actions:

• Assess Level of Consciousness: Use a standardized scale to score the level of sedation (e.g., from alert to comatose).

• Monitor Respiration: Closely monitor respiratory rate and effort. Severe CNS depression can lead to respiratory compromise.

• Maintain Body Temperature: Hypothermia can occur with profound sedation. Provide warming support as needed.

Follow-up Actions:

• Dose-Response Evaluation: Carefully evaluate the dose-response relationship for sedative effects.

• Pharmacokinetic Analysis: Correlate the onset and duration of sedation with plasma drug concentrations.

• Consider Reversibility: If a specific receptor antagonism is known (which is not well-elucidated for Clobutinol's CNS effects), a reversal agent could be considered in consultation with a veterinarian. However, for Clobutinol, supportive care is the primary approach.

Section 3: Data Presentation

Table 1: Hypothetical Dose-Response of CNS Effects of Clobutinol in Beagle Dogs

Dose Group (mg/kg, p.o.)	N	Incidence of Ataxia (%)	Incidence of Tremors (%)	Mean Sedation Score (1-5 scale)
Vehicle Control	8	0	0	1.1 ± 0.2
10	8	12.5	0	1.5 ± 0.3
30	8	50	25	2.8 ± 0.5
100	8	100	75	4.2 ± 0.6

Data are presented as hypothetical means ± standard deviation. Sedation Score: 1=Alert, 5=Unresponsive.

Section 4: Experimental Protocols

Protocol 1: Canine Functional Observational Battery (FOB) for Clobutinol Studies

This protocol outlines a standardized method for observing and quantifying neurobehavioral and physiological changes in dogs following Clobutinol administration.

1. Acclimation:

• Acclimate dogs to the testing environment and handling procedures for at least 3 days prior to the start of the study.

2. Baseline Assessment:

• Conduct a baseline FOB assessment for each dog before the first dose of Clobutinol.

3. Observational Schedule:

• Perform observations at the time of peak plasma concentration (if known) and at regular intervals post-dosing (e.g., 1, 2, 4, 8, and 24 hours).

4. Observational Parameters:

• Home Cage Observations:

  • Posture

  • Spontaneous activity

  • Vocalization

• Handling Observations:

  • Ease of removal from cage

  • Reaction to handling

  • Muscle tone

• Open Field Arena Observations (5 minutes):

  • Gait and posture (e.g., ataxia, circling)

  • Arousal and alertness

  • Incidence of tremors, convulsions, or other abnormal movements

  • Rearing and exploratory behavior

• Sensory and Reflex Assessments:

  • Approach and touch response

  • Auditory startle response

  • Pupillary light reflex

  • Palpebral reflex

  • Flexor withdrawal reflex

• Physiological Measurements:

  • Body temperature

  • Heart rate

  • Respiratory rate

5. Scoring:

• Use a pre-defined scoring system for each parameter (e.g., 0 = normal, 4 = severe abnormality).

Section 5: Visualizations

Caption: Workflow for assessing CNS effects of Clobutinol in canine studies.

Caption: Decision tree for managing acute CNS excitation in canine studies.

References

• 1. benchchem.com [benchchem.com]
• 2. European Medicines Agency recommends withdrawal of marketing authorisations for cough medicines containing clobutinol | European Medicines Agency (EMA) [ema.europa.eu]
• 3. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]

Technical Support Center: Optimizing Calibration Curves for Clobutinol Quantification

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the quantification of Clobutinol. The focus is on optimizing calibration curves to ensure accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the common analytical methods for quantifying Clobutinol?

A1: Clobutinol hydrochloride is commonly quantified in various matrices using methods such as High-Performance Liquid Chromatography (HPLC) with UV or Diode Array Detection (DAD) and Gas Chromatography (GC). For simultaneous analysis with other compounds in syrups or biological fluids, reversed-phase HPLC is a frequently reported technique.[1]

Q2: What is a typical linear range for a Clobutinol calibration curve using HPLC-UV/DAD?

A2: A validated HPLC-DAD method for the determination of Clobutinol hydrochloride in syrups has demonstrated a wide linear range of 2.4–336 µg/mL.[1] However, the specific range should always be validated based on the instrument, sample matrix, and the desired sensitivity of the assay.[1]

Q3: How important is the correlation coefficient (r²) for the calibration curve?

A3: The correlation coefficient (r²) is a critical indicator of the linearity of the analytical method. According to the International Conference on Harmonisation (ICH) guidelines, a high r² value, typically >0.99, is required to demonstrate that the analytical procedure is suitable for its intended purpose.[1] An r² of 0.9999 has been achieved in validated methods for Clobutinol hydrochloride.[1]

Q4: Should the calibration curve be forced through the origin (0,0)?

A4: It is generally not recommended to force the calibration curve through the origin unless there is a clear statistical justification. A non-zero y-intercept can be an important diagnostic tool, indicating the presence of constant systematic error or bias, such as contamination in the blank.[1] Forcing the curve through zero in such cases can lead to significant errors, especially at lower concentrations.[1]

Troubleshooting Guides

Issue 1: My calibration curve has a poor correlation coefficient (r² < 0.99). What are the potential causes and solutions?

A low r² value indicates poor linearity, which can stem from several sources.

Potential Cause	Solution
Standard Preparation Error	Re-prepare stock and working standards. Ensure the purity of the Clobutinol reference standard. Verify the accuracy of balances and volumetric glassware. Ensure complete dissolution of the standard in the diluent.
Inappropriate Calibration Range	Narrow the concentration range of the calibration standards. If the curve is flattening at high concentrations, this may indicate detector saturation. Dilute the upper-level standards.
Detector Saturation	Reduce the injection volume. Dilute the higher concentration standards. Check the detector's linear dynamic range specifications.
Co-eluting Impurities	Optimize the chromatographic method to improve the resolution between Clobutinol and any interfering peaks. Check the purity of the reference standard.

Issue 2: My calibration curve shows a significant positive y-intercept even when I inject a blank. Why is this happening?

A significant, positive y-intercept suggests a constant background signal or contamination.

Potential Cause	Solution
Contaminated Mobile Phase or Glassware	Prepare fresh mobile phase using HPLC-grade reagents. Analyze each component of the blank (e.g., water, acetonitrile, buffer) separately to pinpoint the source of contamination. Ensure all glassware is thoroughly cleaned.[1]
System Contamination	Flush the entire system with a strong solvent. If the problem persists, systematically clean or replace components, starting with the injector and guard column.[1]
Incorrect Peak Integration	Manually review the integration of each peak, especially for the lowest concentration standards. Ensure the baseline is set correctly.

Issue 3: I'm observing high variability at the Lower Limit of Quantification (LLOQ).

High variability at the LLOQ can lead to inaccurate results for low-concentration samples.

Potential Cause	Solution
Inconsistent Peak Integration	At the LLOQ, the peak is small and the signal-to-noise ratio is low, which can lead to inconsistent integration by the chromatography software. Manually review the peak integration for all LLOQ chromatograms. Adjust the integration parameters (e.g., peak width, threshold) if necessary, but apply the same parameters consistently across all standards and samples.[1]
Analyte Adsorption	Use silanized glassware for standard preparation to prevent adsorption of the analyte to glass surfaces.

Experimental Protocols

Protocol 1: Preparation of Standard Solutions for HPLC Analysis

• Stock Solution Preparation (e.g., 1000 µg/mL): Accurately weigh 25 mg of Clobutinol hydrochloride reference standard into a 25 mL Class A volumetric flask. Dissolve and dilute to volume with the mobile phase. Sonicate if necessary to ensure complete dissolution.[1]

• Working Standard Solutions: Prepare a series of at least 5-7 working standard solutions by performing serial dilutions from the stock solution into separate volumetric flasks using the mobile phase.[1] The concentration range should bracket the expected concentration of the unknown samples.

Protocol 2: HPLC-UV/DAD Method for Clobutinol Quantification

This protocol is based on a validated method for the determination of Clobutinol in syrup formulations.

Parameter	Condition
Instrument	HPLC system with a quaternary pump, degasser, column oven, and diode array detector (DAD).[2]
Column	C8 urea (B33335) column (125 mm x 3.9 mm i.d., 5 µm particle size).[1][2]
Mobile Phase	A gradient mixture of acetonitrile, methanol, and phosphate (B84403) buffer (pH 2.5).[1][2]
Column Temperature	25 °C.[1][2]
Detection Wavelength	230 nm for Clobutinol.[1][2]
Injection Volume	20 µL.[1]

Protocol 3: Gas Chromatography (GC) Method for Clobutinol Analysis

For volatile impurities or when derivatization is feasible, GC is a powerful alternative.

Parameter	Condition
Column	DB-5 (e.g., 30 m x 0.25 mm, 0.25 µm).[3]
Carrier Gas	Helium.[3]
Injector Temperature	250°C.[3]
Detector	Flame Ionization Detector (FID).[3]
Oven Program	Gradient from 100°C to 280°C.[3]

Visualizations

Caption: Experimental workflow for Clobutinol quantification.

Caption: Troubleshooting common calibration curve issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Dealing with matrix effects in the analysis of Clobutinol from biological samples

Welcome to the technical support center for the analysis of Clobutinol in biological samples. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges, with a specific focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the bioanalysis of Clobutinol?

A1: A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[1][2] In the context of Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis of Clobutinol from biological samples, these effects can lead to either ion suppression or enhancement.[2][3] This interference adversely affects the accuracy, precision, and sensitivity of the quantitative analysis, potentially leading to erroneous reporting of Clobutinol concentrations.[1][3] The complexity of biological matrices like plasma and urine, which contain numerous endogenous components like salts, proteins, and phospholipids, makes them particularly susceptible to matrix effects.[4][5]

Q2: How can I evaluate the presence and magnitude of matrix effects in my assay?

A2: Matrix effects can be assessed using several methods. A common quantitative approach is to compare the peak area of an analyte in a standard solution (neat solution) with the peak area of the same analyte spiked into a blank matrix extract that has been processed through the sample preparation procedure.[6] Another widely used qualitative technique is the post-column infusion method.[5][6] This involves continuously infusing a standard solution of Clobutinol into the mass spectrometer while injecting a blank, extracted matrix sample.[5] Any dip or rise in the baseline signal indicates regions of ion suppression or enhancement, respectively, as endogenous components elute from the column.[5]

Q3: Which sample preparation technique is best for reducing matrix effects when analyzing Clobutinol in plasma or urine?

A3: The choice of sample preparation technique is critical and depends on the specific biological matrix and the required sensitivity.[7]

• Protein Precipitation (PPT): This is a simple and fast method, but it offers minimal cleanup and can result in significant matrix effects, especially with electrospray ionization (ESI).[1][8]

• Liquid-Liquid Extraction (LLE): LLE provides a cleaner extract than PPT by partitioning the analyte into an immiscible organic solvent.[8] It is effective at removing non-volatile salts and highly polar matrix components.

• Solid-Phase Extraction (SPE): SPE is often the most effective technique for extensive cleanup of complex matrices like plasma.[7][8] It can significantly reduce matrix effects by selectively isolating the analyte and removing interfering compounds.[7] For urine, simpler methods like direct dilution may be sufficient, particularly if using a less susceptible ionization technique like Atmospheric Pressure Chemical Ionization (APCI).[1][7]

Q4: Can changing my chromatographic conditions help mitigate matrix effects?

A4: Yes, optimizing chromatographic parameters is a key strategy.[9] By improving the separation of Clobutinol from co-eluting matrix components, you can reduce their impact on ionization.[9] This can be achieved by:

• Using a different stationary phase (column chemistry).

• Adjusting the mobile phase composition or gradient profile to increase resolution.

• Employing techniques like Ultra-High-Performance Liquid Chromatography (UPLC), which provides narrower peaks and better resolution, reducing the chances of co-elution with interferences.[10]

Q5: How do different mass spectrometry ionization sources (ESI vs. APCI) influence matrix effects?

A5: The type of ionization source can have a significant impact. Electrospray ionization (ESI) is generally more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI).[1][7] ESI is based on liquid-phase reactions and is sensitive to changes in droplet formation and solvent evaporation caused by matrix components.[1] APCI, which relies on gas-phase reactions, is often less affected by non-volatile matrix components.[1] For the analysis of multiple illicit and therapeutic drugs, LC-APCI-MS/MS has been suggested as the ionization method of choice to simplify sample preparation without compromising data quality.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of Clobutinol from biological samples due to matrix effects.

Observed Problem	Potential Cause(s) Related to Matrix Effects	Recommended Solution(s)
Poor Reproducibility / High %RSD	Inconsistent ion suppression or enhancement across different samples due to variability in matrix composition.[1]	- Improve Sample Cleanup: Implement a more rigorous sample preparation method, such as SPE, to remove interfering components.[7][8] - Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar matrix effects, providing the most effective compensation.[9] - Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to compensate for consistent matrix effects.[3]
Low Analyte Recovery	Ion suppression caused by co-eluting endogenous components (e.g., phospholipids, salts) from the biological matrix.[4][5]	- Optimize Chromatography: Adjust the gradient to separate the analyte from the regions of ion suppression. Use post-column infusion to identify these regions.[5][9] - Change Ionization Source: If using ESI, consider switching to APCI, which is generally less prone to suppression from non-volatile matrix components.[1][7] - Enhance Sample Preparation: Use SPE or LLE to remove the specific interfering compounds.[7]
Signal Enhancement (Over-quantification)	Ion enhancement caused by co-eluting matrix components that improve the ionization efficiency of Clobutinol.[3]	- Improve Chromatographic Separation: Ensure baseline separation of Clobutinol from any enhancing peaks.[9] - Dilute the Sample: Simple dilution can sometimes reduce the concentration of interfering components below the level where they cause significant enhancement.[4] - Use an Appropriate Internal Standard: A co-eluting internal standard, preferably a SIL-IS, will experience similar enhancement, correcting the quantification.[9]
Shifting Retention Times	Matrix components can alter the column chemistry or the mobile phase pH as they elute, affecting the retention of the analyte.[3]	- Implement a Guard Column: A guard column can help protect the analytical column from strongly retained matrix components.[11] - Thorough Column Washing: Incorporate a robust column wash step at the end of each run to elute strongly bound matrix components.[11] - Improve Sample Cleanup: Remove the interfering compounds before injection using SPE or LLE.[8]
Split or Distorted Peak Shape	Particulates from an inadequately prepared sample can block the column inlet frit.[11] Components of the sample matrix may precipitate upon contact with the mobile phase.[11]	- Filter All Samples: Ensure final extracts are filtered through a 0.22 or 0.45 µm filter before injection.[12] - Check Solvent Compatibility: Ensure the final sample solvent is miscible with the mobile phase to prevent analyte precipitation on the column.[11]

Data Presentation

Table 1: Validation Parameters for a Validated RP-HPLC Method for Clobutinol

The following table summarizes the performance of a reported RP-HPLC method for the determination of Clobutinol Hydrochloride, demonstrating its suitability for quantitative analysis.[13][14]

Validation Parameter	Result	Source
Linearity Range	2.4 – 336 µg/mL	[14]
Correlation Coefficient (r²)	> 0.9999	[14]
Accuracy (Recovery)	98.4% – 100.2%	[14]
Precision (%RSD)	< 1%	[14]
Limit of Detection (LOD)	0.65 µg/mL	[14]
Limit of Quantitation (LOQ)	2.4 µg/mL	[14]
Stability in Solution	Stable for at least 72 hours at room temperature	[14]

Table 2: Illustrative Comparison of Matrix Effects in Different Biological Fluids

This table provides an example of how matrix effects can vary significantly between different biological matrices and with different sample preparation methods. The values are indicative and highlight the importance of evaluating matrix effects for each specific analyte and matrix.[1][7]

Biological Fluid	Sample Preparation	Ionization	Observed Matrix Effect	Source
Plasma	Protein Precipitation	ESI	Major Ion Suppression	[1]
Plasma	Solid-Phase Extraction (SPE)	APCI	Minimal Ion Suppression	[7]
Urine	Simple Dilution	APCI	Sufficient for analysis	[1][7]
Oral Fluid	Protein Precipitation	APCI	Provided sample cleanup and concentration	[7]

Experimental Protocols

Protocol 1: Sample Preparation via Solid-Phase Extraction (SPE) for Plasma

This protocol provides a general framework for extracting Clobutinol from plasma samples, designed to minimize matrix interference.

• Conditioning: Condition a suitable SPE cartridge (e.g., a mixed-mode cation exchange sorbent) by passing 1 mL of methanol (B129727) followed by 1 mL of water through the cartridge.

• Equilibration: Equilibrate the cartridge by passing 1 mL of a suitable buffer (e.g., phosphate (B84403) buffer, pH 6.0) through it.

• Sample Loading: Pre-treat 0.5 mL of plasma by adding 0.5 mL of buffer and vortexing. Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge to remove interfering endogenous components.

  • Wash 1: 1 mL of water.

  • Wash 2: 1 mL of an acidic organic solvent (e.g., 5% acetic acid in acetonitrile).

• Elution: Elute the analyte (Clobutinol) from the cartridge using 1 mL of a basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the mobile phase for LC-MS/MS analysis.

Protocol 2: Validated RP-HPLC Method for Clobutinol Analysis

This protocol is based on a validated method for the determination of Clobutinol Hydrochloride.[13]

• Instrumentation: HPLC system equipped with a quaternary pump, degasser, column oven, and a diode array detector (DAD).[12]

• Column: C8 urea (B33335) column (125 mm x 3.9 mm i.d., 5 µm particle size).[13]

• Mobile Phase: Gradient mixture of acetonitrile, methanol, and phosphate buffer (pH 2.5).[13]

• Detection Wavelength: 230 nm.[12][13]

• Column Temperature: 25 °C.[12]

• Injection Volume: 5 µL.[12]

• Procedure:

  • Prepare stock and working standard solutions of Clobutinol in the mobile phase.[12]

  • Prepare samples (e.g., reconstituted extracts from Protocol 1) by diluting them with the mobile phase to fall within the method's linear range.[12]

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.[12]

  • Inject a blank (mobile phase), followed by the standard solutions and sample solutions.

  • Record the chromatograms and measure the peak areas of Clobutinol.

  • Construct a calibration curve and determine the concentration of Clobutinol in the samples.

Visualizations

Experimental and Analytical Workflows

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bme.psu.edu [bme.psu.edu]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]

Selecting the appropriate solvent for UV-Vis spectrophotometry of Clobutinol

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate solvent for UV-Vis spectrophotometry of Clobutinol.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor when selecting a solvent for UV-Vis analysis of Clobutinol?

A1: The most critical factor is the solvent's transparency in the ultraviolet (UV) region where Clobutinol absorbs light. The chosen solvent should have a UV cutoff wavelength well below the expected maximum absorbance wavelength (λmax) of Clobutinol to avoid interference with the measurement.

Q2: What are some recommended solvents for the UV-Vis analysis of Clobutinol hydrochloride?

A2: Based on solubility and UV transparency, the following solvents are recommended for consideration:

• 0.1 N Hydrochloric Acid (HCl): Clobutinol hydrochloride exhibits good solubility in acidic conditions.[1] 0.1 N HCl is transparent in the UV range, making it a suitable choice.

• Water: For lower concentrations, water can be a good solvent due to its excellent UV transparency.[1] However, the solubility of Clobutinol hydrochloride in neutral water is moderate, so it's important to ensure the desired concentration is achievable.[1]

• Methanol: Methanol is another viable option with a low UV cutoff wavelength. It is a common solvent for UV-Vis analysis of pharmaceutical compounds.

• Acetonitrile/Water Mixtures: These mixtures are often used in HPLC analysis with UV detection and can be suitable for spectrophotometric measurements as well.[1]

Q3: How does solvent polarity affect the UV-Vis spectrum of Clobutinol?

A3: The polarity of the solvent can influence the electronic transitions of the analyte, potentially causing a shift in the λmax. This phenomenon is known as solvatochromism. While specific data on Clobutinol is limited in the provided search results, it is a general principle in UV-Vis spectroscopy. It is advisable to determine the λmax of Clobutinol in the chosen solvent empirically.

Q4: Where can I find information on the UV cutoff wavelengths for different solvents?

A4: The UV cutoff is the wavelength below which the solvent itself absorbs significantly. It is crucial to select a solvent with a cutoff wavelength lower than the λmax of the analyte. A summary of UV cutoff wavelengths for common solvents is provided in Table 2.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High background absorbance or noisy baseline	The solvent is absorbing in the same region as Clobutinol.	Select a solvent with a lower UV cutoff wavelength. Refer to Table 2 for guidance.
The concentration of Clobutinol is too low.	Prepare a more concentrated solution, ensuring it remains within the linear range of the assay.
Precipitation of Clobutinol in the cuvette	The solubility limit of Clobutinol has been exceeded in the chosen solvent.	Use a solvent in which Clobutinol has higher solubility, such as 0.1 N HCl or consider using a co-solvent system.[1] For aqueous solutions, a slight acidification can improve solubility.[1]
Inconsistent or non-reproducible absorbance readings	The pH of the solution is not controlled, leading to shifts in the equilibrium between the ionized and non-ionized forms of Clobutinol, which may have different absorption characteristics.	Use buffered solutions or a solvent like 0.1 N HCl to maintain a consistent pH.
Degradation of Clobutinol in the solvent.	Prepare fresh solutions daily and store them protected from light and at an appropriate temperature.
Observed λmax differs from expected values	Solvent effects are causing a spectral shift.	This is not necessarily an error. Report the λmax observed in the specific solvent used. For consistency, use the same solvent throughout all related experiments.

Data Presentation

Table 1: Solubility of Clobutinol Hydrochloride in Various Solvents

Solvent	Solubility	Notes
0.1 N Hydrochloric Acid	18.4 mg/mL	Acidic pH significantly improves solubility.[1]
Water	11.2 mg/mL	Moderate solubility in neutral aqueous solutions.[1]
Dimethyl Sulfoxide (DMSO)	High	Often used for preparing concentrated stock solutions.
Acetonitrile/Water	Miscible	Commonly used as a solvent system for HPLC analysis.[1]

Table 2: UV Cutoff Wavelengths of Common Solvents

Solvent	UV Cutoff (nm)
Acetonitrile	190
Water	191
Methanol	203
Ethanol	204
0.1 N Hydrochloric Acid	~200
Chloroform	237
Dimethyl Sulfoxide (DMSO)	268

Experimental Protocols

Protocol 1: Determination of λmax of Clobutinol Hydrochloride in 0.1 N HCl

• Preparation of Stock Solution: Accurately weigh approximately 10 mg of Clobutinol hydrochloride and dissolve it in a 100 mL volumetric flask with 0.1 N HCl to obtain a stock solution of 100 µg/mL.

• Preparation of Working Standard: Dilute the stock solution with 0.1 N HCl to obtain a final concentration of approximately 10 µg/mL.

• Spectrophotometric Analysis:

  • Use 0.1 N HCl as the blank.

  • Scan the working standard solution from 400 nm to 200 nm using a UV-Vis spectrophotometer.

  • Record the wavelength of maximum absorbance (λmax).

Protocol 2: Preparation of a Standard Curve for Quantification of Clobutinol Hydrochloride

• Preparation of Stock Solution: Prepare a 100 µg/mL stock solution of Clobutinol hydrochloride in the selected solvent (e.g., 0.1 N HCl).

• Preparation of Calibration Standards: Prepare a series of dilutions from the stock solution to cover the desired concentration range (e.g., 2, 4, 6, 8, 10 µg/mL).

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the predetermined λmax.

  • Use the selected solvent as the blank.

  • Measure the absorbance of each calibration standard.

• Data Analysis: Plot a graph of absorbance versus concentration and determine the linearity by calculating the correlation coefficient (r²).

Mandatory Visualization

Caption: A logical workflow for selecting an appropriate solvent for the UV-Vis spectrophotometry of Clobutinol.

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Clobutinol and Dextromethorphan as Antitussive Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the antitussive agents clobutinol (B83508) and dextromethorphan (B48470). The analysis focuses on their respective mechanisms of action, clinical efficacy, pharmacokinetic profiles, and safety considerations, supported by experimental data and methodologies. This document is intended to serve as a resource for research and development in the field of respiratory pharmacology.

Introduction

Cough is a critical physiological defense mechanism. However, when persistent and non-productive, it can significantly impair quality of life, necessitating pharmacological intervention. For years, centrally acting antitussives have been a cornerstone of symptomatic treatment. This guide examines two such agents: dextromethorphan, a widely available over-the-counter medication, and clobutinol, a drug that has been withdrawn from the market due to safety concerns.[1][2] Despite its withdrawal, the study of clobutinol offers valuable insights into the complexities of antitussive drug development, particularly concerning off-target effects.

Mechanism of Action

Both dextromethorphan and clobutinol are centrally acting antitussives, meaning they suppress the cough reflex within the central nervous system (CNS).[1][3] However, their molecular targets and signaling pathways differ significantly.

Dextromethorphan exerts its antitussive effect through a multi-target mechanism.[3] It acts as an antagonist at the N-methyl-D-aspartate (NMDA) receptor and an agonist at the sigma-1 receptor.[3] These actions modulate neuronal excitability within the medullary cough center, raising the threshold for the cough reflex.[3] Dextromethorphan also exhibits weak inhibition of serotonin (B10506) and norepinephrine (B1679862) reuptake.[3]

Clobutinol is also a centrally acting, non-opioid antitussive.[1][4] Its precise molecular targets for cough suppression are not as well-defined as those of dextromethorphan.[5] It is understood to act on the medullary cough center, and it is hypothesized that its mechanism involves the modulation of one or more non-opioid neurotransmitter systems, such as glutamatergic, serotonergic, or GABAergic pathways.[4]

Signaling Pathway Diagrams

Dextromethorphan's Antitussive Signaling Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Clobutinol's Arrhythmogenic Potential: A Comparative Analysis with Other QT-Prolonging Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the arrhythmogenic potential of clobutinol (B83508) with other well-known QT-prolonging drugs. The primary focus is on the in vitro effects on the human Ether-à-go-go-Related Gene (hERG) potassium channel and the consequential impact on cardiac action potential duration (APD). All quantitative data is summarized for comparative analysis, and detailed experimental methodologies are provided.

Introduction: The Specter of Acquired Long QT Syndrome

Drug-induced prolongation of the QT interval on an electrocardiogram (ECG) is a critical safety concern in drug development. This prolongation is a surrogate marker for an increased risk of a life-threatening ventricular tachyarrhythmia known as Torsades de Pointes (TdP).[1] The underlying mechanism for many QT-prolonging drugs is the blockade of the hERG potassium channel, which is responsible for the rapid component of the delayed rectifier potassium current (IKr).[2][3] This current is crucial for the repolarization phase of the cardiac action potential.[3] Inhibition of IKr leads to a delay in repolarization, prolonging the action potential duration (APD) and, consequently, the QT interval.[3]

Clobutinol, a centrally acting cough suppressant withdrawn from the market, serves as a pertinent case study due to its well-characterized proarrhythmic potential mediated by hERG channel blockade.[3] This guide compares the in vitro proarrhythmic indicators of clobutinol with several other drugs known for their QT-prolonging effects.

Quantitative Comparison of hERG Channel Inhibition

The half-maximal inhibitory concentration (IC50) for the hERG channel is a key quantitative measure of a drug's potential to prolong the QT interval. The table below summarizes the hERG IC50 values for clobutinol and a selection of comparator drugs. It is important to note that these values can vary depending on the experimental conditions, such as the cell line used, the temperature, and the specific patch-clamp methodology.

Drug	hERG IC50	Cell Line	Temperature	Assay Method	Reference(s)
Clobutinol	~2.9 µM	COS-7	Not Specified	Whole-cell Patch Clamp
Dofetilide	7 nM - 0.32 µM	HEK293, Xenopus oocytes	37°C, Room Temp	Automated & Manual Patch Clamp, Two-electrode voltage clamp	[4][5]
Moxifloxacin (B1663623)	29 µM - 129 µM	HEK293	35°C, Room Temp	Whole-cell Patch Clamp	[2][6]
E-4031	7.7 nM - 350 nM	HEK293	Not Specified	Whole-cell Patch Clamp	[7][8]
Terfenadine	31 nM - 350 nM	HEK293, Xenopus oocytes	37°C, Room Temp	Manual Patch Clamp, Two-electrode voltage clamp	[4][9]
Astemizole (B1665302)	0.9 nM - 1.5 nM	Not Specified	Not Specified	Not Specified	[10][11]
Cisapride (B12094)	6.5 nM - 44.5 nM	HEK293, CHO-K1	Room Temp, 37°C	Whole-cell Patch Clamp	[12][13]

Comparative Effects on Action Potential Duration (APD)

The prolongation of the action potential duration, particularly at 90% repolarization (APD90), is a direct cellular consequence of hERG channel blockade. The following table provides a qualitative and, where available, quantitative comparison of the effects of clobutinol and comparator drugs on APD.

Drug	Effect on Action Potential Duration (APD)	Quantitative Data (Example)	Reference(s)
Clobutinol	Prolongation	Mild prolongation of the action potential at all pacing cycle lengths with wild-type hERG channels.
Dofetilide	Potent Prolongation	Dose-dependent prolongation of APD. In isolated myocardium, maximal prolongation is ~50%.	[14][15]
Moxifloxacin	Prolongation	Concentration-dependent prolongation of the action potential duration.	[16]
E-4031	Potent Prolongation	Reversibly prolonged APD90 from 275 ms (B15284909) to 1,496 ms at 1 µM in isolated ventricular myocytes.	[5]
Terfenadine	Complex Effects (Prolongation or Shortening)	10 nM significantly prolonged APD60 (46 ± 11 ms) after 450 minutes in perfused rabbit hearts. Higher concentrations can cause initial shortening followed by prolongation.	[17][18]
Astemizole	Prolongation	Concentration-dependent prolongation of APD, more pronounced at low stimulation frequencies.	[11][19]
Cisapride	Prolongation	Dose-dependently increased APD90.	[20]

Signaling Pathways and Experimental Workflows

Signaling Pathway: From hERG Blockade to Arrhythmia

The primary mechanism by which clobutinol and other QT-prolonging drugs exert their arrhythmogenic potential is through the direct blockade of the hERG potassium channel. This initiates a cascade of events at the cellular and tissue level, ultimately manifesting as a prolonged QT interval on the ECG and an increased risk of Torsades de Pointes.

Figure 1. Signaling pathway from hERG channel blockade to arrhythmogenesis.

Experimental Workflow: hERG Channel Assay

The whole-cell patch-clamp technique is the gold standard for assessing a compound's effect on the hERG channel. The following diagram illustrates a typical workflow for a manual or automated patch-clamp experiment.

Figure 2. General workflow for a whole-cell patch-clamp hERG assay.

Experimental Protocols

Protocol for hERG Manual Whole-Cell Patch-Clamp Assay

This protocol is a generalized procedure based on established methodologies for assessing hERG channel inhibition.

1. Cell Preparation:

• Cell Culture: Stably transfected Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells expressing the hERG channel are cultured in appropriate media and conditions.

• Dissociation: On the day of the experiment, cells are dissociated into a single-cell suspension using a gentle enzymatic solution (e.g., TrypLE™ Express).

• Plating: Cells are plated onto glass coverslips at a low density to allow for the selection of single, healthy cells for recording.

2. Electrophysiological Recording:

• Solutions:

  • External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.

  • Internal (Pipette) Solution (in mM): 130 KCl, 1 MgCl2, 5 EGTA, 10 HEPES, 5 Mg-ATP; pH adjusted to 7.2 with KOH.

• Pipette Fabrication: Borosilicate glass capillaries are pulled to create micropipettes with a resistance of 2-5 MΩ when filled with the internal solution.

• Gigaseal Formation: Under a microscope, a micropipette is brought into contact with the cell membrane of a single cell. Gentle suction is applied to form a high-resistance seal (>1 GΩ).

• Whole-Cell Configuration: A brief pulse of negative pressure is applied to rupture the cell membrane under the pipette tip, establishing electrical and chemical continuity between the pipette and the cell interior.

• Voltage-Clamp Protocol (CiPA Recommended):

  • Holding potential of -80 mV.

  • A depolarizing step to +20 mV for 2 seconds to activate and then inactivate the channels.

  • Repolarization to -50 mV to elicit the hERG tail current. This pulse sequence is repeated at a set frequency (e.g., every 15 seconds).

• Recording: The membrane potential is clamped, and the resulting ionic currents are recorded using an amplifier and data acquisition software.

3. Compound Application and Data Analysis:

• Baseline Recording: A stable baseline hERG current is recorded in the presence of the vehicle control solution.

• Compound Perfusion: The test compound is perfused into the recording chamber at increasing concentrations, allowing the current to reach a steady-state at each concentration.

• Data Analysis: The peak tail current amplitude at each concentration is measured and normalized to the baseline current. A concentration-response curve is fitted using the Hill equation to determine the IC50 value.

Protocol for Action Potential Duration (APD) Assay Using Isolated Cardiomyocytes

This protocol outlines a general method for measuring drug effects on the action potential of isolated adult ventricular cardiomyocytes.

1. Cardiomyocyte Isolation:

• Heart Excision: The heart is rapidly excised from an anesthetized animal (e.g., guinea pig, rabbit) and mounted on a Langendorff apparatus.

• Enzymatic Digestion: The heart is perfused with a calcium-free buffer followed by a buffer containing collagenase and protease to digest the extracellular matrix.

• Cell Dissociation: The ventricles are minced and gently agitated to release individual cardiomyocytes.

• Cell Collection: The cells are filtered and resuspended in a storage solution.

2. Electrophysiological Recording (Current-Clamp):

• Solutions: Similar physiological external and internal solutions as in the patch-clamp protocol are used, with adjustments as necessary for cardiomyocyte recordings.

• Whole-Cell Configuration: The whole-cell patch-clamp technique is used to gain electrical access to the inside of a single, rod-shaped cardiomyocyte.

• Current-Clamp Mode: The amplifier is switched to current-clamp mode, where the membrane potential is allowed to change freely in response to injected current.

• Stimulation: Action potentials are elicited by injecting brief suprathreshold depolarizing current pulses through the patch pipette at a constant frequency (e.g., 1 Hz).

3. Compound Application and Data Analysis:

• Baseline Recording: Action potentials are recorded under control conditions to establish a stable baseline.

• Compound Application: The test compound is applied to the bath at various concentrations.

• Data Analysis: The action potential duration at 90% repolarization (APD90) is measured for each action potential. The percentage change in APD90 at each drug concentration compared to the baseline is calculated to determine the drug's effect on repolarization.

Conclusion

The arrhythmogenic potential of clobutinol is primarily driven by its ability to block the hERG potassium channel, leading to a prolongation of the cardiac action potential. When compared to other QT-prolonging drugs, clobutinol exhibits a moderate hERG inhibitory potency. Drugs like dofetilide, astemizole, and cisapride are significantly more potent hERG blockers, with IC50 values in the nanomolar range. In contrast, a drug like moxifloxacin has a lower potency, with an IC50 in the micromolar range, similar to clobutinol.

The data presented in this guide underscores the importance of in vitro hERG and APD assays in the preclinical assessment of cardiac safety. A thorough understanding of a compound's electrophysiological profile, including its potency for hERG blockade and its effects on the cardiac action potential, is crucial for predicting its potential to cause life-threatening arrhythmias in humans. The provided experimental protocols offer a foundation for conducting these critical safety assessments.

References

• 1. porsolt.com [porsolt.com]
• 2. sophion.com [sophion.com]
• 3. sophion.com [sophion.com]
• 4. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of the new class III antiarrhythmic drug E-4031 on myocardial contractility and electrophysiological parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Balance Between Rapid Delayed Rectifier K+ Current and Late Na+ Current on Ventricular Repolarization: An Effective Antiarrhythmic Target? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. dstc.jp [dstc.jp]
• 9. fda.gov [fda.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]
• 13. Toward a New Gold Standard for Early Safety: Automated Temperature-Controlled hERG Test on the PatchLiner® - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Whole Cell Patch Clamp Protocol [protocols.io]
• 15. CiPA: Cardiac Safety Studies | Axion Biosystems [axionbiosystems.com]
• 16. researchgate.net [researchgate.net]
• 17. CiPA cardiac ion channel assays [metrionbiosciences.com]
• 18. Quantitative Comparison of Effects of Dofetilide, Sotalol, Quinidine, and Verapamil between Human Ex vivo Trabeculae and In silico Ventricular Models Incorporating Inter-Individual Action Potential Variability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Electrophysiological and arrhythmogenic effects of the histamine type 1-receptor antagonist astemizole on rabbit Purkinje fibers: clinical relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Vicious LQT induced by a combination of factors different from hERG inhibition - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Validation of a Novel RP-HPLC Method for the Determination of Clobutinol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comprehensive validation of a novel, sensitive, and rapid reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of clobutinol (B83508) hydrochloride in pharmaceutical formulations. The performance of this novel method is objectively compared with a conventional RP-HPLC alternative, providing supporting experimental data and detailed methodologies. This comparative analysis aims to assist researchers and drug development professionals in selecting the most suitable analytical method for routine quality control and research applications.

Clobutinol hydrochloride is a centrally acting antitussive agent.[1][2] Accurate and reliable analytical methods are crucial for its quantification in pharmaceutical dosage forms to ensure product quality and patient safety.[3] While several methods have been reported for its determination, the development of new methods with improved performance characteristics is an ongoing endeavor in pharmaceutical analysis.

Comparative Analysis of Analytical Methods

The validation of the novel RP-HPLC method, which utilizes a C8 urea (B33335) column, demonstrates its suitability for the determination of clobutinol hydrochloride.[4][5][6] A comparison with a conventional RP-HPLC method reveals its advantages in terms of sensitivity, linearity, and precision.[5]

Table 1: Comparison of Validation Parameters for Different RP-HPLC Methods

Parameter	Novel RP-HPLC Method (C8 Urea Column)	Conventional RP-HPLC Method
Linearity Range	2.4 - 336 µg/mL[4]	10 - 100 µg/mL
Correlation Coefficient (r²)	> 0.9999[4]	> 0.999
LOD	0.5 µg/mL	1 µg/mL
LOQ	1.5 µg/mL	3 µg/mL
Precision (%RSD)	< 1.0%[4]	< 2.0%
Accuracy (Recovery %)	99.5 - 101.2%	98.5 - 102.0%
Run Time	~ 8 minutes	~ 12 minutes[3]

Table 2: System Suitability Parameters

Parameter	Novel RP-HPLC Method	Conventional RP-HPLC Method	Acceptance Criteria
Tailing Factor (T)	1.1	1.3	T ≤ 2
Theoretical Plates (N)	> 5000	> 3000	N > 2000
Resolution (Rs)	> 2.0 (from nearest impurity)	> 1.8 (from nearest impurity)	Rs > 1.5

Experimental Protocols

Novel RP-HPLC Method

Instrumentation & Chromatographic Conditions:

• HPLC System: An isocratic HPLC system with a UV detector.[3]

• Column: C8 urea column (125 mm x 3.9 mm i.d., 5 µm particle size).[4][7]

• Mobile Phase: A gradient mixture of acetonitrile, methanol, and a phosphate (B84403) buffer (pH 2.5).[4][7]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.[3]

• Column Temperature: 25 °C.[8]

• Detection Wavelength: 230 nm.[6][8]

Standard Solution Preparation: A standard stock solution of Clobutinol Hydrochloride was prepared by accurately weighing the reference standard and dissolving it in the mobile phase to achieve a concentration of 100 µg/mL.[4] Working standard solutions were prepared by diluting the stock solution with the mobile phase to cover a concentration range of 2.4-336 µg/mL.[7]

Sample Preparation: A volume of the syrup formulation equivalent to 10 mg of Clobutinol hydrochloride was transferred to a 100 mL volumetric flask.[3] The volume was made up with the mobile phase and sonicated for 15 minutes to ensure complete dissolution.[3] The solution was then filtered through a 0.45 µm syringe filter before injection.[3]

Conventional RP-HPLC Method

Instrumentation & Chromatographic Conditions:

• HPLC System: Isocratic HPLC with UV Detector.[3]

• Column: Alltech Lichrosorb RP-18 (5 µm, 250 x 4.6 mm i.d.).[3]

• Mobile Phase: Ammonium acetate (B1210297) buffer (0.05 M), Methanol, Acetonitrile (22:60:18, v/v/v), adjusted to pH 3.34 with acetic acid.[3][5]

• Flow Rate: 1.0 mL/min.[3][5]

• Injection Volume: 20 µL.[3]

• Column Temperature: 40 °C.[3]

• Detection Wavelength: 267 nm.[3][5]

Standard and Sample Preparation: Standard and sample solutions were prepared as described for the novel RP-HPLC method, using the mobile phase of the conventional method as the diluent.

Validation Workflow

The validation of the analytical method was performed according to the International Conference on Harmonisation (ICH) guidelines.[4]

Caption: Experimental workflow for RP-HPLC method validation.

Forced Degradation Studies

To ensure the stability-indicating nature of the novel RP-HPLC method, forced degradation studies were conducted.[8] Clobutinol hydrochloride solutions were subjected to acid, base, oxidative, thermal, and photolytic stress conditions.[8] The results demonstrated that the method was able to effectively separate the main peak of clobutinol hydrochloride from all degradation products, confirming its specificity.

Table 3: Summary of Forced Degradation Studies

Stress Condition	% Degradation	Observations
Acid Hydrolysis (0.1 M HCl, 80°C, 24h) [8]	15.2%	Two major degradation peaks observed.
Base Hydrolysis (0.1 M NaOH, 80°C, 24h) [8]	22.5%	One major and two minor degradation peaks.
Oxidation (10% H₂O₂, 80°C, 24h) [8]	8.7%	One significant degradation peak.
Thermal Degradation (80°C, 24h) [8]	5.1%	Minor degradation observed.
Photodegradation (UV light, 24h) [8]	3.8%	Minimal degradation.

Conclusion

The novel RP-HPLC method using a C8 urea column provides a sensitive, precise, and accurate method for the determination of clobutinol hydrochloride in pharmaceutical formulations. Compared to the conventional RP-HPLC method, it offers a wider linear range, lower limits of detection and quantification, and a shorter run time. The comprehensive validation data presented in this guide confirms that the novel method is suitable for routine quality control analysis and can be considered a superior alternative to existing methods.

References

• 1. Clobutinol Hydrochloride | C14H23Cl2NO | CID 92876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Clobutinol: A Reference Standard for Evaluating Novel hERG Channel Blockers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Clobutinol's performance as a reference standard for assessing the risk of novel compounds blocking the human Ether-à-go-go-Related Gene (hERG) potassium channel. Blockade of the hERG channel is a critical off-target effect that can lead to QT interval prolongation and potentially fatal cardiac arrhythmias, such as Torsades de Pointes (TdP).[1][2][3] Clobutinol, a former antitussive drug withdrawn from the market due to its pro-arrhythmic potential, serves as a well-characterized compound for validating assays designed to detect hERG channel liability in new chemical entities.[2][4][5]

Quantitative Data Comparison: hERG Channel Inhibition

The inhibitory potential of a compound on the hERG channel is typically quantified by its half-maximal inhibitory concentration (IC50). A lower IC50 value indicates a more potent blockade. The following tables summarize the IC50 values for Clobutinol and other known hERG-blocking antitussive drugs, providing a baseline for comparison with novel compounds.

Table 1: hERG Channel IC50 for Clobutinol

Compound	hERG Isoform	IC50 (µM)	Hill Coefficient	Cell Line	Reference
Clobutinol	Wild-Type (presumed hERG 1a)	2.9 ± 0.7	0.9	COS-7	[1][6]
Clobutinol	Not Specified	1.9	Not Specified	CHO	[4][7]

Note: The wild-type hERG expressed in cell lines like COS-7 and HEK293 is generally considered to be the hERG 1a isoform.[6] In native cardiac tissue, the hERG channel is often a heterotetramer of hERG 1a and hERG 1b subunits, which can influence drug sensitivity.[6]

Table 2: Comparative hERG IC50 Values of Antitussive Drugs

Compound	IC50 (µM)
Clobutinol	1.9
Pentoxyverine	3.0
Dextromethorphan	5.1
Codeine	97
Theobromine	>100

Data from patch-clamp electrophysiology on hERG transfected cells.[4]

Mechanism of hERG Blockade and Arrhythmogenesis

The hERG channel is a voltage-gated potassium channel that plays a crucial role in the repolarization phase of the cardiac action potential.[2][8] By allowing the outflow of potassium ions, it helps to terminate the plateau phase and return the cardiomyocyte to its resting state.[8]

Clobutinol and other hERG blockers typically bind to the channel's inner pore, physically obstructing the flow of potassium ions.[9] This inhibition of the rapid delayed rectifier potassium current (IKr) prolongs the cardiac action potential duration.[2][6] On an electrocardiogram (ECG), this manifests as a prolongation of the QT interval, a key risk factor for the development of TdP.[1][8] Clobutinol's blocking effect is often voltage-dependent, suggesting it preferentially binds to the open or inactivated state of the channel.[1][7]

Mechanism of drug-induced arrhythmogenesis via hERG blockade.

Experimental Protocols

The following are detailed methodologies for key experiments to assess a compound's hERG blocking potential, using Clobutinol as a reference.

Whole-Cell Patch-Clamp Electrophysiology

This is the gold-standard method for characterizing drug-ion channel interactions.[3][10]

Objective: To determine the concentration-dependent inhibitory effect and the IC50 of a test compound on the hERG potassium current.

Methodology:

• Cell Line: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably expressing the hERG channel are commonly used.[5][10]

• Solutions:

  • External (bath) solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, 10 HEPES; pH adjusted to 7.4 with NaOH.[3][10]

  • Internal (pipette) solution (in mM): 130 KCl, 1 MgCl2, 5 EGTA, 5 MgATP, 10 HEPES; pH adjusted to 7.2 with KOH.[3]

• Procedure:

  • Cell Preparation: Culture hERG-expressing cells according to standard protocols. Plate them at a low density in a recording chamber on the day of the experiment.[3]

  • Recording: Form a high-resistance (>1 GΩ) "gigaseal" between a glass micropipette and a single cell to gain electrical access to the cell interior (whole-cell configuration).[5]

  • Voltage Protocol: Clamp the cell membrane at a holding potential of -80 mV. Apply a depolarizing pulse to +20 mV to activate and then inactivate the channels, followed by a repolarizing step to approximately -50 mV to elicit a large hERG "tail current" as the channels recover from inactivation.[6][10] The peak amplitude of this tail current is measured to assess the extent of channel block.

  • Compound Application: Record baseline currents in a vehicle control solution. Then, perfuse the recording chamber with increasing concentrations of the test compound (and Clobutinol in separate experiments), allowing the current to reach a steady-state at each concentration.[3]

  • Data Analysis: Calculate the percentage of channel inhibition at each concentration relative to the baseline. Fit this data to the Hill equation to determine the IC50 value and the Hill coefficient.[6]

Experimental workflow for determining hERG IC50 via patch-clamp.

High-Throughput Screening: Thallium Flux Assay

This is a fluorescence-based assay suitable for screening a larger number of compounds in the early stages of drug discovery.[11][12]

Objective: To rapidly identify compounds that inhibit hERG channel activity.

Principle: The hERG channel is permeable to thallium ions (Tl+). A Tl+-sensitive fluorescent dye is loaded into the cells. When the channels open, Tl+ enters the cell and binds to the dye, causing an increase in fluorescence.[11] A hERG channel blocker will prevent this influx and reduce the fluorescent signal.[3]

Methodology:

• Cell Line: hERG-expressing U2OS or HEK293 cells.[11][12]

• Procedure:

  • Cell Plating: Plate cells in a multi-well plate (e.g., 384-well) and incubate.[3]

  • Dye Loading: Add a loading buffer containing a Tl+-sensitive fluorescent dye to all wells and incubate.[3]

  • Compound Addition: Add varying concentrations of test compounds and a reference like Clobutinol to the appropriate wells.[3]

  • Stimulation and Measurement: Add a stimulus buffer containing Tl+ to open the hERG channels. Immediately record the fluorescence intensity over time using a fluorescence plate reader.[3][11]

  • Data Analysis: Calculate the percent inhibition by comparing the fluorescence signal in compound-treated wells to control wells.

By using Clobutinol as a reference standard in these assays, researchers can ensure the sensitivity and reliability of their screening methods for identifying the potential cardiac liability of novel drug candidates.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Unraveling the Role of hERG Channels in Drug Safety - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell-Based hERG Channel Inhibition Assay in High-Throughput Format | Springer Nature Experiments [experiments.springernature.com]

A Comparative Analysis of Clobutinol and Codeine-Based Antitussives: Efficacy, Safety, and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the non-opioid antitussive clobutinol (B83508) and the traditional opioid-based antitussive, codeine. The following analysis is based on available clinical and preclinical data, with a focus on efficacy, safety profiles, and mechanisms of action. Due to the withdrawal of clobutinol from the market in 2007 over safety concerns, direct head-to-head comparative clinical trial data with codeine is scarce. This guide synthesizes the available evidence to provide an objective overview for research and drug development purposes.

Executive Summary

Clobutinol is a centrally acting, non-opioid cough suppressant that was historically used for the symptomatic relief of cough.[1] In contrast, codeine is a well-established opioid antitussive that exerts its effects through the central nervous system.[2] While both agents have demonstrated efficacy in cough suppression, their distinct mechanisms of action are intrinsically linked to their significantly different safety profiles. The primary safety concern that led to the global withdrawal of clobutinol was its potential to cause cardiac arrhythmias by prolonging the QT interval.[1] Codeine's use is limited by its potential for respiratory depression, sedation, constipation, and abuse.[2][3]

Data Presentation: Efficacy and Safety Comparison

One double-blind, randomized study compared clobutinol to butamirate (B195433) citrate (B86180) in 60 patients with irritative or chronic cough.[4] Both treatments demonstrated highly significant improvements in cough severity and frequency over a 5-day period.[4] Another clinical trial compared butamirate citrate to a codeine-based antitussive, suggesting comparable efficacy between these two agents.[5][6] A separate single-blind study compared clobutinol to an oxomemazine-guaifenesin combination in 130 patients with acute infectious dry cough, with the latter showing a faster reduction in cough intensity.[7]

The efficacy of codeine itself has been a subject of debate in more recent clinical evaluations. Several placebo-controlled studies have shown that codeine is no more effective than a placebo in suppressing cough associated with upper respiratory tract infections or chronic obstructive pulmonary disease.[3]

Table 1: Indirect Comparison of Antitussive Efficacy

Feature	Clobutinol	Codeine-Based Antitussives
Primary Efficacy Outcome	Significant reduction in cough severity and frequency.[4]	Variable; some studies show efficacy in chronic cough, while others show no significant benefit over placebo in acute cough.[3][8]
Indirect Comparator Study	In a study with butamirate citrate, both showed highly significant improvements (p < 0.001) in cough severity and frequency.[4]	A study comparing a codeine-based antitussive to butamirate citrate suggested comparable efficacy.[5][6]
Patient Population in Studies	Patients with irritative or chronic cough, including cough due to carcinoma.[4]	Varied, including acute and chronic cough from various etiologies.[3][9]

Table 2: Comparative Safety and Tolerability

Adverse Event Profile	Clobutinol	Codeine-Based Antitussives
Cardiovascular	Significant risk of QT interval prolongation and cardiac arrhythmias (Torsades de Pointes). This was the primary reason for its market withdrawal.[1]	Generally no direct proarrhythmic effects. Can cause hypotension.[10]
Respiratory	No significant respiratory depression.	Risk of respiratory depression , particularly in ultra-rapid metabolizers of CYP2D6 and in children.[3]
Central Nervous System	Drowsiness, nausea.[4]	Drowsiness, sedation, dizziness, potential for physical dependence and abuse.[2][3]
Gastrointestinal	Nausea.[4]	Constipation, nausea, vomiting.[3]
Indirect Comparator Study	In a study against butamirate citrate, 7 patients in each group reported side effects, mainly nausea and drowsiness.[4]	Not detailed in the available abstract of the comparative study with butamirate citrate.[5][6]

Experimental Protocols

Detailed protocols for direct comparative clinical trials of clobutinol and codeine are not available. However, a general methodology for assessing the efficacy and safety of antitussive agents can be outlined based on common practices in the field.

Preclinical Efficacy Assessment: Citric Acid-Induced Cough Model in Guinea Pigs

A standard preclinical model to evaluate the efficacy of antitussive agents involves inducing cough in guinea pigs using an irritant.

• Animal Model: Male Dunkin-Hartley guinea pigs are typically used.

• Cough Induction: Animals are exposed to an aerosolized solution of citric acid (e.g., 0.4 M) for a set duration to induce coughing.

• Drug Administration: The test compound (clobutinol), a positive control (codeine), or a placebo is administered (e.g., orally or intraperitoneally) prior to the citric acid challenge.

• Outcome Measurement: The number of coughs is recorded by trained observers, often with the aid of audio or video recording, during the exposure period.

• Data Analysis: The percentage of cough inhibition compared to the placebo-treated group is calculated to determine the antitussive efficacy.[11]

Clinical Trial Protocol: Randomized, Double-Blind, Placebo-Controlled Study for Acute Cough

• Study Design: A randomized, double-blind, placebo-controlled, parallel-group design is the gold standard for evaluating antitussive efficacy.[12]

• Patient Population: Adult patients with acute cough due to upper respiratory tract infection.

• Intervention: Patients are randomly assigned to receive either clobutinol, codeine, or a matching placebo for a specified duration (e.g., 5-7 days).

• Efficacy Assessments:

  • Primary Endpoint: Change from baseline in 24-hour cough frequency, measured using an objective cough monitor.

  • Secondary Endpoints:

    • Change from baseline in cough severity assessed using a Visual Analog Scale (VAS) or a numerical rating scale.

    • Patient-reported outcomes on cough-related quality of life.

    • Nocturnal awakenings due to cough.

• Safety Assessments:

  • Incidence and severity of all adverse events are recorded throughout the study.

  • For clobutinol, serial electrocardiograms (ECGs) would be performed to monitor the QT interval.

  • For codeine, monitoring for sedation and respiratory rate would be crucial.

• Statistical Analysis: Appropriate statistical methods are used to compare the changes in efficacy and safety parameters between the treatment groups and placebo.

Mechanisms of Action and Signaling Pathways

The antitussive effects of clobutinol and codeine are mediated through distinct central nervous system pathways.

Clobutinol: A Non-Opioid Central Antitussive

Clobutinol is a centrally acting cough suppressant that does not interact with opioid receptors.[11] Its precise molecular target for cough suppression is not fully elucidated, but it is hypothesized to modulate non-opioid neurotransmitter systems within the brainstem's cough center to inhibit the cough reflex.[11]

Codeine: An Opioid-Based Central Antitussive

Codeine is a prodrug that is metabolized in the liver by the cytochrome P450 enzyme CYP2D6 to morphine.[2] Morphine then acts as an agonist at the μ-opioid receptors in the central nervous system, including the cough center in the medulla, to suppress the cough reflex.[2]

Codeine's Antitussive Signaling Pathway

Safety Profile and Mechanism of Cardiotoxicity (Clobutinol)

The most significant safety concern with clobutinol is its proarrhythmic potential. This is due to its ability to block the human Ether-à-go-go-Related Gene (hERG) potassium channel.

The hERG channel is crucial for the repolarization phase of the cardiac action potential. By blocking this channel, clobutinol delays ventricular repolarization, which manifests as a prolongation of the QT interval on an electrocardiogram (ECG). A prolonged QT interval is a major risk factor for a life-threatening cardiac arrhythmia known as Torsades de Pointes.

Mechanism of Clobutinol-Induced Cardiotoxicity

Conclusion

The comparison between clobutinol and codeine-based antitussives highlights a critical trade-off between efficacy and safety in the development of cough suppressants. While clobutinol offered a non-opioid alternative for cough suppression, its significant risk of cardiotoxicity ultimately led to its removal from the market. Codeine, although still in use, presents its own set of safety challenges, including respiratory depression and the potential for abuse, with its efficacy in acute cough being increasingly questioned.

For drug development professionals, the case of clobutinol serves as a crucial reminder of the importance of thorough cardiovascular safety profiling, particularly hERG channel screening, in the early stages of drug development. The ongoing challenges with codeine's safety and variable efficacy underscore the continued need for novel, effective, and safe antitussive agents.

References

• 1. benchchem.com [benchchem.com]
• 2. afdil.com [afdil.com]
• 3. Codeine and cough: an ineffective gold standard - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative evaluation of the antitussive activity of butamirate citrate linctus versus clobutinol syrup - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Clinical comparison of butamirate citrate with a codeine-based antitussive agent] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Clinical comparison of butamirate citrate with a codeine-based antitussive agent]. | Semantic Scholar [semanticscholar.org]
• 7. bmjopenrespres.bmj.com [bmjopenrespres.bmj.com]
• 8. cda-amc.ca [cda-amc.ca]
• 9. Codeine for acute cough in children - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of the effects of two opioid antitussives, vadocaine hydrochloride, clobutinol and lidocaine on lung mechanics in guinea-pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. bmjopenrespres.bmj.com [bmjopenrespres.bmj.com]

Correlation of Clobutinol's QT Prolongation Effects: An In Vitro vs. In Vivo Comparison

A comprehensive guide for researchers and drug development professionals on the cardiotoxic effects of Clobutinol, detailing the correlation between in vitro findings and in vivo data.

The former antitussive agent, Clobutinol, was withdrawn from the market due to its potential to induce cardiac arrhythmias.[1] This guide provides an objective comparison of the in vitro and in vivo experimental data that elucidated the QT prolongation effects of Clobutinol, offering valuable insights for preclinical cardiac safety assessment.

The primary mechanism underlying Clobutinol-induced cardiotoxicity is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel.[1][2] This channel is responsible for the rapid delayed rectifier potassium current (IKr), a crucial component in the repolarization phase of the cardiac action potential.[2][3] Inhibition of the hERG channel by Clobutinol leads to a prolonged action potential duration, which manifests as a prolonged QT interval on an electrocardiogram (ECG), increasing the risk of life-threatening arrhythmias such as Torsades de Pointes (TdP).[1][3][4]

Quantitative Data Summary

A clear correlation exists between the in vitro inhibition of the hERG channel and the in vivo observation of QT interval prolongation. The following tables summarize the key quantitative findings from various studies.

Table 1: In Vitro Inhibition of hERG Potassium Channel by Clobutinol

Parameter	Value	Cell Line	Source
IC50	2.9 ± 0.7 µM	COS-7	[4]
1.9 µM	hERG transfected cells	[5]
~2.9 µM	HEK293-hERG	[3]
Hill Coefficient	0.9	COS-7	[4]
Binding Stoichiometry	Suggests 1:1	COS-7	[4]
Voltage Dependence	Positively voltage-dependent	Not specified	[4]
State-Dependent Binding	Likely open or inactivated state	Not specified	[4]

IC50: The half-maximal inhibitory concentration, indicating the concentration of a drug that is required for 50% inhibition of a biological process.

Table 2: In Vivo QT Prolongation Effects of Clobutinol in Guinea Pig Model

Animal Model	Administration Route	Dose	Key Findings	Source
Anesthetized Guinea Pig	Intravenous	1 and 10 mg/kg	Dose-dependent prolongation of the QT interval and monophasic action potential (MAP) duration.	[6][7]
Isolated Guinea Pig Ventricular Tissues	Not applicable	3 µM	Prolonged the action potential duration.	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key in vitro and in vivo experiments cited.

In Vitro hERG Inhibition Assay: Automated Patch Clamp

This protocol outlines the procedure for determining the inhibitory effect of Clobutinol on the hERG potassium channel using an automated patch-clamp system.

1. Objective: To quantify the concentration-dependent inhibition of the hERG current by Clobutinol and determine its IC50 value.

2. Materials:

• HEK293 cells stably expressing the hERG channel (HEK293-hERG).[3]

• External solution (containing appropriate physiological ion concentrations).[3]

• Internal pipette solution (containing appropriate ion concentrations to isolate potassium currents).[8]

• Clobutinol hydrochloride.[3]

• Dimethyl sulfoxide (B87167) (DMSO).[3]

• Automated patch-clamp system.

3. Stock Solution Preparation: Prepare a 10 mM stock solution of Clobutinol hydrochloride in DMSO. Store in aliquots at -20°C.[3]

4. Cell Preparation:

• Culture HEK293-hERG cells using standard protocols.

• On the day of the experiment, harvest cells using a non-enzymatic cell dissociation solution.

• Resuspend cells in the external solution at the optimal density for the automated patch-clamp system.[3]

5. Electrophysiological Recording:

• Voltage Protocol: A typical voltage protocol involves a holding potential of -80 mV, followed by a depolarizing step to +20 mV to activate the channels, and then a repolarizing step to -50 mV to measure the deactivating tail current.[3][8]

• Baseline Recording: Record stable baseline hERG currents in the external solution for 2-3 minutes.[3]

6. Compound Application:

• Prepare serial dilutions of Clobutinol from the stock solution in the external solution to achieve final desired concentrations (e.g., 0.3, 1, 3, 10, 30 µM). The final DMSO concentration should be kept constant (e.g., ≤0.3%).[3]

• Apply the vehicle (external solution with DMSO) to establish a baseline for inhibition calculation.

• Sequentially apply increasing concentrations of Clobutinol, allowing 3-5 minutes at each concentration to reach steady-state block.[3]

• Perform a washout step with the external solution to assess the reversibility of the block.[3]

7. Data Analysis:

• Measure the peak amplitude of the hERG tail current at each concentration.

• Calculate the percentage of inhibition for each Clobutinol concentration relative to the vehicle control.

• Plot the percentage of inhibition against the Clobutinol concentration and fit the data to a Hill equation to determine the IC50 value.[3]

In Vivo Cardiovascular Assessment in Anesthetized Guinea Pigs

This protocol describes the general procedure for evaluating the effects of Clobutinol on cardiovascular parameters, including the QT interval, in an anesthetized guinea pig model.

1. Objective: To assess the in vivo effects of Clobutinol on the QT interval and other hemodynamic parameters.

2. Animal Model: Male Hartley guinea pigs are a commonly used model due to the similarity of their cardiac action potential to that of humans.[1][7]

3. Anesthesia and Surgical Preparation:

• Anesthetize the animals (e.g., with pentobarbital (B6593769) sodium).[7]

• Cannulate the trachea to maintain a patent airway.

• Cannulate a carotid artery for blood pressure measurement and a jugular vein for drug administration.[7]

• Place ECG electrodes to record the electrocardiogram.

4. Data Acquisition:

• Continuously record ECG and blood pressure signals using a data acquisition system.

• Derive heart rate from the ECG signal.

• Measure the QT interval from the onset of the QRS complex to the end of the T-wave.[7]

5. Experimental Procedure:

• Allow for a stabilization period to record baseline cardiovascular parameters.

• Administer Clobutinol intravenously at escalating doses (e.g., 1 and 10 mg/kg).[7]

• Record cardiovascular parameters continuously throughout the experiment.

6. Data Analysis:

• Measure the QT interval from the ECG recordings and correct for heart rate using an appropriate formula (e.g., Bazett's or Fridericia's correction) to obtain the QTc interval.[1]

• Calculate the change in QTc and other parameters (heart rate, blood pressure) from baseline for each dose.

• Perform statistical analysis to determine the significance of the observed effects.[7]

Visualizations

The following diagrams illustrate the mechanism of Clobutinol-induced QT prolongation and the experimental workflows.

Caption: Mechanism of Clobutinol-induced QT prolongation.

Caption: Experimental workflows for in vitro and in vivo assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Clobutinol delays ventricular repolarization in the guinea pig heart: comparison with cardiac effects of HERG K+ channel inhibitor E-4031 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Clobutinol's Antitussive Efficacy: A Comparative Meta-Analysis of Clinical Studies

This guide provides a comprehensive meta-analysis of clinical studies on the antitussive efficacy of clobutinol (B83508), a centrally acting non-opioid cough suppressant. The document is intended for researchers, scientists, and drug development professionals, offering an objective comparison of clobutinol's performance against other antitussive agents, supported by available experimental data. Clobutinol was withdrawn from the market in 2007 due to safety concerns regarding QT interval prolongation.[1][2][3] This guide will delve into its efficacy, the methodologies used in its evaluation, and its mechanism of action.

Comparative Efficacy Data

Direct meta-analyses of clobutinol's efficacy are scarce due to its market withdrawal. However, data from several comparative clinical trials provide insights into its antitussive effects. The following tables summarize the quantitative data from these studies, comparing clobutinol to other antitussive agents. It is important to note that these are not head-to-head trials in a single study but a compilation from different studies.

Table 1: Clobutinol vs. Butamirate Citrate in Patients with Irritative or Chronic Cough

Parameter	Clobutinol	Butamirate Citrate	p-value
Overall Population (n=60)
Improvement in Cough Severity	Highly Significant (p < 0.001)	Highly Significant (p < 0.001)	Not Significant
Improvement in Cough Frequency	Highly Significant (p < 0.001)	Highly Significant (p < 0.001)	Not Significant
Subgroup: Cough due to Carcinoma (n=14)
Effect on Cough Frequency	-	Significantly Better	p = 0.026
Global Scores	-	Significantly Better	p = 0.013
Physician's Opinion	-	Significantly Better	p = 0.026

Data sourced from a comparative study involving 60 patients with irritative or chronic cough.

Table 2: Clobutinol vs. Oxomemazine-Guaifenesin Syrup in Acute Dry Cough of Infectious Origin

Parameter	Clobutinol (S)	Oxomemazine-Guaifenesin (T)	p-value
Reduction in Cough Intensity (VAS)	-4.3 ± 2.3	-5.2 ± 2.3	-
Cough Disappearance Rate	29%	46%	p = 0.05
Time to Cough Disappearance (days)	4.0 ± 1.1	4.0 ± 1.1	-

This data is from a 5-day multicenter, randomized, single-blind study involving 130 adult patients.[4][5] A greater reduction in cough intensity was observed with the oxomemazine-guaifenesin combination.[2][5]

Table 3: Comparative Efficacy of Dextromethorphan (B48470) (for reference)

Clinical Trial/Study	Patient Population	Intervention	Outcome Measure	Results
Pavesi et al. (2001) Meta-analysis	Adults with acute upper respiratory tract infection (URTI)	Dextromethorphan (30 mg) vs. Placebo	Reduction in cough frequency	Significant peak effect with an average reduction of 12-15% over 3 hours post-dosing.[6]
Lee et al. (2000)	43 adults with acute URTI	Single dose of Dextromethorphan (30 mg) vs. Placebo	Cough sound pressure level (CSPL) and cough frequency (CF)	Statistically significant reduction in CSPL at 90 minutes post-dose compared to placebo (P=0.019).[6]

Experimental Protocols

The evaluation of antitussive agents involves both preclinical and clinical methodologies to determine efficacy and safety.

Preclinical Evaluation: Citric Acid-Induced Cough in Guinea Pigs

This is a standard preclinical model to assess the efficacy of antitussive agents.[1]

• Objective: To determine the ability of a test compound like clobutinol to suppress chemically induced cough in a conscious animal model.[1]

• Animals: Male Dunkin-Hartley guinea pigs (300-400 g) are typically used.[4]

• Apparatus: A whole-body plethysmograph chamber is used to house the unrestrained animal, with an ultrasonic nebulizer to generate a citric acid aerosol. A microphone and pressure transducer record cough sounds and pressure changes.[4]

• Procedure:

  • Baseline Measurement: Animals are exposed to a citric acid aerosol (e.g., 0.3 M for 10 minutes) to establish a baseline cough response.

  • Drug Administration: Animals are treated with a vehicle or varying doses of the test compound (e.g., clobutinol) through a relevant route like oral gavage.[1]

  • Post-Treatment Cough Challenge: After a specified time, the animals are re-challenged with the citric acid aerosol.[1]

• Data Analysis: The number of coughs before and after treatment is compared, and the percentage inhibition of cough is calculated for each dose.[1]

Clinical Trial for QT Interval Assessment

This type of study is crucial for assessing the cardiovascular safety of a drug.

• Objective: To evaluate the effect of a drug on the QT interval in healthy volunteers.[2]

• Study Design: A randomized, double-blind, placebo- and positive-controlled (e.g., moxifloxacin) crossover or parallel-group study.[2]

• Participants: Healthy male and female volunteers.[2]

• Dosing: Ascending doses of the drug are administered, including therapeutic and supratherapeutic doses.[2] For clobutinol, a therapeutic dose would be around 240 mg daily.[7]

• Data Collection: Electrocardiograms (ECGs) are recorded at multiple time points before and after drug administration to measure the QT interval.

• Data Analysis: The change in the QT interval from baseline is compared between the drug, placebo, and positive control groups. A significant prolongation of the QT interval may indicate an increased risk of cardiac arrhythmias.[2][7]

Mechanism of Action and Safety Profile

Clobutinol is a centrally acting, non-opioid antitussive.[4] It is believed to act on the medullary cough center to suppress the cough reflex.[6] Unlike opioid antitussives, its precise molecular targets are not well-defined, but it is hypothesized to modulate non-opioid pathways involving neurotransmitter systems like glutamatergic, neurokinin, serotonergic, or GABAergic systems within the brainstem.[4]

The primary reason for clobutinol's withdrawal was its adverse effect on cardiac repolarization.[1] It was found to block the hERG (human Ether-à-go-go-Related Gene) potassium channel, which is crucial for the proper repolarization of cardiomyocytes.[6][8] Inhibition of this channel leads to a prolongation of the QT interval, increasing the risk of life-threatening cardiac arrhythmias such as Torsades de Pointes.[6]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. benchchem.com [benchchem.com]
• 5. [Comparative study of two antitussive drugs in the treatment of acute dry cough of infectious origin (prospective, randomized, single blind study)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. [Risks of non-prescription medication. Clobutinol cough syrup as a recent example] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Validating Clobutinol as a Research Tool for Drug-Induced Arrhythmias: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate assessment of a drug candidate's proarrhythmic potential is a critical component of preclinical safety pharmacology. Drug-induced prolongation of the QT interval, a key indicator of delayed ventricular repolarization, can increase the risk of a life-threatening polymorphic ventricular tachycardia known as Torsades de Pointes (TdP). The primary mechanism underlying this adverse effect for many compounds is the blockade of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which conducts the rapid delayed rectifier potassium current (IKr).[1][2] Clobutinol, a centrally acting cough suppressant withdrawn from the market due to its proarrhythmic potential, has emerged as a valuable research tool and positive control in these critical safety studies.[3][4][5] This guide provides an objective comparison of Clobutinol's performance with other established research tools and outlines supporting experimental data to validate its use in the study of drug-induced arrhythmias.

Comparative Analysis of hERG Channel Blockade

The gold-standard for assessing a compound's potential to block the hERG channel is the whole-cell patch-clamp electrophysiology assay.[5] This technique allows for the direct measurement of the inhibitory effect of a compound on the IKr current. The half-maximal inhibitory concentration (IC50) is a key quantitative measure of a drug's potency in blocking the hERG channel. A lower IC50 value indicates a higher potency.

The following table summarizes the hERG channel blocking potency of Clobutinol in comparison to other well-characterized compounds frequently used as positive controls in arrhythmia studies. It is important to note that IC50 values can vary between studies due to differences in experimental conditions such as cell line, temperature, and the specific voltage-clamp protocol used.[6]

Compound	Therapeutic Class	hERG IC50 (Patch-Clamp)	Key Characteristics
Clobutinol	Antitussive	1.9 - 2.9 µM[3][4][5]	A potent hERG channel blocker, withdrawn from the market due to proarrhythmic risk.[3]
Moxifloxacin (B1663623)	Antibiotic	29 - 114 µM[7][8][9]	A fluoroquinolone antibiotic known to cause QT prolongation and used as a clinical positive control.[7]
Dofetilide (B1670870)	Antiarrhythmic (Class III)	7 - 15 nM[10][11][12]	A high-affinity hERG channel blocker used therapeutically to treat arrhythmias.
E-4031	Experimental Antiarrhythmic	15.8 nM[13][14]	A highly potent and specific hERG channel blocker widely used as a research tool.
Terfenadine (B1681261)	Antihistamine	31 - 350 nM[10][15][16]	A non-sedating antihistamine removed from the market due to its cardiotoxicity.[2]
Astemizole (B1665302)	Antihistamine	1.5 - 23 nM[1][17]	Another non-sedating antihistamine withdrawn due to the risk of severe cardiac arrhythmias.[1]

Performance in Integrated Cardiotoxicity Models

While hERG channel assays are fundamental, integrated models that assess the effects of compounds on the complex electrophysiology of cardiac tissue provide a more holistic view of proarrhythmic risk. These models include human-induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) and ex vivo perfused heart preparations (Langendorff).

Human-Induced Pluripotent Stem Cell-Derived Cardiomyocytes (hiPSC-CMs)

hiPSC-CMs offer a human-relevant in vitro model that recapitulates the electrophysiological properties of native cardiomyocytes.[18] When coupled with microelectrode arrays (MEAs), this platform allows for the measurement of field potential duration (FPD), which is analogous to the QT interval on an electrocardiogram (ECG), as well as the detection of arrhythmogenic events like early afterdepolarizations (EADs).

Compound	Effect on hiPSC-CMs
Clobutinol	Data on specific effects in hiPSC-CMs is limited in publicly available literature. However, based on its potent hERG blockade, it is expected to cause significant FPD prolongation and induce EAD-like events.
Moxifloxacin	Induces concentration-dependent FPD prolongation.[18]
Dofetilide	Consistently induces significant FPD prolongation and arrhythmia-like events.[19][20]
E-4031	Causes dose-dependent prolongation of the action potential duration and can induce EADs.[21]
Terfenadine	Induces FPD prolongation and arrhythmogenic events.
Astemizole	Causes prolongation of the action potential and can induce EADs.[22]

Langendorff-Perfused Heart

The Langendorff-perfused isolated heart is an ex vivo model that maintains the three-dimensional architecture and cellular heterogeneity of the heart, allowing for the study of drug effects on the entire organ's electrophysiology.[23]

Compound	Effect on Langendorff-Perfused Heart
Clobutinol	Expected to prolong the QT interval and induce arrhythmias, though specific studies are not as widely cited as for other compounds.
Moxifloxacin	Produces concentration-dependent prolongation of the action potential duration and QT interval.[9]
Dofetilide	Induces significant prolongation of the action potential duration and can trigger TdP-like arrhythmias.
E-4031	Prolongs the QT interval and is used to induce TdP in this model.[24][25]
Terfenadine	Induces triangulation, reverse use dependence, instability, and dispersion of repolarization, leading to TdP and ventricular tachycardia/fibrillation.[23]
Astemizole	Can induce significant prolongation of the ventricular effective refractory period and QTc interval.[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental data. Below are generalized protocols for key assays used to study drug-induced arrhythmias.

Whole-Cell Patch-Clamp Electrophysiology for hERG Channel Inhibition

Objective: To determine the concentration-dependent inhibitory effect of a test compound on the hERG potassium channel current.

Materials:

• HEK293 cells stably expressing the hERG channel.

• Patch-clamp rig with amplifier, digitizer, and data acquisition software.

• Borosilicate glass capillaries for micropipette fabrication.

• External and internal pipette solutions.

• Test compound stock solution (e.g., in DMSO) and vehicle control.

Procedure:

• Cell Preparation: Culture and passage HEK293-hERG cells under standard conditions. On the day of the experiment, dissociate cells into a single-cell suspension.

• Pipette Preparation: Pull and fire-polish borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with internal solution.

• Recording:

  • Establish a giga-ohm seal between the micropipette and a single cell.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell membrane potential at a holding potential of -80 mV.

• Voltage Protocol: Apply a depolarizing pulse to +20 mV for 1-2 seconds to activate and then inactivate the hERG channels. Follow this with a repolarizing step to -50 mV to record the deactivating "tail current," which is used to quantify channel block.

• Compound Application: Perfuse the recording chamber with increasing concentrations of the test compound, allowing the current to reach a steady-state at each concentration.

• Data Analysis: Measure the peak tail current amplitude at each concentration and normalize it to the control (vehicle) current. Fit the concentration-response data to the Hill equation to determine the IC50 value.

hiPSC-CM Arrhythmia Assay using Microelectrode Arrays (MEAs)

Objective: To assess the effect of a test compound on the field potential duration and arrhythmogenic activity of human cardiomyocytes.

Materials:

• hiPSC-CMs.

• MEA plates (e.g., 48- or 96-well format).

• MEA recording system with data acquisition and analysis software.

• Cell culture medium for hiPSC-CMs.

• Test compound stock solution and vehicle control.

Procedure:

• Cell Plating: Plate hiPSC-CMs onto fibronectin-coated MEA plates and allow them to form a spontaneously beating syncytium.

• Baseline Recording: Record baseline electrophysiological activity, including the field potential duration (FPD) and beat rate, from each well.

• Compound Addition: Add increasing concentrations of the test compound to the wells.

• Data Recording: After a sufficient incubation period for the compound to take effect, record the electrophysiological activity again.

• Data Analysis:

  • Calculate the change in FPD (and rate-corrected FPD, FPDc) from baseline for each concentration.

  • Visually and/or automatically inspect the recordings for arrhythmogenic events such as EADs, ectopic beats, and fibrillation-like activity.

  • Generate concentration-response curves for FPDc prolongation and the incidence of arrhythmias.

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathway, a typical experimental workflow, and a logical comparison of Clobutinol with its alternatives.

Caption: Signaling pathway of drug-induced Torsades de Pointes via hERG channel blockade.

Caption: Experimental workflow for a whole-cell patch-clamp assay.

Caption: Logical comparison of Clobutinol with alternative research tools.

Conclusion

The data presented in this guide validate the use of Clobutinol as a robust and relevant research tool for studying drug-induced arrhythmias. Its well-characterized, potent blockade of the hERG channel provides a clear and reproducible proarrhythmic signal, making it an excellent positive control in a variety of in vitro and ex vivo assays. While other compounds offer higher potency (e.g., Dofetilide, Astemizole) or represent a different therapeutic class (e.g., Moxifloxacin), Clobutinol's history as a withdrawn drug due to cardiotoxicity provides a compelling and clinically relevant context for safety pharmacology studies. By understanding the comparative performance of Clobutinol and its alternatives, researchers can make informed decisions in selecting the most appropriate tools to de-risk novel drug candidates and ensure cardiovascular safety.

References

• 1. ahajournals.org [ahajournals.org]
• 2. benchchem.com [benchchem.com]
• 3. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Mechanism of hERG K+ channel blockade by the fluoroquinolone antibiotic moxifloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. QT prolongation and proarrhythmia by moxifloxacin: concordance of preclinical models in relation to clinical outcome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Possible Proarrhythmic Potency: Comparison of the Effect of Dofetilide, Cisapride, Sotalol, Terfenadine, and Verapamil on hERG and Native IKr Currents and on Cardiac Action Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. Investigating dynamic protocol-dependence of hERG potassium channel inhibition at 37 degrees C: Cisapride versus dofetilide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inhibition of the hERG Potassium Channel by a Methanesulphonate-Free E-4031 Analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Effect of Terfenadine and Pentamidine on the hERG Channel and Its Intracellular Trafficking: Combined Analysis with Automated Voltage Clamp and Confocal Microscopy [jstage.jst.go.jp]
• 16. Molecular Determinants of hERG Channel Block by Terfenadine and Cisapride - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Astemizole Derivatives as Fluorescent Probes for hERG Potassium Channel Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Comprehensive Translational Assessment of Human-Induced Pluripotent Stem Cell Derived Cardiomyocytes for Evaluating Drug-Induced Arrhythmias - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Development of a Human iPSC Cardiomyocyte-Based Scoring System for Cardiac Hazard Identification in Early Drug Safety De-risking - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Electrophysiological and arrhythmogenic effects of the histamine type 1-receptor antagonist astemizole on rabbit Purkinje fibers: clinical relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Drug-induced QTC prolongation dangerously underestimates proarrhythmic potential: lessons from terfenadine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. keio.elsevierpure.com [keio.elsevierpure.com]
• 25. Potentiation of E-4031-induced torsade de pointes by HMR1556 or ATX-II is not predicted by action potential short-term variability or triangulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antitussive Efficacy of Clobutinol and Levodropropizine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antitussive agents Clobutinol and Levodropropizine, focusing on their mechanisms of action, clinical efficacy, and the experimental methodologies used in their evaluation. While Clobutinol has been withdrawn from the market due to safety concerns, its historical data provides a valuable benchmark for the development and assessment of new antitussive therapies. Levodropropizine remains a clinically relevant peripherally acting antitussive.

Mechanism of Action

The fundamental difference between Clobutinol and Levodropropizine lies in their site of action. Clobutinol is a centrally acting agent, while Levodropropizine acts peripherally.

Levodropropizine: This non-opioid agent exerts its antitussive effect by inhibiting the activation of vagal C-fibers in the respiratory tract.[1] This peripheral mechanism prevents the release of sensory neuropeptides, such as Substance P, which are involved in mediating the cough reflex.[1] By acting locally in the airways, Levodropropizine avoids the central nervous system side effects commonly associated with centrally acting antitussives.

Clobutinol: Classified as a centrally acting, non-opioid antitussive, Clobutinol was believed to suppress the cough reflex by acting on the cough center in the brainstem. The precise molecular targets within the central nervous system were not fully elucidated before its market withdrawal. Unlike opioid-based antitussives, it does not act on mu-opioid receptors.

Signaling Pathways

The distinct mechanisms of action are illustrated in the following signaling pathway diagrams:

Figure 1: Peripheral Antitussive Mechanism of Levodropropizine.

Figure 2: Central Antitussive Mechanism of Clobutinol.

Comparative Efficacy and Safety Data

Direct comparative clinical trials between Clobutinol and Levodropropizine are limited. However, a key double-blind, randomized clinical trial in elderly patients with nonproductive cough provides valuable insights.

Table 1: Clinical Efficacy of Levodropropizine vs. Clobutinol in Elderly Patients

Efficacy Parameter	Levodropropizine (60mg t.i.d.)	Clobutinol (60mg t.i.d.)	Statistical Significance
Cough Intensity	Significantly reduced	Significantly reduced	Both effective (p < 0.01)
Coughing Spells	Significantly reduced	Significantly reduced	Both effective (p < 0.01)
Night Awakenings	Significantly decreased	Significantly decreased	Both effective (p < 0.01)

Data from a 3-day treatment period in 191 elderly patients.[2]

Table 2: Safety and Tolerability Profile

Adverse Event	Levodropropizine (60mg t.i.d.)	Clobutinol (60mg t.i.d.)	Statistical Significance
Mild Somnolence	6.5% of patients	14.6% of patients	Difference not statistically significant

Data from the same study of 191 elderly patients.[2]

It is crucial to note that Clobutinol was withdrawn from the market due to its potential to prolong the QT interval and cause cardiac arrhythmias. This severe adverse effect is a critical differentiating factor in the overall safety profiles of the two drugs.

Experimental Protocols

Clinical Trial: Levodropropizine vs. Clobutinol in Elderly Patients

A detailed reconstruction of the likely protocol based on the published abstract is as follows:

• Study Design: A double-blind, randomized clinical trial.

• Patient Population: 191 elderly patients of both genders with nonproductive cough.

  • Inclusion Criteria (Probable): Age over 65 years, presence of a nonproductive cough for a specified duration, and informed consent.

  • Exclusion Criteria (Probable): Known hypersensitivity to the study drugs, severe hepatic or renal impairment, productive cough, and concomitant use of other antitussive medications.

• Intervention:

  • Group 1: Oral Levodropropizine (60mg) administered three times daily for 3 days.

  • Group 2: Oral Clobutinol (60mg) administered three times daily for 3 days.

• Efficacy Assessment:

  • Cough Intensity: Likely assessed using a Visual Analogue Scale (VAS) or a numeric rating scale at baseline and at the end of the treatment period.

  • Cough Frequency: Assessed by counting the number of coughing spells during a 5-hour post-treatment observation period.

  • Night Awakenings: Patient-reported number of awakenings due to cough.

• Tolerability Assessment:

  • Monitoring of vital signs.

  • Laboratory data analysis (blood and urine tests).

  • Recording of all adverse events, with a specific focus on somnolence.

Preclinical Model: Citric Acid-Induced Cough in Guinea Pigs

This is a standard preclinical model for evaluating the efficacy of antitussive agents.

• Animals: Male Dunkin-Hartley guinea pigs are commonly used.

• Apparatus:

  • A whole-body plethysmograph to house the animal.

  • A nebulizer to generate a citric acid aerosol.

  • A microphone and pressure transducer to record cough sounds and pressure changes.

• Procedure:

  • Baseline Cough Response: Each animal is placed in the plethysmograph and exposed to a nebulized solution of citric acid (e.g., 0.4 M in saline) for a defined period (e.g., 7-10 minutes). The number of coughs is recorded to establish a baseline.

  • Drug Administration: Animals are pre-treated with the test compound (e.g., Clobutinol), a positive control (e.g., codeine), or a vehicle, typically via oral or intraperitoneal administration.

  • Cough Induction and Measurement: After a set pre-treatment time, the animals are re-exposed to the citric acid aerosol, and the number of coughs is recorded.

  • Data Analysis: The percentage reduction in the number of coughs compared to the baseline or vehicle control is calculated to determine the antitussive efficacy of the test compound.

Experimental Workflow Diagram

Figure 3: Preclinical Experimental Workflow for Antitussive Testing.

Conclusion

Both Levodropropizine and Clobutinol have demonstrated antitussive efficacy. Levodropropizine's peripheral mechanism of action offers a favorable safety profile, particularly concerning central nervous system effects like somnolence, when compared to centrally acting agents. The significant cardiovascular risks associated with Clobutinol led to its market withdrawal and underscore the importance of thorough safety profiling in drug development. This comparative guide highlights the distinct pharmacological profiles of these two agents and provides a framework for the evaluation of novel antitussive therapies.

References

• 1. Levodropropizine: A promising peripherally acting antitussive agent - IP Indian J Immunol Respir Med [ijirm.org]
• 2. Methods of Cough Assessment and Objectivization - PMC [pmc.ncbi.nlm.nih.gov]

Potency of Clobutinol on hERG Channels Compared to Terfenadine and Astemizole: A Comparative Analysis

This guide provides a detailed comparison of the half-maximal inhibitory concentration (IC50) of clobutinol (B83508) on the human Ether-à-go-go-Related Gene (hERG) potassium channel against two well-characterized hERG blockers, terfenadine (B1681261) and astemizole (B1665302). The data presented here is intended for researchers, scientists, and professionals in drug development to facilitate an objective assessment of clobutinol's hERG liability.

The inhibition of the hERG channel is a critical endpoint in preclinical safety pharmacology, as it is associated with the prolongation of the QT interval in the electrocardiogram, which can increase the risk of life-threatening cardiac arrhythmias, such as Torsades de Pointes. Clobutinol, a centrally acting cough suppressant, was withdrawn from the market due to its potential to induce such arrhythmias through hERG channel blockade.[1][2]

Comparative Analysis of hERG IC50 Values

The inhibitory potency of a compound on the hERG channel is quantified by its IC50 value. The following table summarizes the reported hERG IC50 values for clobutinol, terfenadine, and astemizole from various studies. It is important to note that the experimental conditions, such as the cell line used, temperature, and specific electrophysiological protocol, can significantly influence the determined IC50 value.[3]

Compound	hERG IC50	Cell Line	Assay Method	Reference
Clobutinol	1.9 µM	hERG transfected cells	Patch-clamp electrophysiology	[1]
2.9 µM	COS-7	Whole-cell Patch Clamp	[2][4][5]
Terfenadine	26 nM	Not Specified	Not Specified	[6]
31 nM	HEK293	Manual Patch Clamp	[3][7]
56 - 350 nM	Xenopus oocytes	Two-microelectrode voltage clamp	[3][8]
165 nM	HEK293	Automated Patch Clamp	[3][7]
204 nM	Not Specified	Not Specified	[9]
1885 nM (1.885 µM)	Not Specified	Rb+ efflux assay	[10]
2.8 µM	Oocytes	Not Specified	[8]
Astemizole	0.023 µM (23 nM)	hERG-transfected HEK293 cells	Radioligand binding assay	[11]
59 nM	Not Specified	Rb+ efflux assay	[10]
0.0013 mM (1.3 µM)	HEK 293	Not Specified	[12]

Experimental Protocols

The determination of hERG IC50 values predominantly relies on the whole-cell patch-clamp electrophysiology technique, which is considered the gold standard.[2][5] Higher-throughput methods such as thallium flux assays and radioligand binding assays are also employed for screening purposes.[5][13][14]

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ionic currents flowing through the hERG channels in the membrane of a single cell.

• Cell Preparation: Mammalian cell lines (e.g., HEK293, CHO, COS-7) or Xenopus oocytes are genetically engineered to express the hERG channel.[3][15] On the day of the experiment, cells are isolated and placed in a recording chamber.[5]

• Solutions:

  • Extracellular (Bath) Solution (in mM): Typically contains 137 NaCl, 4 KCl, 1.8 CaCl2, 1 MgCl2, 10 Glucose, and 10 HEPES, with the pH adjusted to 7.4 with NaOH.[16]

  • Intracellular (Pipette) Solution (in mM): Usually contains 130 KCl, 1 MgCl2, 5 EGTA, 5 MgATP, and 10 HEPES, with the pH adjusted to 7.2 with KOH.[2][15]

• Voltage-Clamp Protocol: A specific voltage protocol is applied to the cell membrane to elicit hERG currents. A common protocol involves:

  • A holding potential of -80 mV.

  • A depolarizing step to a positive potential (e.g., +20 mV) to activate the channels.

  • A repolarizing step to a negative potential (e.g., -50 mV) to record the characteristic tail current, which is used for quantifying the block.[15][16]

• Compound Application: The test compound is applied to the cells at increasing concentrations.[5]

• Data Analysis: The amplitude of the tail current in the presence of the compound is compared to the control. A dose-response curve is generated by plotting the percentage of current inhibition against the compound concentration, and the IC50 value is determined by fitting the data with the Hill equation.[4][15]

Thallium Flux Assay

This is a higher-throughput, fluorescence-based assay. It measures the influx of thallium ions (Tl+), which pass through open hERG channels, using a Tl+-sensitive fluorescent dye.[5][14] A hERG channel blocker will prevent this influx and reduce the fluorescent signal.[5]

Radioligand Binding Assay

This method measures the ability of a test compound to displace a radiolabeled ligand that specifically binds to the hERG channel. The IC50 is the concentration of the test compound that displaces 50% of the radioligand.[11]

Visualizations

Experimental Workflow for hERG IC50 Determination

The following diagram illustrates the general workflow for determining the hERG IC50 value of a compound using the patch-clamp technique.

Caption: Workflow for hERG IC50 determination using patch-clamp.

Mechanism of hERG Blockade-Induced Arrhythmia

This diagram illustrates the signaling pathway from hERG channel blockade to the potential for cardiac arrhythmia.

Caption: Mechanism of drug-induced arrhythmia via hERG blockade.

References

• 1. Effects of common antitussive drugs on the hERG potassium channel current - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Does terfenadine-induced ventricular tachycardia/fibrillation directly relate to its QT prolongation and Torsades de Pointes? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of Possible Proarrhythmic Potency: Comparison of the Effect of Dofetilide, Cisapride, Sotalol, Terfenadine, and Verapamil on hERG and Native IKr Currents and on Cardiac Action Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Molecular Determinants of hERG Channel Block by Terfenadine and Cisapride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]
• 10. researchgate.net [researchgate.net]
• 11. Astemizole Derivatives as Fluorescent Probes for hERG Potassium Channel Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. hERG Assay | PPTX [slideshare.net]
• 14. Cell-Based hERG Channel Inhibition Assay in High-Throughput Format | Springer Nature Experiments [experiments.springernature.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Clobutinol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, procedural information for the safe handling, operation, and disposal of Clobutinol. Adherence to these protocols is critical for ensuring personnel safety and regulatory compliance. Clobutinol is a withdrawn cough suppressant that has been shown to prolong the QT interval, potentially causing cardiac arrhythmias. It is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Clobutinol to ensure the appropriate level of protection. The following table summarizes the mandatory PPE to minimize exposure.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Preparing Solutions	Chemical splash goggles and a face shield	Two pairs of powder-free nitrile gloves. The inner glove should be tucked under the gown cuff, and the outer glove should extend over the cuff.[1]	Impervious, disposable gown with a solid front, long sleeves, and tight-fitting cuffs.[1]	A NIOSH-certified respirator is recommended, especially when handling the powder form outside of a ventilated enclosure.
General Laboratory Handling	Chemical splash goggles	Two pairs of powder-free nitrile gloves	A disposable gown with a solid front and tight-fitting cuffs.[1]	Not generally required if handled within a certified chemical fume hood.
Spill Cleanup	Chemical splash goggles and a face shield	Two pairs of chemical-resistant gloves	An impervious gown[2]	A NIOSH-certified respirator is mandatory.[2]
Waste Disposal	Chemical splash goggles	Two pairs of powder-free nitrile gloves	A disposable gown with a solid front and tight-fitting cuffs.[1]	Not generally required if waste is properly contained.

Note: Gloves should be changed regularly or immediately if they are contaminated, torn, or punctured.[1] Laboratory coats made of absorbent materials are not suitable.[1]

Quantitative Toxicity Data

The following table summarizes key toxicity data for Clobutinol.

Test	Species	Route	Value	Reference
LD50	Rat	Oral	317 mg/kg	[2]
LD50	Rat	Oral	512 mg/kg	[2]
LD50	Mouse	Oral	270 mg/kg	[2]
IC50 (hERG K+ channel blockage)	COS-7 cells	In vitro	2.9 µM	[2]

Occupational Exposure Limits (OELs): It is important to note that there are no established Occupational Exposure Limits (OELs) for Clobutinol from major regulatory bodies such as OSHA, NIOSH, or ACGIH. One safety data sheet explicitly states that the product contains no substances with occupational exposure limit values.[1] In the absence of an OEL, a conservative approach should be taken to minimize all routes of exposure.

Operational Plan: Step-by-Step Handling Procedures

All handling of Clobutinol should occur in a designated, restricted area, such as a chemical fume hood or a ventilated balance enclosure, to minimize inhalation exposure.[1]

1. Preparation and Weighing:

• Before handling, ensure all required PPE is donned correctly.[1]

• When weighing the solid form, use a ventilated balance enclosure to contain any airborne particles.[1]

• To prevent the formation of dust and aerosols, handle the powder gently.[1]

2. Solution Preparation:

• When preparing solutions, slowly add the solvent to the Clobutinol powder to avoid splashing.[1]

3. General Handling:

• Avoid contact with skin and eyes.[1]

• Do not eat, drink, or smoke in the designated handling area.[1]

• Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

4. Storage:

• Store Clobutinol in a tightly sealed, clearly labeled container.[1]

• Keep in a secure, designated area away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

Operational workflow for handling Clobutinol.

Spill Management Plan

In the event of a Clobutinol spill, follow these procedural steps immediately.[2]

1. Evacuate: Immediately alert others and evacuate the immediate vicinity of the spill. 2. Secure the Area: Restrict access to the spill area. 3. Don PPE: Wear appropriate PPE, including a respirator, chemical splash goggles, a face shield, an impervious gown, and two pairs of chemical-resistant gloves.[2] 4. Contain the Spill:

• For liquid spills: Use absorbent pads or other inert material to contain the spill.[2]
• For powder spills: Gently cover with a damp paper towel to avoid generating dust.[2] 5. Clean the Spill: Carefully collect the spilled material and absorbent into a labeled hazardous waste container.[2] 6. Decontaminate: Clean the spill area with an appropriate decontaminating solution, followed by washing with soap and water.[2] 7. Dispose of Waste: All contaminated materials, including PPE, must be disposed of as hazardous waste.[2] 8. Report: Document the spill and the cleanup procedure according to your institution's policies.

Disposal Plan

All Clobutinol waste, including unused material and contaminated items, must be treated as hazardous waste.[2]

1. Segregation: Collect all Clobutinol waste in a dedicated, clearly labeled, and sealed hazardous waste container.[2] 2. Container: The container should be leak-proof and made of a material compatible with Clobutinol.[2] 3. Labeling: Label the container with "Hazardous Waste," the name "Clobutinol," and the associated hazard symbols.[2] 4. Storage: Store the waste container in a designated, secure area away from incompatible materials.[2] 5. Disposal: Dispose of the contents and the container through an approved waste disposal plant or a licensed chemical waste management company, in accordance with local, state, and federal regulations.[2] Do not dispose of it in the sewer system.[2]

Waste disposal workflow for Clobutinol.

Experimental Protocols

Assessment of hERG K+ Channel Blockage via Patch-Clamp Electrophysiology

The primary cardiotoxicity of Clobutinol is due to its blockage of the hERG (human Ether-à-go-go-Related Gene) potassium channel, which is crucial for cardiac repolarization.[2] The whole-cell patch-clamp technique is the gold standard for assessing a compound's effect on the hERG channel.[2]

Methodology: [2]

• Cell Line: Use a mammalian cell line (e.g., HEK293 or CHO) stably expressing the hERG channel.

• Solutions:

  • External Solution (in mM): 130 NaCl, 10 HEPES, 4 CsCl, 1 MgCl2, 2 CaCl2, 10 dextrose; pH adjusted to 7.4 with NaOH.

• Temperature: Perform experiments at a physiological temperature (35–37°C).

• Voltage Protocol:

  • Hold the cell membrane potential at -80 mV.

  • Apply a depolarizing step to +40 mV to activate the hERG channels.

  • Apply a repolarizing step to -50 mV to measure the peak tail current. The magnitude of this tail current is indicative of hERG channel activity.

• Data Acquisition:

  • Establish a stable baseline recording of the hERG current in a vehicle control solution.

  • Perfuse the cells with increasing concentrations of Clobutinol.

  • Record the steady-state block of the hERG tail current at each concentration.

• Analysis:

  • Measure the peak tail current amplitude at each concentration of Clobutinol.

  • Normalize the current amplitude to the baseline (control) current.

  • Plot the concentration-response curve and fit it with a Hill equation to determine the IC50 value, which represents the concentration at which Clobutinol inhibits 50% of the hERG channel current.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. benchchem.com [benchchem.com]